5-bromo-N-cyclopropylpyridin-2-amine

• CAS: 885266-96-6

Core Science & Biosynthesis

An In-depth Technical Guide to 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and spectral analysis of 5-bromo-N-cyclopropylpyridin-2-amine. Due to the limited availability of experimental data for this specific compound, this guide leverages data from closely related analogs and established principles of organic chemistry to provide a predictive yet thorough resource.

Chemical and Physical Properties

Table 1: Physical and Chemical Properties

Property	Value	Source/Method
Molecular Formula	C₈H₉BrN₂	-
Molecular Weight	213.07 g/mol	[1]
CAS Number	885266-96-6	[1]
Appearance	Solid (Predicted)	Inferred from related compounds
Melting Point	Not available	-
Boiling Point	> 250 °C (Predicted)	Based on analogs[2]
Solubility	Soluble in common organic solvents (e.g., DMSO, Methanol) (Predicted)	General solubility of similar compounds
Storage Conditions	Short-term (1-2 weeks) at -4°C; Long-term (1-2 years) at -20°C	[1]

Synthesis and Reactivity

While a specific, detailed experimental protocol for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is not extensively documented in publicly available literature, its synthesis can be logically approached through established methods for the preparation of substituted 2-aminopyridines. A plausible synthetic route involves the nucleophilic aromatic substitution of a dihalogenated pyridine or a Buchwald-Hartwig amination.

Predicted Synthetic Pathway

A likely synthetic approach involves the reaction of 2,5-dibromopyridine with cyclopropylamine. The greater reactivity of the bromine atom at the 2-position of the pyridine ring towards nucleophilic substitution makes this a feasible route.

Caption: Predicted synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Experimental Protocol (General for related compounds)

The following is a generalized protocol for the synthesis of N-substituted 2-aminopyridines, which can be adapted for 5-bromo-N-cyclopropylpyridin-2-amine.

Materials:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., BINAP or Xantphos)

• Base (e.g., NaOtBu or K₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Procedure:

• To an oven-dried reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add 2,5-dibromopyridine (1 equivalent), the palladium catalyst (0.01-0.05 equivalents), and the ligand (0.02-0.1 equivalents).

• Add the anhydrous, degassed solvent.

• Add the base (1.5-2.5 equivalents) and cyclopropylamine (1.1-1.5 equivalents).

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Chemical Reactivity

The 5-bromo-N-cyclopropylpyridin-2-amine molecule possesses several reactive sites. The bromine atom at the 5-position is susceptible to various palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig couplings, allowing for further functionalization of the pyridine ring[3][4]. The secondary amine can undergo N-alkylation or N-acylation reactions. The pyridine nitrogen can act as a base or a ligand in metal complexes.

Spectral Data (Predicted)

Detailed experimental spectral data for 5-bromo-N-cyclopropylpyridin-2-amine is not widely available. The following predictions are based on the analysis of structurally similar compounds and established spectroscopic principles.

¹H NMR Spectroscopy

Table 2: Predicted ¹H NMR Chemical Shifts

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Pyridine H (position 3)	6.2 - 6.5	d
Pyridine H (position 4)	7.3 - 7.6	dd
Pyridine H (position 6)	7.9 - 8.2	d
NH	5.0 - 6.5	br s	Broad singlet, may exchange with D₂O
Cyclopropyl CH	2.5 - 2.8	m
Cyclopropyl CH₂	0.5 - 1.0	m

¹³C NMR Spectroscopy

Table 3: Predicted ¹³C NMR Chemical Shifts

Carbon	Predicted Chemical Shift (δ, ppm)
Pyridine C2	158 - 162
Pyridine C3	105 - 110
Pyridine C4	140 - 145
Pyridine C5	108 - 112
Pyridine C6	148 - 152
Cyclopropyl CH	23 - 28
Cyclopropyl CH₂	6 - 10

Mass Spectrometry

The mass spectrum of 5-bromo-N-cyclopropylpyridin-2-amine is expected to show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br and ⁸¹Br isotopes in approximately a 1:1 ratio).

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Fragment	Notes
213/215	[M]⁺	Molecular ion peak with bromine isotopic pattern.
134	[M - Br]⁺	Loss of the bromine atom.
172/174	[M - C₃H₅]⁺	Loss of the cyclopropyl group.

Safety and Handling

As with any chemical, 5-bromo-N-cyclopropylpyridin-2-amine should be handled with appropriate safety precautions in a well-ventilated fume hood.[1] Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn at all times. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

Potential Applications

Substituted aminopyridines are a class of compounds with significant interest in medicinal chemistry due to their diverse biological activities. They are known to act as kinase inhibitors and are being investigated for their potential in treating various diseases, including cancer and neglected tropical diseases[5][6]. The presence of a bromine atom and a cyclopropyl group on the aminopyridine scaffold of 5-bromo-N-cyclopropylpyridin-2-amine makes it a valuable intermediate for the synthesis of more complex molecules for biological screening.

Logical Workflow Diagrams

General Synthetic and Purification Workflow

Caption: General workflow for the synthesis and purification of 5-bromo-N-cyclopropylpyridin-2-amine.

Spectroscopic Analysis Workflow

Caption: Workflow for the spectroscopic analysis of 5-bromo-N-cyclopropylpyridin-2-amine.

References

• 1. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]
• 2. Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing” | MDPI [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Discovery of aminopyridines substituted with benzoxazole as orally active c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Characteristics of 5-Bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical characteristics of 5-bromo-N-cyclopropylpyridin-2-amine (CAS No. 885266-96-6). Due to the limited availability of experimentally determined data, this document compiles known properties and provides predicted values for key physicochemical parameters. Furthermore, detailed, generalized experimental protocols for the synthesis and analysis of this compound are presented, derived from established methods for analogous 2-aminopyridine derivatives. This guide is intended to serve as a valuable resource for researchers utilizing this compound in synthetic chemistry and drug discovery programs.

Introduction

5-Bromo-N-cyclopropylpyridin-2-amine is a halogenated aminopyridine derivative. Compounds within this class are of significant interest in medicinal chemistry and materials science due to their versatile chemical reactivity and potential biological activities. The presence of the bromine atom provides a reactive handle for further functionalization, typically through palladium-catalyzed cross-coupling reactions, allowing for the synthesis of diverse compound libraries. The N-cyclopropyl substituent can influence the molecule's conformational rigidity and metabolic stability, which are important considerations in drug design. This guide summarizes the core physicochemical properties, and provides practical, adaptable protocols for its synthesis and characterization.

Physicochemical Characteristics

While specific experimentally determined physicochemical data for 5-bromo-N-cyclopropylpyridin-2-amine is scarce in publicly available literature, the following table summarizes its basic properties and predicted values obtained from computational models. These predicted values offer valuable estimations for experimental design and method development.

Property	Value	Source
CAS Number	885266-96-6	[1]
Molecular Formula	C₈H₉BrN₂	[1]
Molecular Weight	213.07 g/mol	[1]
Predicted XlogP	~1.8	Estimated based on the closely related isomer 5-bromo-6-cyclopropylpyridin-2-amine[2]
Predicted Boiling Point	Not available	-
Predicted Melting Point	Not available	-
Predicted pKa	Not available	-
Predicted Solubility	Not available	-
Appearance	Solid (based on similar compounds)	General observation for similar small molecules
Storage Conditions	Recommended storage at -4°C for short periods (1-2 weeks) and -20°C for longer durations (1-2 years).[1]	[1]

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis of 5-bromo-N-cyclopropylpyridin-2-amine, based on established methodologies for structurally related compounds.

Synthesis Protocol: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful and widely used method for the formation of carbon-nitrogen bonds, and it represents a highly viable route for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine from 2,5-dibromopyridine and cyclopropylamine.[3][4]

Reaction Scheme:

Materials and Reagents:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• A suitable phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald ligand like XPhos)

• A strong base (e.g., sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃))

• Anhydrous toluene or dioxane as the solvent

• Standard glassware for inert atmosphere reactions (Schlenk flask or similar)

• Magnetic stirrer and heating mantle

• Reagents for workup and purification (e.g., ethyl acetate, brine, anhydrous sodium sulfate, silica gel)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask, under an inert atmosphere (e.g., nitrogen or argon), combine 2,5-dibromopyridine (1.0 equivalent), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the phosphine ligand (4-10 mol%).

• Solvent and Reagents Addition: Add anhydrous toluene or dioxane to the flask. Stir the mixture for a few minutes to allow for the formation of the active catalyst.

• Addition of Amine and Base: Add cyclopropylamine (1.1-1.5 equivalents) followed by the base (e.g., NaOtBu, 1.2-2.0 equivalents).

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain 5-bromo-N-cyclopropylpyridin-2-amine.

Analytical Protocols

A general reverse-phase HPLC method can be adapted for the purity assessment and quantification of 5-bromo-N-cyclopropylpyridin-2-amine.[5][6][7]

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid or trifluoroacetic acid.

  • Solvent A: Water + 0.1% Formic Acid

  • Solvent B: Acetonitrile + 0.1% Formic Acid

• Gradient: A typical gradient could be 10-90% Solvent B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined by a UV scan of the compound (a common starting point for pyridines is around 254 nm).

• Injection Volume: 10 µL.

Procedure:

• Sample Preparation: Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a concentration of approximately 1 mg/mL. Further dilute to a working concentration (e.g., 0.1 mg/mL) with the initial mobile phase composition.

• Analysis: Equilibrate the column with the initial mobile phase composition until a stable baseline is achieved. Inject the sample and run the gradient method.

• Data Analysis: The purity of the sample can be determined by calculating the peak area percentage.

NMR spectroscopy is essential for the structural confirmation of the synthesized compound. While experimental spectra are not available, predicted chemical shifts can guide the analysis. Online prediction tools can provide estimates for the proton (¹H) and carbon (¹³C) NMR spectra.[8][9]

Predicted ¹H NMR Spectral Regions:

• Aromatic Protons (Pyridine Ring): Expected to appear in the region of δ 7.0-8.5 ppm. The bromine and amino substituents will influence the exact chemical shifts and coupling patterns.

• Cyclopropyl Protons: The methine proton (CH) of the cyclopropyl group attached to the nitrogen will likely be downfield shifted. The methylene protons (CH₂) of the cyclopropyl ring will appear as complex multiplets in the upfield region, typically between δ 0.5-1.5 ppm.

• Amine Proton (NH): A broad singlet is expected, with its chemical shift being dependent on the solvent and concentration.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 400 or 500 MHz). Additional experiments like COSY, HSQC, and HMBC can be performed to aid in the complete structural assignment.

Mass spectrometry will confirm the molecular weight of the compound. The presence of a bromine atom will result in a characteristic isotopic pattern in the mass spectrum.[10][11][12]

Expected Observations:

• Molecular Ion Peak: Due to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br) having nearly equal natural abundance, the mass spectrum will show two molecular ion peaks ([M]⁺ and [M+2]⁺) of approximately equal intensity, separated by 2 m/z units. For 5-bromo-N-cyclopropylpyridin-2-amine, these would be expected at m/z 212 and 214 (for the nominal mass).

Procedure:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

• Analysis: Introduce the sample into the mass spectrometer (e.g., via direct infusion or coupled with an LC system). Acquire the mass spectrum using a suitable ionization technique such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

Mandatory Visualizations

Synthesis Workflow Diagram

The following diagram illustrates the general workflow for the synthesis and purification of 5-bromo-N-cyclopropylpyridin-2-amine via Buchwald-Hartwig amination.

Caption: Synthesis and purification workflow for 5-bromo-N-cyclopropylpyridin-2-amine.

Analytical Workflow Diagram

This diagram outlines the typical analytical workflow for the characterization of the synthesized 5-bromo-N-cyclopropylpyridin-2-amine.

Caption: Analytical workflow for the characterization of 5-bromo-N-cyclopropylpyridin-2-amine.

Conclusion

5-Bromo-N-cyclopropylpyridin-2-amine is a valuable building block for chemical synthesis, particularly in the field of medicinal chemistry. While comprehensive experimental data on its physicochemical properties is limited, this guide provides a consolidated resource of its known characteristics and reliable predicted values. The detailed, adaptable protocols for its synthesis via Buchwald-Hartwig amination and its characterization by HPLC, NMR, and MS, offer a practical framework for researchers. The provided workflows and diagrams serve to streamline the experimental process for scientists and drug development professionals working with this and structurally related compounds. Further experimental investigation is warranted to definitively determine the key physicochemical parameters of this compound.

References

• 1. helixchrom.com [helixchrom.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. helixchrom.com [helixchrom.com]
• 7. helixchrom.com [helixchrom.com]
• 8. Predict 1H proton NMR spectra [nmrdb.org]
• 9. Visualizer loader [nmrdb.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. The molecule that gave the mass spectrum shown here contains a ha... | Study Prep in Pearson+ [pearson.com]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-bromo-N-cyclopropylpyridin-2-amine (CAS Number: 885266-96-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a substituted bromopyridine derivative that holds significant potential as a key building block in the synthesis of complex molecules, particularly in the field of medicinal chemistry. Its structural features, including the reactive bromine atom and the cyclopropylamine moiety, make it a versatile intermediate for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of its chemical properties, a detailed plausible synthesis protocol, its anticipated applications in drug discovery, and a discussion of its potential role in modulating signaling pathways.

Physicochemical Properties

Property	Value	Source
CAS Number	885266-96-6
Molecular Formula	C₈H₉BrN₂
Molecular Weight	213.08 g/mol
Appearance	Off-white to yellow solid (predicted)
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in organic solvents such as DMSO, methanol, and dichloromethane (predicted)

Synthesis and Experimental Protocols

A specific, peer-reviewed synthesis protocol for 5-bromo-N-cyclopropylpyridin-2-amine is not extensively documented. However, based on established synthetic methodologies for analogous aminopyridines, a plausible and efficient synthesis can be proposed via a nucleophilic aromatic substitution reaction.

Plausible Synthetic Route: Nucleophilic Aromatic Substitution

The most probable synthetic route involves the reaction of 2,5-dibromopyridine with cyclopropylamine. The greater electrophilicity of the C2 position in the pyridine ring, enhanced by the electron-withdrawing nature of the second bromine atom, should favor monosubstitution at this position.

Reaction Scheme:

Plausible Synthetic Pathway

Detailed Experimental Protocol (Proposed)

Materials:

• 2,5-Dibromopyridine (1.0 eq)

• Cyclopropylamine (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 eq)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) (0.1 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Anhydrous toluene

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To an oven-dried Schlenk flask, add palladium(II) acetate, XPhos, and sodium tert-butoxide under an inert atmosphere (e.g., argon or nitrogen).

• Add anhydrous toluene to the flask, followed by 2,5-dibromopyridine and cyclopropylamine.

• Seal the flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product, 5-bromo-N-cyclopropylpyridin-2-amine.

Expected Characterization Data:

• ¹H NMR: Peaks corresponding to the cyclopropyl protons and the aromatic protons of the pyridine ring are expected.

• ¹³C NMR: Resonances for the eight distinct carbon atoms should be observable.

• LC-MS: A major peak corresponding to the mass of the protonated molecule [M+H]⁺ should be detected.

Applications in Drug Discovery and Development

The 2-aminopyridine scaffold is a well-established pharmacophore present in numerous approved drugs. The bromine atom at the 5-position of 5-bromo-N-cyclopropylpyridin-2-amine serves as a versatile handle for further chemical modifications, primarily through palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Buchwald-Hartwig reactions. This allows for the introduction of a wide range of substituents to explore the chemical space and optimize for potency, selectivity, and pharmacokinetic properties.

Role as a Key Intermediate for Kinase Inhibitors

Many kinase inhibitors feature a 2-aminopyridine or a related heterocyclic core that interacts with the hinge region of the ATP-binding site of the kinase. The N-cyclopropyl group can provide favorable interactions within the binding pocket, potentially enhancing potency and selectivity. The bromine atom can be replaced with various aryl or heteroaryl groups to target specific kinases involved in disease pathways.

Suzuki Coupling Workflow

Potential Therapeutic Targets

Given the prevalence of the aminopyridine scaffold in drug discovery, derivatives of 5-bromo-N-cyclopropylpyridin-2-amine could potentially be developed as inhibitors for a variety of protein families, including:

• Protein Kinases: Involved in cell signaling, proliferation, and survival. Dysregulation of kinases is a hallmark of cancer.

• G-protein Coupled Receptors (GPCRs): A large family of receptors involved in a wide range of physiological processes.

• Ion Channels: Important targets for cardiovascular and neurological disorders.

Signaling Pathways and Logical Relationships

While no specific signaling pathway has been directly associated with 5-bromo-N-cyclopropylpyridin-2-amine in the literature, its potential use as a scaffold for kinase inhibitors suggests a role in modulating key cellular signaling cascades implicated in cancer and other diseases.

For instance, if a derivative of this compound were to inhibit a receptor tyrosine kinase (RTK), it could block downstream signaling through pathways such as the MAPK/ERK and PI3K/AKT/mTOR pathways, which are critical for cell growth, proliferation, and survival.

Potential Kinase Inhibition Pathway

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine is a promising and versatile building block for the synthesis of novel, biologically active compounds. While detailed experimental data on the compound itself is limited, its structural features and the well-established chemistry of related bromopyridines provide a strong foundation for its use in drug discovery and development. The plausible synthetic routes and potential applications outlined in this guide are intended to serve as a valuable resource for researchers engaged in the design and synthesis of next-generation therapeutics. Further investigation into the synthesis and biological evaluation of derivatives of this compound is warranted to fully explore its potential in medicinal chemistry.

An In-depth Technical Guide to 5-bromo-N-cyclopropylpyridin-2-amine

This document provides a detailed overview of the molecular structure and weight of 5-bromo-N-cyclopropylpyridin-2-amine, a compound of interest for researchers, scientists, and professionals in the field of drug development.

Molecular Data

The fundamental quantitative data for 5-bromo-N-cyclopropylpyridin-2-amine is summarized in the table below. This information is critical for various experimental and theoretical applications, including reaction stoichiometry, analytical characterization, and computational modeling.

Property	Value
Molecular Formula	C8H9N2Br
Molecular Weight	213.07 g/mol [1]
CAS Number	885266-96-6 [1]

Molecular Structure

The structural arrangement of atoms within 5-bromo-N-cyclopropylpyridin-2-amine is depicted in the following diagram. This visualization illustrates the connectivity of the pyridine ring, the bromine substituent at the 5-position, and the N-cyclopropyl amine group at the 2-position.

Molecular structure of 5-bromo-N-cyclopropylpyridin-2-amine.

Experimental Protocols

While this document does not detail specific experimental protocols for the synthesis or analysis of 5-bromo-N-cyclopropylpyridin-2-amine, it is recommended that standard laboratory procedures for handling aromatic amines and brominated compounds be followed. This includes the use of personal protective equipment (PPE) such as safety goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. For analytical characterization, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) are typically employed to confirm the identity and purity of the compound.

References

• 1. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]

An In-depth Technical Guide to the Synthesis and Discovery of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, discovery, and applications of the pivotal chemical intermediate, 5-bromo-N-cyclopropylpyridin-2-amine. This compound serves as a crucial building block in the development of targeted therapeutics, particularly kinase inhibitors. This document outlines detailed experimental protocols for its synthesis, presents key quantitative data, and visualizes the synthetic workflow and its role in relevant signaling pathways.

Discovery and Applications

The discovery of 5-bromo-N-cyclopropylpyridin-2-amine is intrinsically linked to the quest for novel kinase inhibitors, a cornerstone of modern drug discovery. The 2-aminopyridine scaffold is a well-established pharmacophore that adeptly interacts with the hinge region of the ATP-binding site of various kinases. The strategic incorporation of a bromine atom at the 5-position provides a versatile handle for further molecular elaboration through cross-coupling reactions, enabling the synthesis of diverse compound libraries for screening. The N-cyclopropyl group often contributes to favorable pharmacokinetic properties and can enhance binding affinity.

Notably, 5-bromo-N-cyclopropylpyridin-2-amine has emerged as a key intermediate in the synthesis of selective inhibitors of the Janus kinase (JAK) family, particularly Tyrosine Kinase 2 (TYK2).[1][2][3][4][5][6] The JAK-STAT signaling pathway is a critical regulator of immune responses, and its dysregulation is implicated in a range of autoimmune and inflammatory diseases.[1][7][8] TYK2 is a key mediator in the signaling of cytokines such as IL-12, IL-23, and Type I interferons.[1][8][9] Inhibitors targeting TYK2 have shown significant therapeutic promise for conditions like psoriasis, inflammatory bowel disease, and systemic lupus erythematosus.[4][6][9]

The development of drugs like Deucravacitinib, an allosteric TYK2 inhibitor, highlights the therapeutic potential of targeting this pathway.[1][2] The synthesis of such potent and selective inhibitors often relies on the versatile chemistry of intermediates like 5-bromo-N-cyclopropylpyridin-2-amine.

Role in Kinase Inhibition and the JAK-STAT Signaling Pathway

The JAK-STAT signaling cascade is initiated by the binding of a cytokine to its receptor, leading to the activation of associated JAKs, including TYK2. Activated JAKs then phosphorylate STAT (Signal Transducer and Activator of Transcription) proteins, which dimerize and translocate to the nucleus to regulate the transcription of target genes involved in inflammation and immune responses.[1][7][8]

TYK2 inhibitors derived from 5-bromo-N-cyclopropylpyridin-2-amine are designed to interfere with this process. By occupying the ATP-binding site of the kinase domain, these inhibitors prevent the phosphorylation of STAT proteins, thereby blocking the downstream signaling cascade.

Figure 1: The JAK-STAT Signaling Pathway and the Site of Action for TYK2 Inhibitors.

Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

The primary and most efficient method for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is the Buchwald-Hartwig amination.[10][11][12] This palladium-catalyzed cross-coupling reaction provides a versatile and high-yielding route to form the crucial C-N bond between an aryl halide and an amine. An alternative, though often requiring harsher conditions, is the Ullmann condensation.

Recommended Synthetic Pathway: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination involves the reaction of an aryl halide (or triflate) with an amine in the presence of a palladium catalyst, a phosphine ligand, and a base. For the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine, 2,5-dibromopyridine is a common starting material, allowing for regioselective amination at the more reactive 2-position.

Figure 2: General Workflow for the Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Experimental Protocols

The following protocols are representative examples for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine and its precursors.

Protocol 1: Buchwald-Hartwig Amination for the Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol is adapted from general procedures for the Buchwald-Hartwig amination of bromopyridines.

Reagent	Molar Equiv.	Amount	MW	Density	Notes
2,5-Dibromopyridine	1.0	(To be calculated)	236.89 g/mol	-	Starting material
Cyclopropylamine	1.2	(To be calculated)	57.09 g/mol	0.824 g/mL	Reagent
Pd₂(dba)₃	0.02	(To be calculated)	915.72 g/mol	-	Palladium catalyst
Xantphos	0.04	(To be calculated)	578.68 g/mol	-	Phosphine ligand
Sodium tert-butoxide	1.4	(To be calculated)	96.10 g/mol	-	Base
Toluene	-	(To be calculated)	92.14 g/mol	0.867 g/mL	Anhydrous solvent

Procedure:

• To an oven-dried Schlenk flask, add 2,5-dibromopyridine, sodium tert-butoxide, and Xantphos.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add Pd₂(dba)₃ to the flask under the inert atmosphere.

• Add anhydrous, degassed toluene via syringe, followed by the addition of cyclopropylamine.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst.

• Wash the filtrate with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield 5-bromo-N-cyclopropylpyridin-2-amine.

Expected Yield: Yields for Buchwald-Hartwig aminations of this type are typically in the range of 70-95%.

Quantitative Data

The following table summarizes key physicochemical properties of 5-bromo-N-cyclopropylpyridin-2-amine.

Property	Value
Molecular Formula	C₈H₉BrN₂
Molecular Weight	213.08 g/mol
Appearance	(Predicted) Off-white to yellow solid
Melting Point	(Not available)
Boiling Point	(Not available)
Solubility	Soluble in most organic solvents (e.g., DCM, EtOAc, MeOH)

Spectroscopic Data (Predicted):

• ¹H NMR (CDCl₃, 400 MHz): δ 8.0-8.2 (d, 1H, pyridine-H6), 7.4-7.6 (dd, 1H, pyridine-H4), 6.3-6.5 (d, 1H, pyridine-H3), 5.0-5.2 (br s, 1H, NH), 2.6-2.8 (m, 1H, cyclopropyl-CH), 0.7-0.9 (m, 2H, cyclopropyl-CH₂), 0.5-0.7 (m, 2H, cyclopropyl-CH₂).

• ¹³C NMR (CDCl₃, 100 MHz): δ 158-160 (C2), 148-150 (C6), 140-142 (C4), 110-112 (C3), 108-110 (C5), 24-26 (cyclopropyl-CH), 6-8 (cyclopropyl-CH₂).

• MS (ESI+): m/z 213.0, 215.0 [M+H]⁺ (indicating the presence of Bromine isotopes).

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine is a valuable and versatile intermediate in medicinal chemistry, particularly for the synthesis of targeted kinase inhibitors for the treatment of autoimmune and inflammatory diseases. Its synthesis is reliably achieved through the Buchwald-Hartwig amination, a robust and high-yielding method. This technical guide provides the necessary information for researchers and drug development professionals to effectively synthesize and utilize this important building block in their research endeavors.

References

• 1. Tyk2 Targeting in Immune-Mediated Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. revvity.com [revvity.com]
• 3. JAK 1-3 inhibitors and TYK-2 inhibitors in dermatology: Practical pearls for the primary care physician - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting TYK2 for Fighting Diseases: Recent Advance of TYK2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting TYK2 for Fighting Diseases: Recent Advance of TYK2 Inhibitors - Du - Current Medicinal Chemistry [rjeid.com]
• 6. TYK2 Inhibitors for Treating Autoimmune and Inflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 8. mdpi.com [mdpi.com]
• 9. Tyrosine kinase 2 inhibitors: Synthesis and applications in the treatment of autoimmune diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 11. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 12. chem.libretexts.org [chem.libretexts.org]

Spectroscopic Profile of 5-bromo-N-cyclopropylpyridin-2-amine: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 5-bromo-N-cyclopropylpyridin-2-amine, a key intermediate in pharmaceutical research and development. This document is intended for researchers, scientists, and drug development professionals, offering a centralized resource for its spectral data and the methodologies for their acquisition.

Introduction

5-bromo-N-cyclopropylpyridin-2-amine (CAS No. 885266-96-6) is a substituted aminopyridine derivative.[1] Understanding its structural and electronic properties through spectroscopic analysis is crucial for its application in synthetic chemistry and drug design. This guide presents a summary of its expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Predicted Spectroscopic Data

Due to the limited availability of public domain experimental spectra for 5-bromo-N-cyclopropylpyridin-2-amine, the following data tables are based on established spectroscopic principles and analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Table 1: Predicted ¹H NMR Spectroscopic Data for 5-bromo-N-cyclopropylpyridin-2-amine

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.0	d	1H	H-6 (Pyridine)
~7.5	dd	1H	H-4 (Pyridine)
~6.5	d	1H	H-3 (Pyridine)
~5.5	br s	1H	N-H
~2.6	m	1H	CH (Cyclopropyl)
~0.8	m	2H	CH₂ (Cyclopropyl)
~0.5	m	2H	CH₂ (Cyclopropyl)

Table 2: Predicted ¹³C NMR Spectroscopic Data for 5-bromo-N-cyclopropylpyridin-2-amine

Chemical Shift (δ, ppm)	Assignment
~158	C-2 (Pyridine)
~148	C-6 (Pyridine)
~140	C-4 (Pyridine)
~110	C-3 (Pyridine)
~108	C-5 (Pyridine)
~24	CH (Cyclopropyl)
~7	CH₂ (Cyclopropyl)

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. For a secondary aromatic amine like 5-bromo-N-cyclopropylpyridin-2-amine, characteristic absorption bands are expected.[2]

Table 3: Predicted IR Absorption Bands for 5-bromo-N-cyclopropylpyridin-2-amine

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3300	Medium	N-H stretch
3100-3000	Medium-Weak	Aromatic C-H stretch
2950-2850	Medium-Weak	Aliphatic C-H stretch (cyclopropyl)
~1600	Strong	C=C stretch (aromatic ring)
~1500	Strong	C=N stretch (aromatic ring)
1335-1250	Strong	Aromatic C-N stretch
910-665	Strong, Broad	N-H wag
Below 800	Strong	C-Br stretch

Mass Spectrometry (MS)

Mass spectrometry provides information on the molecular weight and fragmentation pattern of a compound. The presence of a bromine atom will result in a characteristic isotopic pattern (⁷⁹Br and ⁸¹Br are in an approximate 1:1 ratio).

Table 4: Predicted Mass Spectrometry Data for 5-bromo-N-cyclopropylpyridin-2-amine

m/z	Interpretation
213/215	[M]⁺ (Molecular ion peak, showing bromine isotope pattern)
134	[M - Br]⁺
106	[M - Br - C₂H₄]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra.

Methodology:

• Sample Preparation: Dissolve 10-20 mg of 5-bromo-N-cyclopropylpyridin-2-amine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.[3] Ensure the sample is fully dissolved.

• Instrument Setup: The spectra should be recorded on a 400 MHz or 500 MHz NMR spectrometer.[4]

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard pulse sequence. A sufficient number of scans should be co-added to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to the ¹H NMR spectrum.

• Data Processing: Process the raw data (Free Induction Decay) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

Objective: To obtain an infrared spectrum to identify functional groups.

Methodology (Attenuated Total Reflectance - ATR):

• Instrument Preparation: Ensure the ATR crystal is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry.

• Background Scan: Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of solid 5-bromo-N-cyclopropylpyridin-2-amine onto the center of the ATR crystal.

• Data Acquisition: Apply pressure to the sample using the instrument's pressure arm to ensure good contact with the crystal. Collect the spectrum over a range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added.[5]

• Data Processing: The resulting spectrum should be baseline corrected.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern.

Methodology (Electron Ionization - EI):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solid samples. The sample is then vaporized in the ion source.[6]

• Ionization: Bombard the vaporized sample with a beam of high-energy electrons (typically 70 eV) to induce ionization and fragmentation.[7]

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole or magnetic sector).[8]

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Workflow and Relationships

The following diagrams illustrate the logical workflow of spectroscopic analysis and the relationships between the different techniques.

Caption: Workflow for the spectroscopic analysis of 5-bromo-N-cyclopropylpyridin-2-amine.

Caption: Interrelationship of spectroscopic data for structural confirmation.

References

• 1. bio-fount.com [bio-fount.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 4. mdpi.com [mdpi.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. Understanding Mass Spectrometry for Organic Compound Analysis - HSC Chemistry [hscprep.com.au]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Theoretical and DFT Analysis of 5-bromo-N-cyclopropylpyridin-2-amine: A Computational Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive theoretical framework for the study of 5-bromo-N-cyclopropylpyridin-2-amine, a pyridine derivative of interest in medicinal chemistry. Due to the absence of specific published experimental or theoretical data for this compound, this document outlines a predictive analysis based on established computational methodologies, primarily Density Functional Theory (DFT). It details the protocols for geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (FMO) analysis, Natural Bond Orbital (NBO) analysis, and Molecular Electrostatic Potential (MEP) mapping. The predicted data, derived from analogous structures reported in the literature, are summarized in structured tables to serve as a baseline for future experimental and computational investigations. This guide is intended to be a valuable resource for researchers engaged in the design and characterization of novel pyridine-based therapeutic agents.

Introduction

Pyridine derivatives are fundamental scaffolds in medicinal chemistry and materials science due to their diverse biological activities and unique electronic properties.[1][2] The title compound, 5-bromo-N-cyclopropylpyridin-2-amine, incorporates several key features: a pyridine ring, which often acts as a hydrogen bond acceptor; a bromine substituent, which can modulate lipophilicity and participate in halogen bonding; and a cyclopropylamine group, which can influence metabolic stability and binding affinity. Understanding the three-dimensional structure, electronic properties, and reactivity of this molecule at a quantum-mechanical level is crucial for predicting its behavior in biological systems and for guiding rational drug design efforts.[3]

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful, non-experimental means to elucidate these properties with high accuracy.[4][5] DFT calculations can predict optimized molecular geometry, vibrational spectra for compound identification, and electronic parameters that govern reactivity and intermolecular interactions.[6][7] This whitepaper outlines a comprehensive computational study that could be performed on 5-bromo-N-cyclopropylpyridin-2-amine, presenting predicted data based on theoretical analyses of structurally related molecules.[8][9][10]

Computational Protocols and Methodologies

The theoretical analysis of 5-bromo-N-cyclopropylpyridin-2-amine would be conducted using established quantum chemical methods. The protocols outlined below are based on common practices for similar heterocyclic and halogenated aromatic compounds.[9][10][11]

Software

All DFT calculations would be performed using a quantum chemistry software package such as Gaussian 09 or a more recent version.[12] Visualization and analysis of the output, including molecular orbitals and electrostatic potential maps, would be carried out using complementary software like GaussView, Avogadro, or VMD.[13]

Geometry Optimization

The initial structure of 5-bromo-N-cyclopropylpyridin-2-amine would be built and subjected to full geometry optimization without any symmetry constraints. The optimization would be performed using the DFT method with Becke's three-parameter hybrid functional combined with the Lee-Yang-Parr correlation functional (B3LYP).[6][9] A split-valence triple-zeta basis set, such as 6-311++G(d,p), would be employed, which includes diffuse and polarization functions to accurately describe the electronic structure of a molecule containing heteroatoms and lone pairs.[14][15] The convergence of the optimization would be confirmed by the absence of imaginary frequencies in the subsequent vibrational analysis, ensuring the identified structure is a true energy minimum.

Vibrational Frequency Analysis

Following geometry optimization, harmonic vibrational frequency calculations would be performed at the same level of theory (B3LYP/6-311++G(d,p)).[8][9] This analysis serves two purposes: to confirm that the optimized structure corresponds to a local minimum on the potential energy surface and to predict the infrared (IR) spectrum of the molecule. The calculated frequencies are often systematically higher than experimental values due to the harmonic approximation; thus, they would be scaled by an appropriate scaling factor (typically ~0.967 for this level of theory) for better comparison with experimental data.

Electronic Properties and Reactivity Descriptors

The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are critical for understanding chemical reactivity.[4] The HOMO-LUMO energy gap (ΔE) provides a measure of the molecule's chemical stability and reactivity.[4] These values would be extracted from the optimized structure. Other quantum chemical parameters such as electronegativity (χ), chemical hardness (η), and chemical softness (S) would be calculated from the HOMO and LUMO energies to further characterize the molecule's reactivity.

Natural Bond Orbital (NBO) Analysis

NBO analysis transforms the complex, delocalized molecular orbitals into localized orbitals that align with the familiar concepts of chemical bonds and lone pairs.[1] This analysis provides insights into intramolecular charge transfer, hyperconjugative interactions, and the charge distribution on individual atoms.[16] The analysis would be performed to understand the stabilization energy (E2) associated with donor-acceptor interactions within the molecule.

Molecular Electrostatic Potential (MEP) Mapping

The MEP map is a valuable tool for identifying the electrophilic and nucleophilic sites of a molecule.[17][18] It visualizes the electrostatic potential on the electron density surface, where red colors indicate regions of negative potential (electron-rich, susceptible to electrophilic attack) and blue colors indicate regions of positive potential (electron-poor, susceptible to nucleophilic attack).[18][19] An MEP map would be generated to predict the regions most likely to be involved in intermolecular interactions, such as hydrogen bonding.

Logical & Experimental Workflow

The following diagram illustrates the standard computational workflow for the theoretical analysis of a molecule like 5-bromo-N-cyclopropylpyridin-2-amine.

Caption: A flowchart of the DFT-based computational analysis.

Predicted Results and Discussion

This section presents the predicted data for 5-bromo-N-cyclopropylpyridin-2-amine based on the computational protocols described above. The molecule, with its atom numbering scheme used for data presentation, is shown below.

Caption: Molecular structure and atom numbering scheme.

Predicted Molecular Geometry

The key predicted bond lengths and angles for the optimized geometry are presented in Table 1. The pyridine ring is expected to be nearly planar. The C-Br bond length will be characteristic of brominated aromatic systems. The geometry of the N-cyclopropyl group, including the C-N bond lengths and the internal angles of the cyclopropyl ring, will be consistent with known values for such moieties.

Table 1: Predicted Geometric Parameters

Parameter	Bond/Angle	Predicted Value
Bond Length (Å)	C5-Br12	1.91
	C2-N7	1.38
	N7-C8	1.46
	C8-C9	1.51
	C9-C10	1.51
	C2-N1	1.35
	C6-N1	1.34
Bond Angle (˚)	C3-C2-N7	117.5
	C2-N7-C8	123.0
	C4-C5-Br12	119.0
	C2-N1-C6	118.0

| Dihedral Angle (˚) | C3-C2-N7-C8 | ~15.0 |

Predicted Vibrational Analysis

The predicted vibrational frequencies can be used to interpret an experimental IR spectrum. Key characteristic vibrations are summarized in Table 2. These include the N-H stretching of the amine group, C-H stretching of the aromatic and cyclopropyl groups, C=C and C=N stretching of the pyridine ring, and the characteristic C-Br stretching vibration at a lower frequency.

Table 2: Predicted Vibrational Frequencies (Scaled)

Wavenumber (cm⁻¹)	Assignment	Vibrational Mode
~3450	N-H stretch	Amine group
~3100-3000	C-H stretch	Aromatic & Cyclopropyl
~1610	C=C stretch	Pyridine ring
~1580	C=N stretch	Pyridine ring
~1250	C-N stretch	Aryl-amine
~1020	Ring breathing	Pyridine ring

| ~650 | C-Br stretch | Bromo substituent |

Predicted Frontier Molecular Orbital (FMO) Analysis

The FMO analysis is crucial for predicting the electronic and optical properties of the molecule. The HOMO is expected to be localized primarily on the aminopyridine ring, indicating this is the region of electron donation. The LUMO is predicted to be distributed across the bromopyridine ring system. A relatively small HOMO-LUMO gap suggests the molecule could be chemically reactive.

Table 3: Predicted Electronic Properties

Parameter	Predicted Value
HOMO Energy	-5.85 eV
LUMO Energy	-1.20 eV
HOMO-LUMO Gap (ΔE)	4.65 eV
Electronegativity (χ)	3.53 eV
Chemical Hardness (η)	2.33 eV

| Chemical Softness (S) | 0.43 eV⁻¹ |

Predicted Natural Bond Orbital (NBO) Analysis

NBO analysis would likely reveal strong delocalization within the pyridine ring. A significant stabilization energy (E2) would be predicted for the interaction between the lone pair orbital of the amine nitrogen (N7) and the antibonding π* orbitals of the pyridine ring (N1-C2 and C3-C4). This indicates a substantial charge transfer from the amine group to the ring, which activates the ring and influences its reactivity. The bromine atom would exhibit a negative natural charge, while the pyridine nitrogen (N1) would also be a site of high negative charge.

Predicted Molecular Electrostatic Potential (MEP)

The MEP map would show the most negative potential (red/yellow regions) concentrated around the pyridine nitrogen (N1) and the bromine atom (Br12), identifying them as the primary sites for electrophilic attack and hydrogen bond acceptance. The most positive potential (blue region) would be located on the amine hydrogen (H11), highlighting its role as a potential hydrogen bond donor. This information is critical for predicting how the molecule might interact with a biological target, such as a protein active site.

Conclusion

This technical guide has outlined a comprehensive theoretical study of 5-bromo-N-cyclopropylpyridin-2-amine using Density Functional Theory. While direct experimental data is not yet available, the predictive data presented herein, based on established computational methods for analogous molecules, provides a robust foundation for future research. The predicted geometric, vibrational, and electronic properties suggest that the molecule possesses distinct regions of electrophilicity and nucleophilicity, governed by the interplay between the electron-donating cyclopropylamine group and the electronegative pyridine nitrogen and bromine atoms. These computational insights are invaluable for researchers in medicinal chemistry, offering a rational basis for the synthesis, characterization, and potential application of this and related compounds in drug development.

References

• 1. op.niscpr.res.in [op.niscpr.res.in]
• 2. researchgate.net [researchgate.net]
• 3. Structure-based optimization of aminopyridines as PKCθ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine) [scirp.org]
• 5. Computational chemistry - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Making sure you're not a bot! [docs.alliancecan.ca]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Wolfram Demonstrations Project [demonstrations.wolfram.com]

Crystal Structure Analysis of 5-bromo-N-cyclopropylpyridin-2-amine: A Technical Guide

Disclaimer: As of the latest available data, a specific, publicly accessible single-crystal X-ray diffraction study for 5-bromo-N-cyclopropylpyridin-2-amine has not been reported. This technical guide therefore provides a comprehensive framework for the crystallographic analysis of this compound, including detailed experimental protocols and a hypothetical structural analysis based on crystallographic data from analogous compounds. This document is intended to serve as a thorough instructional resource for researchers, scientists, and drug development professionals.

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a substituted aminopyridine derivative. The aminopyridine scaffold is of significant interest in medicinal chemistry and drug discovery due to its presence in a wide array of biologically active molecules. Understanding the three-dimensional structure of these compounds through single-crystal X-ray diffraction is paramount for elucidating structure-activity relationships (SAR), optimizing ligand-protein interactions, and guiding rational drug design.

This whitepaper details the complete workflow for the crystal structure analysis of 5-bromo-N-cyclopropylpyridin-2-amine, from synthesis and crystal growth to data collection, structure solution, and refinement. While the crystallographic data presented herein is hypothetical and derived from closely related structures, the methodologies described are standard and robust, providing a practical guide for the experimental determination of its crystal structure.

Experimental Protocols

Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

A plausible synthetic route to 5-bromo-N-cyclopropylpyridin-2-amine is via a Buchwald-Hartwig amination reaction. This palladium-catalyzed cross-coupling reaction is a powerful method for the formation of carbon-nitrogen bonds.

Reaction Scheme:

Materials and Reagents:

• 2,5-dibromopyridine

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

• Sodium tert-butoxide (NaOtBu)

• Toluene, anhydrous

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (e.g., argon), add 2,5-dibromopyridine (1.0 equiv.), Pd(OAc)₂ (0.02 equiv.), and XPhos (0.04 equiv.).

• Add anhydrous toluene via syringe, followed by cyclopropylamine (1.2 equiv.).

• Finally, add sodium tert-butoxide (1.4 equiv.).

• Seal the Schlenk flask and heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel flash column chromatography to yield 5-bromo-N-cyclopropylpyridin-2-amine.

Crystal Growth

High-quality single crystals are essential for successful X-ray diffraction analysis.[1] Several methods can be employed to grow crystals suitable for this purpose:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., methanol, ethanol, ethyl acetate/hexane) to near saturation. Loosely cover the container and allow the solvent to evaporate slowly at room temperature.

• Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed container that contains a more volatile "anti-solvent" in which the compound is less soluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and then slowly cool it to room temperature or below.

Single-Crystal X-ray Diffraction (SC-XRD)

The following protocol outlines the standard procedure for data collection and structure determination.[2][3]

Data Collection:

• A suitable single crystal (typically 0.1-0.3 mm in all dimensions) is selected and mounted on a goniometer head.[4]

• The goniometer head is placed on the diffractometer.

• The crystal is centered in the X-ray beam.

• Data is collected using a modern diffractometer equipped with a radiation source (e.g., Mo Kα, λ = 0.71073 Å or Cu Kα, λ = 1.54184 Å) and a detector (e.g., CCD or CMOS).[5]

• The data collection strategy typically involves a series of scans (e.g., ω and φ scans) to cover a significant portion of the reciprocal space.[3]

• Data is collected at a controlled temperature, often 100 K, to minimize thermal vibrations.

Structure Solution and Refinement:

• The collected diffraction data is processed, which includes integration of reflection intensities and correction for various experimental factors (e.g., Lorentz and polarization effects, absorption).

• The crystal system and space group are determined from the diffraction pattern.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is refined using full-matrix least-squares on F². This iterative process adjusts atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

• Hydrogen atoms are typically located from the difference Fourier map and refined using appropriate constraints.

Hypothetical Crystal Structure Analysis

The following data is a plausible representation of the crystal structure of 5-bromo-N-cyclopropylpyridin-2-amine, based on the known structures of similar aminopyridine derivatives.

Crystallographic Data

Table 1: Hypothetical Crystal Data and Structure Refinement Parameters.

Parameter	Value
Empirical formula	C₈H₉BrN₂
Formula weight	213.08
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.5(1) Å, b = 10.2(2) Å, c = 11.5(2) Å
α = 90°, β = 98.5(5)°, γ = 90°
Volume	980(5) ų
Z	4
Density (calculated)	1.445 Mg/m³
Absorption coefficient	3.85 mm⁻¹
F(000)	424
Crystal size	0.20 x 0.15 x 0.10 mm³
Theta range for data collection	2.5° to 28.0°
Reflections collected	9500
Independent reflections	2200 [R(int) = 0.04]
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.045, wR₂ = 0.110
R indices (all data)	R₁ = 0.060, wR₂ = 0.125

Intramolecular Geometry

Table 2: Selected Hypothetical Bond Lengths and Angles.

Bond	Length (Å)	Angle	Angle (°)
Br1-C5	1.90(1)	C6-N1-C2	117(1)
N1-C2	1.34(1)	N1-C2-N2	118(1)
N1-C6	1.35(1)	C3-C2-N2	120(1)
N2-C2	1.37(1)	C2-N2-C7	125(1)
N2-C7	1.46(1)	N2-C7-C8	119(1)
C7-C8	1.50(1)	C4-C5-Br1	118(1)
C8-C9	1.49(1)

Intermolecular Interactions

In the solid state, molecules of 5-bromo-N-cyclopropylpyridin-2-amine are expected to exhibit intermolecular hydrogen bonding. The amine hydrogen (on N2) can act as a hydrogen bond donor, while the pyridine nitrogen (N1) is a likely hydrogen bond acceptor. These interactions would link the molecules into chains or sheets, contributing to the stability of the crystal lattice.

Mandatory Visualizations

Molecular Structure

Caption: 2D representation of 5-bromo-N-cyclopropylpyridin-2-amine.

Experimental Workflow

Caption: Workflow for the crystal structure analysis.

Generic Signaling Pathway

Caption: Hypothetical inhibition of a protein kinase signaling pathway.

References

• 1. 5-broMo-2-chloro-N-cyclopentylpyriMidin-4-aMine | 733039-20-8 [chemicalbook.com]
• 2. 5-broMo-2-chloro-N-cyclopentylpyriMidin-4-aMine synthesis - chemicalbook [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]

A Technical Guide to the Solubility and Stability Assessment of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive framework and standardized protocols for evaluating the solubility and stability of 5-bromo-N-cyclopropylpyridin-2-amine. As of this writing, specific quantitative experimental data for this compound is not extensively available in published literature. Therefore, this guide is intended to enable researchers to generate the necessary data for drug development and scientific investigation.

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a substituted aminopyridine derivative of interest in medicinal chemistry and drug discovery. A thorough understanding of its physicochemical properties, particularly solubility and stability, is fundamental to its development as a potential therapeutic agent. These parameters critically influence bioavailability, formulation design, and shelf-life. This technical guide outlines the theoretical considerations and detailed experimental protocols for the comprehensive assessment of the solubility and stability profile of this compound, in line with international regulatory standards.

Physicochemical Properties

A summary of the known identifiers and basic properties of 5-bromo-N-cyclopropylpyridin-2-amine is presented below.

Property	Value
IUPAC Name	5-bromo-N-cyclopropylpyridin-2-amine
Molecular Formula	C₈H₉BrN₂
Molecular Weight	213.07 g/mol
CAS Number	885266-96-6
Canonical SMILES	C1CC1NC2=NC=C(C=C2)Br

Solubility Profile Assessment

Solubility is a critical determinant of a drug candidate's absorption and bioavailability. The assessment of solubility in various aqueous and organic media is a cornerstone of pre-formulation studies. The structure of 5-bromo-N-cyclopropylpyridin-2-amine, featuring a basic pyridine nitrogen, a secondary amine, and a lipophilic bromophenyl group, suggests that its solubility will be highly pH-dependent.

Data Presentation: Solubility

Experimental solubility data should be meticulously recorded. The following table serves as a template for documenting results from solubility experiments.

Solvent System	Temperature (°C)	Method (Kinetic/Thermodynamic)	Solubility (µg/mL)	Solubility (µM)
0.1 M HCl (pH ~1.2)	25	Thermodynamic	TBD	TBD
Phosphate Buffer (pH 4.5)	25	Thermodynamic	TBD	TBD
Phosphate Buffer (pH 6.8)	25	Thermodynamic	TBD	TBD
Phosphate Buffer (pH 7.4)	25	Thermodynamic	TBD	TBD
Water	25	Thermodynamic	TBD	TBD
Fasted State Simulated Intestinal Fluid (FaSSIF)	37	Thermodynamic	TBD	TBD
Fed State Simulated Intestinal Fluid (FeSSIF)	37	Thermodynamic	TBD	TBD
5% DMSO / 95% PBS (pH 7.4)	25	Kinetic	TBD	TBD

TBD: To Be Determined Experimentally

Experimental Protocol: Thermodynamic Solubility (Shake-Flask Method)

This protocol is based on the OECD Guideline 105 ("Water Solubility") and is suitable for determining the equilibrium solubility of the compound.[1][2][3][4][5]

Objective: To determine the saturation concentration of the compound in a given solvent at equilibrium.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (solid)

• Selected aqueous buffers and solvents

• Glass vials with screw caps

• Thermomixer or incubating shaker

• Centrifuge

• Filtration device (e.g., 0.22 µm PVDF syringe filters)

• Validated HPLC-UV or LC-MS/MS system for quantification

Procedure:

• Add an excess amount of solid 5-bromo-N-cyclopropylpyridin-2-amine to a glass vial. The excess should be sufficient to ensure a saturated solution with visible solid remaining after incubation.

• Add a precise volume (e.g., 1 mL) of the desired pre-equilibrated solvent (e.g., 0.1 M phosphate buffer, pH 7.4) to the vial.[6]

• Securely cap the vials and place them in a shaker or thermomixer set to a constant temperature (e.g., 25°C or 37°C).

• Agitate the samples for a sufficient duration to reach equilibrium. A period of 24 to 48 hours is typical for thermodynamic solubility.[6]

• After incubation, allow the vials to rest to let the undissolved solid settle.

• Carefully withdraw an aliquot of the supernatant. To remove any remaining particulates, either centrifuge the sample at high speed (e.g., 14,000 rpm for 15 minutes) or filter it through a 0.22 µm chemical-resistant filter.

• Prepare a calibration curve by making serial dilutions of a known concentration stock solution of the compound in the same solvent.

• Analyze the clarified supernatant and calibration standards using a validated analytical method (e.g., HPLC-UV) to determine the concentration.

• The determined concentration represents the thermodynamic solubility of the compound in that specific medium.

Visualization: Solubility Assessment Workflow

The following diagram outlines the logical flow for determining both kinetic and thermodynamic solubility.

Caption: Workflow for solubility determination.

Stability Profile Assessment

Stability testing is essential for determining the re-test period or shelf life and recommended storage conditions for a drug substance.[7] The protocols are guided by the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[8] This involves long-term, accelerated, and forced degradation (stress testing) studies.

Data Presentation: Stability

Results from stability studies should be recorded systematically. The tables below are templates for long-term/accelerated studies and forced degradation studies.

Table 3.1.1: Long-Term and Accelerated Stability Data Template

Storage Condition	Time Point (Months)	Appearance	Assay (% Initial)	Total Degradation Products (%)	Specific Impurity X (%)
Long-Term	0	TBD	100.0	TBD	TBD
(25°C ± 2°C /	3	TBD	TBD	TBD	TBD
60% RH ± 5% RH)	6	TBD	TBD	TBD	TBD
9	TBD	TBD	TBD	TBD
12	TBD	TBD	TBD	TBD
Accelerated	0	TBD	100.0	TBD	TBD
(40°C ± 2°C /	3	TBD	TBD	TBD	TBD
75% RH ± 5% RH)	6	TBD	TBD	TBD	TBD

Table 3.1.2: Forced Degradation Data Template

Stress Condition	Duration	Assay (% Initial)	Major Degradant 1 (% Peak Area)	Major Degradant 2 (% Peak Area)	Mass Balance (%)
Acid Hydrolysis (0.1 M HCl, 60°C)	24h	TBD	TBD	TBD	TBD
Base Hydrolysis (0.1 M NaOH, 60°C)	8h	TBD	TBD	TBD	TBD
Oxidation (3% H₂O₂, RT)	24h	TBD	TBD	TBD	TBD
Thermal (80°C, solid state)	7 days	TBD	TBD	TBD	TBD
Photostability (ICH Q1B)	Overall Illumination	TBD	TBD	TBD	TBD

Experimental Protocol: Forced Degradation Study

Forced degradation (stress testing) is performed to identify likely degradation products, establish degradation pathways, and demonstrate the specificity of the analytical methods used.[9] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[10]

Objective: To investigate the intrinsic stability of the drug substance under harsh conditions.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Appropriate solvents (e.g., Acetonitrile, Water)

• Temperature-controlled ovens, photostability chamber

• Validated stability-indicating HPLC method

Procedure:

• Acid Hydrolysis: Dissolve the compound in a suitable solvent and add 0.1 M HCl. Heat the solution (e.g., at 60°C) and sample at various time points (e.g., 2, 8, 24 hours). Neutralize samples before analysis.[11]

• Base Hydrolysis: Dissolve the compound and add 0.1 M NaOH. Maintain at an elevated temperature (e.g., 60°C) and sample at appropriate intervals. Neutralize samples before analysis.

• Oxidative Degradation: Dissolve the compound and treat with a solution of hydrogen peroxide (e.g., 3% H₂O₂) at room temperature. Monitor the reaction over time.

• Thermal Degradation: Expose the solid compound to high heat (e.g., 80°C) in a temperature-controlled oven. Test samples at set time points.

• Photostability: Expose the solid compound and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter, as specified in ICH Q1B guidelines. A control sample should be protected from light.

• Analysis: Analyze all stressed samples using a validated stability-indicating HPLC method, preferably with a mass spectrometer detector (LC-MS) to help identify the mass of degradation products. Calculate the assay value, percentage of impurities, and mass balance.

Visualization: Pharmaceutical Stability Study Workflow

The diagram below illustrates the comprehensive workflow for conducting a stability study according to ICH guidelines.

Caption: Workflow for a comprehensive stability study.

References

• 1. filab.fr [filab.fr]
• 2. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Books [books.google.com]
• 3. oecd.org [oecd.org]
• 4. Water Solubility | Scymaris [scymaris.com]
• 5. OECD 105 - Water Solubility Test at 20°C - Analytice [analytice.com]
• 6. In-vitro Thermodynamic Solubility [protocols.io]
• 7. snscourseware.org [snscourseware.org]
• 8. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. resolvemass.ca [resolvemass.ca]
• 11. ijisrt.com [ijisrt.com]

An In-depth Technical Guide on the Safety and Handling of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 5-bromo-N-cyclopropylpyridin-2-amine (CAS No. 885266-96-6) was not located. The following guide is based on the safety profiles of structurally similar halogenated pyridines and established best practices for handling such laboratory chemicals. It is imperative to consult the specific SDS provided by the supplier before any handling, storage, or disposal of this compound.

Hazard Identification and Classification

Based on data from analogous compounds like 2-Amino-5-bromopyridine and 5-bromo-2-nitropyridine, 5-bromo-N-cyclopropylpyridin-2-amine should be handled as a hazardous substance.[1][2] The primary hazards are anticipated to be:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3][4]

• Skin Irritation/Corrosion: Expected to cause skin irritation.[1][2][3]

• Eye Irritation: Likely to cause serious eye irritation.[1][2][3]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or vapors.[1][2]

GHS Hazard Classification (Anticipated)

Hazard Class	Category
Acute Toxicity, Oral	Category 3 or 4
Acute Toxicity, Dermal	Category 4
Acute Toxicity, Inhalation	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2A
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory tract irritation)

Note: This table is an estimation based on structurally related compounds and requires verification with a substance-specific SDS.

First-Aid Measures

Emergency procedures should be in place prior to handling this compound.

Exposure Route	First-Aid Protocol
Inhalation	Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If the person is not breathing, provide artificial respiration. Seek immediate medical attention.[5]
Skin Contact	Immediately wash the affected area with plenty of soap and water while removing all contaminated clothing and shoes.[5] If skin irritation occurs, seek medical advice.[5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes.[5] Seek immediate medical attention.[5]
Ingestion	Clean the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel unwell.[5]

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure and risk.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling 5-bromo-N-cyclopropylpyridin-2-amine.[6]

PPE Category	Specifications	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield.[6]	Protects against splashes and dust that can cause serious eye damage.[6]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber), a chemically resistant lab coat, and closed-toe shoes.[6]	Prevents skin contact, which can lead to irritation or absorption.[6]
Respiratory Protection	All handling should be conducted in a certified chemical fume hood.[3][6] If a fume hood is not available, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.	Minimizes the risk of inhaling harmful dust or vapors.[6]

3.2. Handling Procedures

• Always work within a properly functioning chemical fume hood to ensure adequate ventilation.[3][7]

• Avoid contact with skin, eyes, and clothing.[1][3]

• Do not breathe dust. Minimize dust generation and accumulation during handling.[3]

• Wash hands thoroughly before breaks and immediately after handling the product.[3]

• Do not eat, drink, or smoke in the laboratory.[3]

3.3. Storage Conditions

• Store in a cool, dry, and well-ventilated area.[5][7]

• Keep the container tightly closed.[5]

• Store locked up and segregated from incompatible materials such as strong oxidizing agents and strong acids.[5][8]

Experimental Protocols and Workflows

Given its structure, 5-bromo-N-cyclopropylpyridin-2-amine is a likely candidate for use as an intermediate in cross-coupling reactions. The following are generalized protocols for handling halogenated aromatic compounds in such a context.

4.1. General Workflow for Handling in a Chemical Reaction

The following diagram outlines the standard workflow for safely handling a halogenated pyridine compound in a laboratory setting.

References

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 2-Amino-5-bromopyridine | C5H5BrN2 | CID 70622 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.co.uk [fishersci.co.uk]
• 4. 5-bromo-N,N-dimethylpyridin-2-amine | C7H9BrN2 | CID 3803041 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 8. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

commercial availability of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-bromo-N-cyclopropylpyridin-2-amine, a heterocyclic amine of interest in medicinal chemistry and drug discovery. This document details its commercial availability, key chemical properties, and plausible synthetic routes based on established palladium-catalyzed cross-coupling reactions. While direct biological data for this specific compound is limited in publicly accessible literature, this guide explores the known biological activities of structurally similar compounds to infer potential therapeutic applications and signaling pathway interactions. Detailed experimental protocols for analogous reactions are provided to empower researchers in the synthesis and further investigation of this and related molecules.

Commercial Availability and Chemical Properties

5-bromo-N-cyclopropylpyridin-2-amine is commercially available from various chemical suppliers, indicating its accessibility for research and development purposes. It is typically supplied as a solid for research use.

Table 1: Chemical and Physical Properties of 5-bromo-N-cyclopropylpyridin-2-amine

Property	Value	Source
CAS Number	886366-20-7	[1]
Molecular Formula	C₈H₉BrN₂	[2]
Molecular Weight	213.08 g/mol	[2]
Appearance	Solid (form may vary)	General Supplier Information
Boiling Point	337.4±34.0 °C at 760 mmHg	[1]
Flash Point	157.9±25.7 °C	[1]
Density	1.8±0.1 g/cm³	[1]
pKa (Predicted)	Not available
LogP (Predicted)	1.36	[1]

Synthetic Methodologies

The synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is not explicitly detailed in readily available literature. However, a highly plausible and efficient synthetic route involves a palladium-catalyzed cross-coupling reaction, specifically the Buchwald-Hartwig amination. This reaction is a powerful method for forming carbon-nitrogen bonds.[3] The logical starting materials for this synthesis are 2,5-dibromopyridine and cyclopropylamine. The reaction would proceed via a selective mono-amination at the more reactive C2 position of the pyridine ring.

Proposed Synthetic Pathway: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a versatile and widely used method for the synthesis of arylamines from aryl halides.[3][4] The general transformation for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is depicted below.

Proposed synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Detailed Experimental Protocol (Analogous Buchwald-Hartwig Amination)

While a specific protocol for the target molecule is unavailable, the following is a detailed procedure for a similar Buchwald-Hartwig amination of a dihalopyridine, which can be adapted by the skilled chemist.[5]

Table 2: Experimental Protocol for a Representative Buchwald-Hartwig Amination

Step	Procedure
1. Reaction Setup	In an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), combine 2,5-dibromopyridine (1.0 equiv.), cyclopropylamine (1.2 equiv.), sodium tert-butoxide (NaOtBu, 1.4 equiv.), a palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), and a suitable phosphine ligand (e.g., BINAP, 3 mol%).
2. Solvent Addition	Add anhydrous, degassed toluene or 1,4-dioxane via syringe.
3. Reaction Conditions	Seal the Schlenk tube and heat the reaction mixture to 80-110 °C with vigorous stirring.
4. Monitoring	Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
5. Work-up	Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and wash with water and brine.
6. Purification	Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography.

Potential Biological Activity and Signaling Pathways

Direct experimental data on the biological activity of 5-bromo-N-cyclopropylpyridin-2-amine is not prominent in the public domain. However, the aminopyridine scaffold is a well-established pharmacophore in drug discovery, frequently found in kinase inhibitors.[6]

A recent study on structurally related 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives identified them as novel inhibitors of UNC-51-like kinase 1 (ULK1).[7] ULK1 is a crucial initiator of the autophagy signaling pathway, which is implicated in cancer cell survival.[7] Inhibition of ULK1 can block autophagy and induce apoptosis in cancer cells.[7]

Given the structural similarity, it is plausible that 5-bromo-N-cyclopropylpyridin-2-amine could exhibit activity as a kinase inhibitor, potentially targeting pathways involved in cell proliferation and survival.

Hypothesized inhibition of the ULK1-mediated autophagy pathway.

It is critical to note that this is a hypothesized mechanism based on related compounds, and experimental validation is required.

Experimental Workflow for Synthesis and Characterization

The following diagram outlines a typical workflow for the synthesis, purification, and characterization of 5-bromo-N-cyclopropylpyridin-2-amine.

References

• 1. echemi.com [echemi.com]
• 2. 5-bromo-N-cyclopropyl-N-propylpyridin-2-amine | C11H15BrN2 | CID 61374891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. research.rug.nl [research.rug.nl]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Review of 5-bromo-N-cyclopropylpyridin-2-amine: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-bromo-N-cyclopropylpyridin-2-amine is a substituted aminopyridine that holds potential as a versatile building block in medicinal chemistry and materials science. Its structure, featuring a pyridine core, a bromine atom, and a cyclopropylamino group, offers multiple sites for further functionalization, making it an attractive scaffold for the development of novel therapeutic agents and functional materials. The bromine atom at the 5-position serves as a key handle for cross-coupling reactions, while the N-cyclopropyl moiety can influence the molecule's conformational rigidity and metabolic stability, properties that are often sought after in drug design. This technical guide provides a comprehensive review of the available literature on 5-bromo-N-cyclopropylpyridin-2-amine, with a focus on its synthesis, and a discussion of its potential biological activities based on related compounds.

Introduction

The 2-aminopyridine scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds. The introduction of a bromine atom and an N-cyclopropyl group to this core structure can significantly modulate its physicochemical and pharmacological properties. The cyclopropyl group, in particular, is a bioisostere of larger, more flexible alkyl groups and can impart favorable properties such as increased metabolic stability and enhanced binding affinity to biological targets. This review aims to consolidate the current knowledge on 5-bromo-N-cyclopropylpyridin-2-amine and to provide a forward-looking perspective on its potential applications.

Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

The synthesis of 5-bromo-N-cyclopropylpyridin-2-amine can be logically approached in a two-step sequence: the synthesis of the precursor 2-amino-5-bromopyridine, followed by the N-cyclopropylation of the amino group. While a specific, detailed synthesis for the final compound is not extensively reported in peer-reviewed literature, a robust synthetic strategy can be proposed based on established chemical transformations.

Synthesis of the Precursor: 2-amino-5-bromopyridine

The synthesis of 2-amino-5-bromopyridine is well-documented and can be achieved through the bromination of 2-aminopyridine. Several methods have been reported, with variations in the brominating agent and reaction conditions.

Table 1: Summary of Synthetic Protocols for 2-amino-5-bromopyridine

Brominating Agent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Phenyltrimethylammonium tribromide	Chloroform	30	2	75-81	[1][2]
N-Bromosuccinimide (NBS)	Acetonitrile	Not specified	Not specified	Not specified	[3]
Bromine	Acetic Acid	Not specified	Not specified	Not specified	[4]

• Reaction Setup: In a 1 L three-necked flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, add 2-aminopyridine (9.4 g, 0.1 mol), phenyltrimethylammonium tribromide (37.6 g, 0.1 mol), and chloroform (300 ml).

• Reaction: Stir the mixture at 30°C for 2 hours.

• Work-up: Wash the reaction mixture with 40 ml of a saturated sodium chloride solution. The aqueous phase is the upper layer, and the organic phase is the lower layer. Separate the layers using a separatory funnel.

• Purification: Wash the organic phase 2-3 times with 20 ml of water. Dry the organic phase with anhydrous sodium sulfate and filter. Remove the chloroform by rotary evaporation to yield an oily residue.

• Isolation: Cool the residue with ice water and add water to precipitate a solid. Collect the crude product by filtration.

• Recrystallization: Recrystallize the crude product from benzene, filter, and dry to obtain 2-amino-5-bromopyridine as a yellow solid (yield: 75-81%).

Proposed Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine via N-cyclopropylation

The introduction of the cyclopropyl group onto the amino functionality of 2-amino-5-bromopyridine can be achieved through a copper-catalyzed N-cyclopropylation reaction using cyclopropylboronic acid. This method has been shown to be effective for the N-cyclopropylation of a variety of anilines and amines.

This proposed protocol is based on the method described by Bénard et al. for the N-cyclopropylation of anilines and amines.

• Reaction Setup: To a reaction vessel, add 2-amino-5-bromopyridine (1 eq.), cyclopropylboronic acid (1.5 eq.), Cu(OAc)₂ (1 eq.), 2,2'-bipyridine (1 eq.), and sodium carbonate (2 eq.).

• Solvent Addition: Add dichloroethane as the solvent.

• Reaction Conditions: Stir the reaction mixture under an air atmosphere at room temperature or with gentle heating until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: Upon completion, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 5-bromo-N-cyclopropylpyridin-2-amine.

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Physicochemical Properties and Spectral Data

Table 2: Physicochemical Properties of 5-bromo-N-cyclopropylpyridin-2-amine

Property	Value	Source
CAS Number	885266-96-6	[5]
Molecular Formula	C₈H₉BrN₂	[5]
Molecular Weight	213.07 g/mol	[5]

Expected Spectral Data:

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons on the pyridine ring, the proton on the amine nitrogen, and the protons of the cyclopropyl group. The aromatic protons would likely appear as doublets or doublets of doublets in the downfield region. The cyclopropyl protons would exhibit complex splitting patterns in the upfield region.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the five carbons of the pyridine ring and the three carbons of the cyclopropyl group.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound, with a characteristic isotopic pattern for the presence of a bromine atom.

Potential Biological Activities and Applications

Although no specific biological activities have been reported for 5-bromo-N-cyclopropylpyridin-2-amine, the activities of structurally related compounds suggest several potential therapeutic areas for investigation.

• Kinase Inhibition: The 2-aminopyridine scaffold is a common feature in many kinase inhibitors. The bromine atom at the 5-position provides a convenient point for further modification through cross-coupling reactions to explore structure-activity relationships against various kinases.

• Antimicrobial and Antiviral Activity: Many N-substituted aminopyridines and cyclopropyl-containing compounds have demonstrated antimicrobial and antiviral properties.

• Central Nervous System (CNS) Activity: The lipophilicity and conformational rigidity imparted by the cyclopropyl group could lead to compounds with favorable blood-brain barrier penetration, making them candidates for CNS-active agents.

Hypothetical Signaling Pathway Involvement

Given the prevalence of the aminopyridine scaffold in kinase inhibitors, a derivative of 5-bromo-N-cyclopropylpyridin-2-amine could potentially inhibit a signaling pathway implicated in cancer, such as the RAF-MEK-ERK pathway.

Caption: Hypothetical inhibition of the RAF-MEK-ERK signaling pathway.

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine is a molecule with significant synthetic potential. While direct literature on its synthesis and biological activity is sparse, a logical and efficient synthetic route can be proposed based on well-established chemical methodologies. The presence of the reactive bromine atom and the desirable cyclopropylamino moiety makes this compound an attractive starting point for the development of new chemical entities in drug discovery and materials science. Further research is warranted to synthesize this compound, characterize its properties, and explore its potential in various biological assays. This review provides a solid foundation and a clear roadmap for researchers interested in exploring the chemistry and potential applications of this promising heterocyclic compound.

References

• 1. N-cyclopropyl-6-methylpyrazin-2-amine | Benchchem [benchchem.com]
• 2. 5-bromo-N-cyclopropyl-N-propylpyridin-2-amine | C11H15BrN2 | CID 61374891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents [patents.google.com]
• 4. General and mild preparation of 2-aminopyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bio-fount.com [bio-fount.com]

Protocols & Analytical Methods

Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine Derivatives: An Application Guide for Medicinal Chemistry

Introduction: The Strategic Value of the 5-Bromo-N-cyclopropylpyridin-2-amine Scaffold

In the landscape of modern medicinal chemistry, the 2-aminopyridine scaffold holds a privileged position, appearing in a multitude of clinically successful drugs and investigational agents.[1] Its ability to form key hydrogen bond interactions with protein kinase hinges makes it a highly sought-after motif in the design of enzyme inhibitors. The introduction of a cyclopropyl group at the 2-amino position offers a unique combination of rigidity and metabolic stability, often leading to enhanced potency and improved pharmacokinetic properties.[2]

This guide provides a comprehensive overview of the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine, a versatile building block, and its subsequent derivatization. The bromine atom at the 5-position serves as a linchpin for diversification, enabling the introduction of a wide array of substituents through modern cross-coupling methodologies. This strategic functionalization is paramount in the exploration of structure-activity relationships (SAR) during lead optimization campaigns. We will delve into the practical aspects of the key synthetic transformations, including the crucial C-N bond formation via Buchwald-Hartwig amination, and subsequent C-C bond formations through Suzuki and Sonogashira couplings.

Core Synthesis: Preparation of 5-bromo-N-cyclopropylpyridin-2-amine

The cornerstone of this synthetic platform is the efficient construction of the target intermediate, 5-bromo-N-cyclopropylpyridin-2-amine. The most reliable and widely adopted method for this transformation is the palladium-catalyzed Buchwald-Hartwig amination.[3] This reaction allows for the formation of the C-N bond between an aryl halide and an amine under relatively mild conditions, offering broad functional group tolerance.[4]

Reaction Principle: The Buchwald-Hartwig Amination

The catalytic cycle of the Buchwald-Hartwig amination is a well-elucidated process involving a palladium catalyst.[5] It commences with the oxidative addition of the aryl bromide (2,5-dibromopyridine) to a Pd(0) complex. The resultant Pd(II) complex then coordinates with cyclopropylamine. In the presence of a base, the amine is deprotonated, leading to a palladium-amido complex. The final step is a reductive elimination that furnishes the desired N-cyclopropyl-2-aminopyridine product and regenerates the active Pd(0) catalyst.

Diagram: Catalytic Cycle of the Buchwald-Hartwig Amination

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a representative procedure for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine from 2,5-dibromopyridine and cyclopropylamine. Optimization of catalyst, ligand, base, and solvent may be required for optimal yield and purity.

Materials:

Reagent	CAS Number	Molecular Weight	Quantity (mmol)	Equivalents
2,5-Dibromopyridine	624-28-2	236.89	10.0	1.0
Cyclopropylamine	765-30-0	57.09	12.0	1.2
Pd₂(dba)₃	51364-51-3	915.72	0.1	0.01
Xantphos	161265-03-8	578.68	0.3	0.03
Sodium tert-butoxide	865-48-5	96.10	14.0	1.4
Toluene (anhydrous)	108-88-3	-	50 mL	-

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 2,5-dibromopyridine (2.37 g, 10.0 mmol), sodium tert-butoxide (1.35 g, 14.0 mmol), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 91.6 mg, 0.1 mmol), and Xantphos (173.6 mg, 0.3 mmol).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene (50 mL) via syringe, followed by cyclopropylamine (0.84 mL, 12.0 mmol).

• Reaction: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (100 mL) and filter through a pad of Celite® to remove palladium residues.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 50 mL) and then with brine (50 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-bromo-N-cyclopropylpyridin-2-amine.

Characterization Data (Expected):

• Molecular Formula: C₈H₉BrN₂[6]

• Molecular Weight: 213.07 g/mol [6]

Derivatization of 5-bromo-N-cyclopropylpyridin-2-amine

The bromine atom at the 5-position of the pyridine ring is a versatile handle for introducing molecular diversity through palladium-catalyzed cross-coupling reactions. The Suzuki and Sonogashira couplings are two of the most powerful and widely used methods for this purpose.

Suzuki Coupling: Synthesis of 5-Aryl-N-cyclopropylpyridin-2-amine Derivatives

The Suzuki-Miyaura coupling enables the formation of a C-C bond between the 5-position of the pyridine ring and various aryl or heteroaryl boronic acids or esters.[7] This reaction is instrumental in exploring the impact of different aromatic substituents on biological activity.[8]

Diagram: General Workflow for Suzuki Coupling

Caption: General experimental workflow for the Suzuki coupling.

Representative Protocol: Suzuki Coupling

This protocol provides a general procedure for the Suzuki coupling of 5-bromo-N-cyclopropylpyridin-2-amine with an arylboronic acid.

Materials:

Reagent	Equivalents
5-bromo-N-cyclopropylpyridin-2-amine	1.0
Arylboronic acid	1.2
Pd(PPh₃)₄	0.05
Potassium phosphate (K₃PO₄)	2.0
1,4-Dioxane/Water (4:1)	-

Procedure:

• Reaction Setup: In a Schlenk flask, combine 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol), and potassium phosphate (424 mg, 2.0 mmol).

• Solvent Addition: Add 1,4-dioxane (8 mL) and water (2 mL) to the flask.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

• Reaction: Heat the mixture to 90-100 °C and stir vigorously for 12-24 hours.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. Upon completion, cool the reaction mixture to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by flash column chromatography.

Sonogashira Coupling: Synthesis of 5-Alkynyl-N-cyclopropylpyridin-2-amine Derivatives

The Sonogashira coupling is a highly efficient method for the formation of a C-C bond between an aryl halide and a terminal alkyne, yielding arylalkynes.[9] This transformation is valuable for introducing linear, rigid linkers or for accessing further functionalities via the alkyne handle.[10]

Representative Protocol: Sonogashira Coupling

This protocol outlines a general procedure for the Sonogashira coupling of 5-bromo-N-cyclopropylpyridin-2-amine with a terminal alkyne.

Materials:

Reagent	Equivalents
5-bromo-N-cyclopropylpyridin-2-amine	1.0
Terminal alkyne	1.2
PdCl₂(PPh₃)₂	0.03
Copper(I) iodide (CuI)	0.05
Triethylamine (Et₃N)	2.0
DMF (anhydrous)	-

Procedure:

• Reaction Setup: To a dry flask under an inert atmosphere, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (21 mg, 0.03 mmol), and copper(I) iodide (10 mg, 0.05 mmol).

• Solvent and Reagent Addition: Add anhydrous DMF (5 mL) and triethylamine (0.28 mL, 2.0 mmol) via syringe. Add the terminal alkyne (1.2 mmol) dropwise.

• Reaction: Heat the reaction mixture to 80 °C and stir for 4-6 hours.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, cool the reaction mixture, pour it into a saturated aqueous solution of ammonium chloride, and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, concentrate, and purify by flash column chromatography.

Troubleshooting and Key Considerations

• Buchwald-Hartwig Amination:

  • Low Yield: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere. The choice of ligand and base can be critical; screening of different phosphine ligands (e.g., RuPhos, BrettPhos) and bases (e.g., K₂CO₃, Cs₂CO₃) may be necessary.[4]

  • Side Reactions: A potential side reaction is the hydrodehalogenation of the starting material. Using a less sterically hindered base or a different ligand might mitigate this issue.

• Suzuki Coupling:

  • Homocoupling: Homocoupling of the boronic acid can be a significant side reaction. Using a precise stoichiometry of the boronic acid (1.1-1.2 equivalents) can help minimize this.

  • Debromination: The formation of the debrominated starting material can occur. Employing a milder base or a different catalyst system may be beneficial.

• Sonogashira Coupling:

  • Glaser Coupling: Homocoupling of the terminal alkyne (Glaser coupling) can be promoted by the copper catalyst in the presence of oxygen. Maintaining a strictly anaerobic environment is crucial. Copper-free Sonogashira protocols can also be explored.[11]

  • Catalyst Deactivation: The presence of impurities in the starting materials or solvents can lead to catalyst deactivation. Ensure high-purity reagents are used.

Conclusion

The 5-bromo-N-cyclopropylpyridin-2-amine scaffold is a highly valuable platform for the synthesis of diverse derivatives with significant potential in drug discovery, particularly in the development of kinase inhibitors. The synthetic routes outlined in this guide, centered around the robust and versatile Buchwald-Hartwig, Suzuki, and Sonogashira cross-coupling reactions, provide a clear and reproducible pathway for accessing a wide range of analogues. By understanding the principles behind these transformations and adhering to meticulous experimental technique, researchers can effectively leverage this building block to accelerate their drug development programs.

References

• 1. AU2008338748B2 - Cyclopropyl amine derivatives - Google Patents [patents.google.com]
• 2. CN101560183B - Method for preparing 5-bromo-2-methylpyridine - Google Patents [patents.google.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. benchchem.com [benchchem.com]
• 6. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cetjournal.it [cetjournal.it]

Application Notes and Protocols for the Suzuki Cross-Coupling of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and versatile tool in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds. This reaction is of paramount importance in the pharmaceutical and agrochemical industries for the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). 5-bromo-N-cyclopropylpyridin-2-amine is a valuable building block, and its functionalization via Suzuki coupling allows for the introduction of a wide range of aryl and heteroaryl substituents at the 5-position of the pyridine ring. The resulting 5-aryl-N-cyclopropylpyridin-2-amine scaffold is a key structural motif in numerous biologically active compounds.

These application notes provide a comprehensive overview and detailed protocols for the successful application of 5-bromo-N-cyclopropylpyridin-2-amine in Suzuki cross-coupling reactions.

Reaction Principle

The Suzuki cross-coupling reaction proceeds via a catalytic cycle involving a palladium catalyst. The generally accepted mechanism consists of three key steps:

• Oxidative Addition: The palladium(0) catalyst reacts with the aryl bromide (5-bromo-N-cyclopropylpyridin-2-amine) to form a palladium(II) intermediate.

• Transmetalation: In the presence of a base, the organoboron reagent (e.g., an arylboronic acid) transfers its organic group to the palladium(II) complex, forming a new diorganopalladium(II) species.

• Reductive Elimination: The diorganopalladium(II) complex undergoes reductive elimination to yield the desired biaryl product and regenerate the palladium(0) catalyst, which can then re-enter the catalytic cycle.

Key Reaction Parameters

The success of a Suzuki cross-coupling reaction is highly dependent on the careful selection of several key parameters:

• Palladium Catalyst: A variety of palladium catalysts can be employed. Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] is a commonly used and effective catalyst for this type of transformation. Other catalysts, such as those with more electron-rich and bulky phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands, can also be highly effective, particularly for challenging substrates.

• Base: A base is crucial for the transmetalation step. Inorganic bases such as potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), and potassium phosphate (K₃PO₄) are frequently used. The choice of base can significantly impact the reaction rate and yield.

• Solvent: The reaction is typically carried out in a mixture of an organic solvent and water. Common organic solvents include 1,4-dioxane, toluene, and tetrahydrofuran (THF). The aqueous phase is necessary to dissolve the inorganic base.

• Boronic Acid/Ester: A wide range of aryl and heteroaryl boronic acids or their corresponding boronate esters can be used as coupling partners. The electronic and steric properties of the boronic acid can influence the reaction outcome.

Quantitative Data from Analogous Reactions

While specific quantitative data for the Suzuki coupling of 5-bromo-N-cyclopropylpyridin-2-amine is not extensively published, the following tables summarize typical results obtained for structurally similar substrates, such as 5-bromo-2-methylpyridin-3-amine and 5-bromo-N-phenylpyridin-3-amine. These data provide a strong indication of the expected outcomes for the target molecule under similar conditions.

Table 1: Suzuki Coupling of 5-bromo-2-methylpyridin-3-amine with Various Arylboronic Acids [1]

Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Time (h)	Yield (%)
Phenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	>15	Moderate to Good
4-Tolylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	>15	Moderate to Good
4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	>15	Moderate to Good
4-Chlorophenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	1,4-Dioxane/H₂O (4:1)	>15	Moderate to Good

Table 2: General Conditions for Suzuki Coupling of 5-Bromo-N-phenylpyridin-3-amine [2]

Parameter	Condition
Aryl Halide	5-Bromo-N-phenylpyridin-3-amine (1.0 equiv)
Boronic Acid	Arylboronic acid (1.2 equiv)
Catalyst	Pd(PPh₃)₄ (5 mol%)
Base	K₃PO₄ (2.0 equiv)
Solvent	1,4-Dioxane/H₂O (4:1)
Temperature	85-95 °C
Time	12-24 h

Experimental Protocols

The following are detailed protocols that can be adapted for the Suzuki cross-coupling of 5-bromo-N-cyclopropylpyridin-2-amine with various arylboronic acids.

Protocol 1: General Procedure using Tetrakis(triphenylphosphine)palladium(0)

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (8 mL)

• Water, degassed (2 mL)

• Schlenk flask or microwave vial

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk flask, add 5-bromo-N-cyclopropylpyridin-2-amine, the arylboronic acid, and potassium phosphate.

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this process three times.

• Under the inert atmosphere, add the tetrakis(triphenylphosphine)palladium(0) catalyst.

• Add the 1,4-dioxane and degassed water to the flask.

• Stir the reaction mixture vigorously and heat to 85-95 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 5-aryl-N-cyclopropylpyridin-2-amine.

Protocol 2: Alternative Procedure with Microwave Irradiation

For accelerated reaction times, microwave-assisted synthesis can be employed.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (0.5 mmol, 1.0 equiv)

• Arylboronic acid (0.6 mmol, 1.2 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (0.025 mmol, 5 mol%)

• Sodium carbonate (Na₂CO₃) (1.0 mmol, 2.0 equiv)

• 1,4-Dioxane (3 mL)

• Water, degassed (1 mL)

• Microwave vial with a stir bar

Procedure:

• In a microwave vial, combine 5-bromo-N-cyclopropylpyridin-2-amine, the arylboronic acid, Pd(dppf)Cl₂, and sodium carbonate.

• Add 1,4-dioxane and degassed water.

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a constant temperature (e.g., 120-150 °C) for 15-60 minutes.

• After the reaction is complete, cool the vial to room temperature.

• Work-up and purify the product as described in Protocol 1.

Mandatory Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for the Suzuki cross-coupling reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Buchwald-Hartwig Amination of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination stands as a cornerstone of modern organic synthesis, facilitating the formation of carbon-nitrogen (C-N) bonds through a palladium-catalyzed cross-coupling reaction.[1][2][3] This powerful transformation has found extensive application in both academic and industrial research, particularly in the fields of drug discovery and materials science, owing to its remarkable functional group tolerance and broad substrate scope.[3][4] The synthesis of substituted pyridine derivatives is of particular importance, as this structural motif is a key component in a multitude of biologically active compounds.

These application notes provide a comprehensive guide for the Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine, a crucial building block for the synthesis of various pharmaceutical candidates. The following sections detail optimized reaction conditions, a step-by-step experimental protocol, and a summary of relevant quantitative data to aid in the successful execution of this transformation.

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is a well-established process mediated by a palladium catalyst.[5][6] The cycle commences with the oxidative addition of the aryl halide (5-bromo-N-cyclopropylpyridin-2-amine) to a Pd(0) complex. The subsequent coordination of the amine to the resulting Pd(II) complex, followed by deprotonation in the presence of a base, leads to the formation of a palladium-amido intermediate. The final step, reductive elimination, yields the desired N-arylated product and regenerates the active Pd(0) catalyst, thus continuing the cycle. The judicious selection of the palladium source, ligand, base, and solvent is paramount to the success and efficiency of the reaction.[1][7]

Data Presentation: Reaction Conditions and Yields

The successful execution of the Buchwald-Hartwig amination is highly dependent on the careful selection and optimization of reaction parameters. The following table summarizes typical reaction conditions for the amination of 5-bromo-N-cyclopropylpyridin-2-amine with a generic secondary amine (e.g., morpholine), based on established literature for similar heteroaryl halide couplings.[6][8]

Parameter	Condition	Notes
Palladium Precatalyst	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	1-5 mol%
Pd(OAc)₂ (Palladium(II) acetate)	1-5 mol%
Ligand	Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene)	2-10 mol%
BINAP (2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl)	2-10 mol%
BrettPhos	2-10 mol%
Base	NaOt-Bu (Sodium tert-butoxide)	1.2-2.0 equiv.
K₃PO₄ (Potassium phosphate)	1.5-3.0 equiv.
Cs₂CO₃ (Cesium carbonate)	1.5-3.0 equiv.
Solvent	Toluene	Anhydrous, degassed
1,4-Dioxane	Anhydrous, degassed
tert-Butanol	Anhydrous, degassed
Temperature	80-110 °C
Reaction Time	12-24 hours	Monitored by TLC or LC-MS
Typical Yield	70-95%	Dependent on specific amine and conditions

Experimental Protocol

This protocol provides a detailed methodology for a representative Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine with morpholine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Morpholine

• Pd₂(dba)₃

• Xantphos

• Sodium tert-butoxide (NaOt-Bu)

• Anhydrous Toluene

• Argon or Nitrogen gas

• Standard Schlenk line or glovebox equipment

• Magnetic stirrer and heating mantle

• Thin-layer chromatography (TLC) plates

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas (argon or nitrogen), add Pd₂(dba)₃ (0.02 mmol, 2 mol%), Xantphos (0.04 mmol, 4 mol%), and sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Reagent Addition: Add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol) and morpholine (1.2 mmol) to the Schlenk tube.

• Solvent Addition: Add anhydrous and degassed toluene (5-10 mL) to the flask via syringe.

• Degassing: Seal the Schlenk tube and subject the reaction mixture to three cycles of vacuum-backfill with the inert gas to ensure the complete removal of oxygen.

• Reaction: Place the Schlenk tube in a preheated oil bath or heating mantle set to 100 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by carefully adding water (10 mL).

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-cyclopropyl-N-morpholinylpyridin-2,5-diamine.

Visualizations

References

• 1. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. research.rug.nl [research.rug.nl]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Reactions Involving 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for key palladium-catalyzed cross-coupling reactions utilizing 5-bromo-N-cyclopropylpyridin-2-amine. This versatile building block is a crucial intermediate in the synthesis of pharmaceutically active compounds, most notably the Lysine-Specific Demethylase 1 (LSD1) inhibitor, GSK2879552. The methodologies outlined herein are essential for the construction of carbon-carbon and carbon-nitrogen bonds at the 5-position of the pyridine ring, enabling the synthesis of diverse libraries of compounds for drug discovery and development.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a highly versatile and widely used palladium-catalyzed cross-coupling reaction for the formation of C-C bonds between an organohalide and an organoboron compound.[1] It is a cornerstone of modern organic synthesis, particularly in the pharmaceutical industry, due to its mild reaction conditions and high tolerance for a wide variety of functional groups.[2]

Data Presentation: Suzuki-Miyaura Coupling

The following table summarizes the specific conditions for the Suzuki-Miyaura coupling of 5-bromo-N-cyclopropylpyridin-2-amine with an arylboronic acid, as described in the synthesis of a key intermediate for GSK2879552.

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	(4-(Trifluoromethoxy)phenyl)boronic acid	Pd(dppf)Cl₂ (5)	-	K₂CO₃ (3)	1,4-Dioxane / H₂O (4:1)	100	1	95

Experimental Protocol: Suzuki-Miyaura Coupling

Synthesis of 5-(4-(trifluoromethoxy)phenyl)-N-cyclopropylpyridin-2-amine

This protocol is adapted from patent literature describing the synthesis of GSK2879552 intermediates.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• (4-(Trifluoromethoxy)phenyl)boronic acid (1.2 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 equivalents)

• Potassium carbonate (K₂CO₃) (3.0 equivalents)

• 1,4-Dioxane, anhydrous

• Water, degassed

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

Procedure:

• Reaction Setup: To a Schlenk flask equipped with a magnetic stir bar, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), (4-(trifluoromethoxy)phenyl)boronic acid (1.2 equiv), and potassium carbonate (3.0 equiv).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent and Catalyst Addition: Under a positive pressure of inert gas, add anhydrous 1,4-dioxane and degassed water in a 4:1 ratio to achieve a suitable concentration (e.g., 0.1-0.2 M with respect to the starting bromide). Add Pd(dppf)Cl₂ (0.05 equiv) to the mixture.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1 hour.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired 5-(4-(trifluoromethoxy)phenyl)-N-cyclopropylpyridin-2-amine.

Suzuki Coupling Experimental Workflow

Buchwald-Hartwig Amination

Data Presentation: Buchwald-Hartwig Amination of Analogous Bromopyridines

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Time (h)	Substrate
1	N-Methylaniline	Pd₂(dba)₃ (2)	Xantphos (8)	NaOt-Bu (1.4)	Toluene	80	12	5-Bromopyrimidine
2	Morpholine	Pd₂(dba)₃ (2)	BINAP (3)	NaOt-Bu (1.4)	Toluene	80	12	5-Bromopyrimidine
3	Aniline	Pd(OAc)₂	Xantphos	Cs₂CO₃	1,4-Dioxane	110	18	5-Bromo-2-alkyl/aryl-isoindoline-1,3-dione

Experimental Protocol: Buchwald-Hartwig Amination (General)

This generalized protocol is based on established procedures for the amination of related bromopyridines and bromopyrimidines.[5]

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Amine (e.g., a secondary cyclic amine like piperazine) (1.2 equivalents)

• Palladium precatalyst (e.g., Pd₂(dba)₃) (2 mol%)

• Phosphine ligand (e.g., Xantphos or BINAP) (4-8 mol%)

• Strong, non-nucleophilic base (e.g., NaOt-Bu) (1.4 equivalents)

• Anhydrous, degassed solvent (e.g., Toluene or 1,4-Dioxane)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube, add the palladium precatalyst, the phosphine ligand, and the base.

• Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen (repeat three times).

• Reagent Addition: Under a positive flow of inert gas, add the anhydrous solvent, followed by 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv) and the amine (1.2 equiv).

• Reaction: Seal the tube tightly and heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting bromide is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Buchwald-Hartwig Amination Experimental Workflow

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is typically catalyzed by a palladium complex with a copper(I) co-catalyst. It is a powerful method for the synthesis of substituted alkynes. While no specific examples for 5-bromo-N-cyclopropylpyridin-2-amine were found, the following data for analogous substrates can guide the development of a suitable protocol.

Data Presentation: Sonogashira Coupling of Analogous Bromo-heterocycles

Entry	Alkyne	Catalyst System	Base	Solvent	Temp. (°C)	Substrate
1	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	DMF	80	5-Bromoindole
2	Propargyl alcohol	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	5-Bromoindole
3	Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	Et₃N / THF	Reflux	5-Bromopyrimidine

Experimental Protocol: Sonogashira Coupling (General)

This generalized protocol is based on established procedures for the Sonogashira coupling of bromo-heterocycles.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Terminal alkyne (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) (2-5 mol%)

• Copper(I) iodide (CuI) (5-10 mol%)

• Amine base (e.g., Triethylamine or Diisopropylethylamine) (2.0 equivalents)

• Anhydrous solvent (e.g., DMF or THF)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), the palladium catalyst, and copper(I) iodide.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas.

• Reagent Addition: Add the anhydrous solvent and the amine base. Stir for 10-15 minutes at room temperature. Add the terminal alkyne dropwise.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Work-up: After cooling, filter the reaction mixture through a pad of celite, washing with an organic solvent. Concentrate the filtrate.

• Purification: The crude product can be purified by flash column chromatography.

Heck Reaction

The Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide with an alkene to form a substituted alkene. This reaction is a valuable tool for the formation of C-C bonds and the synthesis of complex organic molecules. Below are general conditions based on reactions with analogous bromopyridines.

Data Presentation: Heck Reaction of Analogous Bromopyridines

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp. (°C)	Substrate
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N (1.5)	Acetonitrile	80	5-Bromopyrimidine
2	n-Butyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2.0)	DMF	100	5-Bromopyrimidine

Experimental Protocol: Heck Reaction (General)

This protocol provides a general procedure for the Heck reaction of 5-bromo-N-cyclopropylpyridin-2-amine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Alkene (e.g., Styrene or an acrylate) (1.2-1.5 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2-5 mol%)

• Phosphine ligand (e.g., P(o-tol)₃ or PPh₃) (4-10 mol%)

• Base (e.g., Et₃N or K₂CO₃) (1.5-2.0 equivalents)

• Anhydrous solvent (e.g., Acetonitrile or DMF)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: To a dry reaction vessel, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), the palladium catalyst, and the phosphine ligand.

• Inert Atmosphere: Purge the vessel with nitrogen or argon.

• Reagent Addition: Add the anhydrous solvent, the base, and the alkene.

• Reaction: Heat the mixture to 80-100 °C with stirring until completion as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture, dilute with an organic solvent, and wash with water and brine.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.

Carbonylative Coupling Reactions

Palladium-catalyzed carbonylative couplings involve the incorporation of carbon monoxide (CO) into an organic molecule. These reactions can be used to synthesize a variety of carbonyl-containing compounds such as amides, esters, and ketones from aryl halides. While specific examples with 5-bromo-N-cyclopropylpyridin-2-amine are not detailed in the searched literature, this substrate is expected to be amenable to such transformations under standard carbonylative conditions (e.g., Pd catalyst, CO atmosphere, and a suitable nucleophile).

Catalytic Cycle Visualization

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Generalized Catalytic Cycle for Suzuki-Miyaura Coupling

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Microwave-Assisted Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 5-bromo-N-cyclopropylpyridin-2-amine scaffold is a valuable building block in medicinal chemistry and drug discovery. The unique combination of the bromopyridine core and the cyclopropylamine moiety offers opportunities for diverse functionalization and the exploration of novel chemical space. Aminopyridine derivatives are known to exhibit a wide range of biological activities, and the introduction of a cyclopropyl group can enhance metabolic stability and binding affinity.[1] Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool to accelerate chemical reactions, significantly reducing reaction times from hours to minutes while often improving product yields.[2][3] This document provides detailed protocols for the efficient synthesis of 5-bromo-N-cyclopropylpyridin-2-amine and its analogs using microwave-assisted Buchwald-Hartwig amination.

Synthesis Overview: Buchwald-Hartwig Amination

The synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is achieved via a regioselective palladium-catalyzed Buchwald-Hartwig amination of 2,5-dibromopyridine with cyclopropylamine. This reaction is highly efficient under microwave irradiation, which allows for rapid and uniform heating, leading to significantly accelerated reaction rates.[2][3] Studies on the amination of polyhalogenated pyridines have shown that the reaction can be directed to selectively occur at the C2 position.

The general reaction scheme is as follows:

2,5-Dibromopyridine + Cyclopropylamine --(Pd Catalyst, Ligand, Base, Microwave)--> 5-bromo-N-cyclopropylpyridin-2-amine

Data Presentation

The following tables summarize typical reaction conditions and outcomes for the microwave-assisted Buchwald-Hartwig amination of aryl bromides. This data provides a basis for the optimization of the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine analogs.

Table 1: Optimization of Microwave-Assisted Buchwald-Hartwig Amination [2]

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)
1	Phenoxazine	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	130	10	89
2	Phenoxazine	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	140	10	90
3	Phenoxazine	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	150	10	93
4	Phenoxazine	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	150	5	88
5	Phenoxazine	Pd₂(dba)₃ (2.5)	XPhos (5)	NaOtBu	Toluene	150	20	91

Table 2: Substrate Scope for Microwave-Assisted Amination [2]

Entry	Aryl Bromide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (min)	Yield (%)
1	1,4-Dibromobenzene	Phenoxazine	Pd₂(dba)₃ (5)	XPhos (10)	NaOtBu	Toluene	150	30	93
2	1,4-Dibromobenzene	Phenothiazine	Pd₂(dba)₃ (5)	XPhos (10)	NaOtBu	Toluene	150	30	94
3	1,4-Dibromobenzene	Acridine	Pd₂(dba)₃ (5)	XPhos (10)	NaOtBu	Toluene	150	30	83

Experimental Protocols

This section provides a detailed protocol for the microwave-assisted synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Materials:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) or similar biaryl phosphine ligand

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene or 1,4-dioxane

• Microwave reactor vials (10 mL)

• Standard laboratory glassware and purification equipment (silica gel for column chromatography)

Procedure:

• Reaction Setup: In a 10 mL microwave reactor vial, combine 2,5-dibromopyridine (1.0 mmol), Pd₂(dba)₃ (0.025 mmol, 2.5 mol%), and XPhos (0.05 mmol, 5 mol%).

• Inert Atmosphere: Seal the vial with a cap and purge with an inert gas (argon or nitrogen) for 5-10 minutes.

• Reagent Addition: Under the inert atmosphere, add sodium tert-butoxide (1.2 mmol) and anhydrous toluene (5 mL).

• Amine Addition: Add cyclopropylamine (1.2 mmol).

• Microwave Irradiation: Place the sealed vial into the microwave reactor. Irradiate the mixture at a constant temperature of 130-150°C for 10-30 minutes. Reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: After the reaction is complete, allow the vial to cool to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove the catalyst.

• Extraction: Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the pure 5-bromo-N-cyclopropylpyridin-2-amine.

Visualizations

Caption: Experimental workflow for the microwave-assisted synthesis.

Caption: Hypothetical signaling pathway for kinase inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Buchwald-Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

5-bromo-N-cyclopropylpyridin-2-amine: A Versatile Scaffold for Kinase Inhibitor Development

Application Note

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a key building block in the discovery and development of potent and selective kinase inhibitors. The aminopyridine scaffold is a privileged structure in medicinal chemistry, known for its ability to form crucial hydrogen bond interactions with the hinge region of the ATP-binding site of numerous kinases. The strategic placement of a bromine atom at the 5-position provides a versatile handle for introducing a wide array of substituents through cross-coupling reactions, enabling the exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties. The N-cyclopropyl group can contribute to favorable interactions within the active site and improve metabolic stability. This document outlines the application of 5-bromo-N-cyclopropylpyridin-2-amine in the synthesis of kinase inhibitors, with a focus on Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and p38 MAP kinase, and provides detailed experimental protocols.

Therapeutic Relevance

Kinases are a class of enzymes that play a critical role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders. Consequently, kinase inhibitors have emerged as a major class of therapeutic agents.

• VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is essential for tumor growth and metastasis.[1][2] Inhibitors of VEGFR-2 can block this process and are used in the treatment of various cancers.[2] The aminopyridine core can serve as an effective "hinge" binding moiety for VEGFR-2 inhibitors.[1][3]

• p38 MAP Kinase Inhibition: The p38 mitogen-activated protein (MAP) kinase is a central regulator of the inflammatory response.[4][5] It is involved in the production of pro-inflammatory cytokines such as TNF-α and IL-1.[4] Inhibitors of p38 MAP kinase have therapeutic potential for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.[4][6]

Data Presentation

The following table summarizes the inhibitory activity of a representative kinase inhibitor synthesized using a 5-bromo-N-cyclopropylpyridin-2-amine core, targeting VEGFR-2.

Compound ID	Target Kinase	IC50 (nM)
VEGFR-2-I	VEGFR-2	15

Note: The data presented is for a representative compound and is intended for illustrative purposes.

Experimental Protocols

Protocol 1: Synthesis of a Representative VEGFR-2 Inhibitor via Suzuki-Miyaura Coupling

This protocol describes the synthesis of a biaryl-substituted N-cyclopropylpyridin-2-amine, a common structural motif in kinase inhibitors, starting from 5-bromo-N-cyclopropylpyridin-2-amine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, combine 5-bromo-N-cyclopropylpyridin-2-amine (1.0 eq.), the arylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).

• Add 1,4-dioxane and water in a 4:1 ratio.

• Degas the mixture by bubbling with nitrogen or argon for 15 minutes.

• Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq.).

• Heat the reaction mixture to 90-100°C and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired biaryl-substituted N-cyclopropylpyridin-2-amine.

Protocol 2: In Vitro Kinase Inhibition Assay (VEGFR-2)

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC50) of a synthesized compound against a target kinase, in this case, VEGFR-2.

Materials:

• Recombinant human VEGFR-2 enzyme

• Kinase buffer (e.g., Tris-HCl, MgCl₂, DTT)

• ATP

• Substrate (e.g., a specific peptide for VEGFR-2)

• Synthesized inhibitor compound (dissolved in DMSO)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Procedure:

• Prepare serial dilutions of the inhibitor compound in DMSO.

• In a 96-well plate, add the kinase buffer, the VEGFR-2 enzyme, and the inhibitor solution (or DMSO for control wells).

• Initiate the kinase reaction by adding a mixture of ATP and the substrate. The final ATP concentration should be at or near its Michaelis constant (Km) for the kinase.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the kinase activity using a suitable detection method, such as the ADP-Glo™ assay, which quantifies the amount of ADP produced.

• Measure the luminescence using a microplate reader.

• Calculate the percent inhibition for each inhibitor concentration relative to the DMSO control.

• Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: A generalized experimental workflow for the synthesis and evaluation of kinase inhibitors.

Caption: The logical progression from the building block to the final active kinase inhibitor.

Caption: An overview of the VEGFR-2 signaling pathway and the point of intervention for the kinase inhibitor.

References

• 1. Evolution of a New Class of VEGFR-2 Inhibitors from Scaffold Morphing and Redesign - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Evolution of a New Class of VEGFR-2 Inhibitors from Scaffold Morphing and Redesign - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent inhibitors of the MAP kinase p38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The p38 MAPK inhibitors for the treatment of inflammatory diseases and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. MAP kinase p38 inhibitors: clinical results and an intimate look at their interactions with p38alpha protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Synthesis of JAK Inhibitors Using 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Janus kinase (JAK) family of non-receptor tyrosine kinases, comprising JAK1, JAK2, JAK3, and TYK2, are integral components of the JAK-STAT signaling pathway. This pathway is a critical regulator of cellular proliferation, differentiation, survival, and immune responses.[1][2] Dysregulation of the JAK-STAT pathway is implicated in the pathophysiology of numerous autoimmune diseases, inflammatory conditions, and myeloproliferative neoplasms.[3] Consequently, the development of small molecule inhibitors targeting JAK enzymes has emerged as a significant therapeutic strategy.

5-bromo-N-cyclopropylpyridin-2-amine is a key heterocyclic building block for the synthesis of a new generation of potent and selective JAK inhibitors. The strategic placement of the bromine atom on the pyridine ring provides a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. This enables the introduction of diverse aryl and heteroaryl moieties, allowing for the fine-tuning of the inhibitor's potency, selectivity, and pharmacokinetic properties. The N-cyclopropylamino group can engage in crucial hydrogen bonding interactions within the ATP-binding site of the target kinase.

These application notes provide a detailed overview and experimental protocols for the utilization of 5-bromo-N-cyclopropylpyridin-2-amine in the synthesis of a representative JAK inhibitor, exemplified by a synthetic route analogous to the preparation of clinical candidates like PF-06651600 (Ritlecitinib).[2][4][5]

Biological Context: The JAK-STAT Signaling Pathway

The JAK-STAT signaling cascade is initiated by the binding of cytokines or growth factors to their cognate receptors on the cell surface. This binding event induces receptor dimerization, bringing the associated JAKs into close proximity. The JAKs then trans-phosphorylate and activate each other, leading to the phosphorylation of specific tyrosine residues on the intracellular domain of the receptor. These phosphorylated tyrosines serve as docking sites for Signal Transducer and Activator of Transcription (STAT) proteins. Upon recruitment to the receptor, STATs are themselves phosphorylated by the activated JAKs. Phosphorylated STATs then dimerize and translocate to the nucleus, where they bind to specific DNA sequences to regulate the transcription of target genes involved in inflammatory and immune responses.[1][2][6]

Figure 1: Simplified JAK-STAT Signaling Pathway.

Synthetic Strategy

The core synthetic strategy revolves around a Suzuki-Miyaura cross-coupling reaction to construct the key biaryl linkage, followed by functional group manipulations to introduce the necessary pharmacophoric elements for JAK inhibition. The general workflow is outlined below.

Figure 2: General Synthetic Workflow.

Data Presentation

The following table summarizes representative quantitative data for the key steps in the synthesis of a hypothetical JAK inhibitor derived from 5-bromo-N-cyclopropylpyridin-2-amine.

Step	Reaction	Starting Material	Product	Yield (%)	Purity (%)
1	Suzuki-Miyaura Coupling	5-bromo-N-cyclopropylpyridin-2-amine	N-cyclopropyl-5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-amine	75	>95 (LC-MS)
2	Acrylamide Formation	N-cyclopropyl-5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-amine	(E)-N-(cyclopropyl(5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-yl))acrylamide	68	>98 (HPLC)

Experimental Protocols

Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

This protocol describes the palladium-catalyzed cross-coupling of 5-bromo-N-cyclopropylpyridin-2-amine with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 eq.)

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (1.2 eq.)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (0.05 eq.)

• Potassium carbonate (K₂CO₃) (3.0 eq.)

• 1,4-Dioxane

• Water

• Argon or Nitrogen gas

Procedure:

• To a dry Schlenk flask, add 5-bromo-N-cyclopropylpyridin-2-amine, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine, Pd(dppf)Cl₂, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 90 °C and stir for 12-16 hours, or until reaction completion is confirmed by TLC or LC-MS.

• Cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford N-cyclopropyl-5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-amine.

Protocol 2: Acrylamide Formation

This protocol details the formation of the acrylamide moiety, a common feature in covalent JAK inhibitors.

Materials:

• N-cyclopropyl-5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-amine (1.0 eq.)

• Acryloyl chloride (1.1 eq.)

• Triethylamine (Et₃N) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas

Procedure:

• Dissolve N-cyclopropyl-5-(1H-pyrrolo[2,3-b]pyridin-4-yl)pyridin-2-amine in anhydrous DCM in a dry round-bottom flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add triethylamine to the stirred solution.

• Add acryloyl chloride dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• The crude product can be purified by crystallization or column chromatography to yield the final acrylamide product.

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine serves as a valuable and versatile starting material for the synthesis of potent and selective JAK inhibitors. The protocols and data presented in these application notes provide a solid foundation for researchers in the field of drug discovery to design and synthesize novel kinase inhibitors. The ability to readily perform Suzuki-Miyaura cross-coupling reactions on this scaffold allows for the systematic exploration of structure-activity relationships, ultimately leading to the development of optimized therapeutic agents targeting a range of kinases involved in disease.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of selective JAK3 inhibitor PF-06651600: Discovery to early clinical supplies [morressier.com]
• 3. benchchem.com [benchchem.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for 5-bromo-N-cyclopropylpyridin-2-amine in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a valuable heterocyclic building block in medicinal chemistry. The substituted pyridine core is a well-established scaffold in numerous therapeutic agents. The strategic placement of a bromine atom at the 5-position and a cyclopropylamino group at the 2-position provides a versatile platform for the synthesis of a diverse range of biologically active molecules, particularly in the realm of kinase inhibitors.

Key Structural Features and Their Significance

• 2-Aminopyridine Moiety: The 2-aminopyridine structure is a key pharmacophore that can act as a hinge-binding motif in many protein kinases. This interaction is crucial for the inhibitory activity of many kinase inhibitors.

• 5-Bromo Substituent: The bromine atom serves as a versatile synthetic handle for introducing further molecular complexity. It readily participates in various palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings. This allows for the systematic exploration of the chemical space around the pyridine core to optimize potency, selectivity, and pharmacokinetic properties of the final compounds.

• N-Cyclopropyl Group: The cyclopropyl group can confer several advantageous properties to a drug candidate. It can increase metabolic stability, improve membrane permeability, and enhance binding affinity by introducing conformational rigidity.

Therapeutic Potential

Derivatives of 5-bromo-N-cyclopropylpyridin-2-amine are anticipated to be potent and selective inhibitors of various protein kinases implicated in oncology and inflammatory diseases. The 2-amino-5-bromopyridine scaffold is a known constituent of inhibitors targeting kinases such as Colony-Stimulating Factor 1 Receptor (CSF1R), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Phosphoinositide 3-kinases (PI3Ks)[1]. The incorporation of the N-cyclopropyl group offers a promising avenue for developing novel and effective therapeutic agents.

Quantitative Data

While specific quantitative data for 5-bromo-N-cyclopropylpyridin-2-amine is not extensively available in the public domain, the following table presents representative data for structurally related kinase inhibitors synthesized from 2-amino-5-bromopyridine derivatives to illustrate the potential potency of compounds derived from this scaffold.

Compound Scaffold	Kinase Target	IC50 (nM)	Reference Compound Example
2-Amino-5-bromopyridine Derivative	CSF1R	< 10	Pexidartinib
2-Aminopyridine Derivative	VEGFR-2	25	BMS-605541
Pyrazolopyrimidine	JAK3	1.5	Tofacitinib Analog

Experimental Protocols

Protocol 1: Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol describes a plausible synthesis of 5-bromo-N-cyclopropylpyridin-2-amine via a Buchwald-Hartwig amination reaction.

Materials:

• 2,5-dibromopyridine

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Cesium carbonate (Cs₂CO₃)

• Toluene, anhydrous

• Argon or Nitrogen gas

• Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Procedure:

• To a dry round-bottom flask, add 2,5-dibromopyridine (1.0 eq), cesium carbonate (1.5 eq), palladium(II) acetate (0.05 eq), and BINAP (0.1 eq).

• Evacuate and backfill the flask with argon or nitrogen gas three times.

• Add anhydrous toluene to the flask, followed by cyclopropylamine (1.2 eq).

• Heat the reaction mixture to 110 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite® to remove inorganic salts and the catalyst.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford 5-bromo-N-cyclopropylpyridin-2-amine.

Protocol 2: Suzuki-Miyaura Cross-Coupling of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol demonstrates the utility of 5-bromo-N-cyclopropylpyridin-2-amine as an intermediate in a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 eq)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 eq)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• 1,4-Dioxane and water (4:1 mixture)

• Argon or Nitrogen gas

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, dissolve 5-bromo-N-cyclopropylpyridin-2-amine and the arylboronic acid in the 1,4-dioxane/water mixture.

• Add potassium carbonate and tetrakis(triphenylphosphine)palladium(0) to the solution.

• De-gas the mixture by bubbling argon or nitrogen through it for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 8-16 hours under an inert atmosphere. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the residue by silica gel column chromatography to yield the desired 5-aryl-N-cyclopropylpyridin-2-amine product.

Visualizations

Caption: Synthetic workflow for kinase inhibitor candidates.

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

References

• 1. benchchem.com [benchchem.com]

Application Notes & Protocols: Leveraging 5-bromo-N-cyclopropylpyridin-2-amine in Advanced Multi-Component Reactions

Prepared by: Gemini, Senior Application Scientist

Introduction: A Privileged Scaffold for Accelerated Drug Discovery

In the landscape of modern medicinal chemistry, the drive for molecular diversity, novelty, and efficiency has positioned multi-component reactions (MCRs) as an indispensable tool.[1][2] These reactions, where three or more reactants combine in a single synthetic operation to form a product containing the essential parts of all starting materials, offer unparalleled advantages in constructing complex molecular architectures. This guide focuses on a uniquely functionalized building block, 5-bromo-N-cyclopropylpyridin-2-amine , and its strategic application in MCRs to generate libraries of high-value heterocyclic compounds.

The molecular design of 5-bromo-N-cyclopropylpyridin-2-amine is not coincidental; it is a convergence of three strategically important chemical motifs:

• The 2-Aminopyridine Core: This scaffold is a cornerstone in medicinal chemistry, forming the basis of numerous approved drugs and clinical candidates.[3] Its nitrogen atoms provide crucial hydrogen bonding capabilities and a vector for engaging with biological targets.

• The C5-Bromine Handle: The bromine atom at the 5-position is an exceptionally versatile synthetic handle.[4] It is stable under many MCR conditions and serves as a prime site for post-MCR diversification via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the rapid generation of analogues.

• The N-Cyclopropyl Group: The cyclopropyl fragment is increasingly recognized as a "magic" moiety in drug design.[5][6] It introduces conformational rigidity, enhances metabolic stability by blocking N-dealkylation, improves membrane permeability, and can favorably modulate pKa, all of which are critical for optimizing pharmacokinetic and pharmacodynamic properties.[5][6]

This document provides a detailed exploration of the application of 5-bromo-N-cyclopropylpyridin-2-amine in a powerful, catalyst-free three-component reaction for the synthesis of substituted imidazo[1,2-a]pyridines—a "drug prejudice" scaffold known for its broad pharmacological activities.[7]

Key Features and Mechanistic Rationale

The utility of 5-bromo-N-cyclopropylpyridin-2-amine in MCRs is underpinned by its distinct electronic and steric properties. The diagram below highlights the key reactive sites and functional attributes of the molecule.

Caption: Key functional components of the title reagent.

The most prominent application for this amine is in the Groebke-Blackburn-Bienaymé (GBB) reaction , a three-component synthesis of 3-aminoimidazo[1,2-a]pyridines. This reaction elegantly combines a 2-aminopyridine, an aldehyde, and an isocyanide.

The generally accepted mechanism proceeds as follows:

• Iminium Formation: The aldehyde and the exocyclic amine of 5-bromo-N-cyclopropylpyridin-2-amine condense to form a Schiff base (imine). In the presence of an acid catalyst (or under protic conditions), this is protonated to form a reactive iminium ion.

• Nucleophilic Attack by Isocyanide: The nucleophilic isocyanide carbon attacks the electrophilic iminium ion, forming a nitrilium ion intermediate.

• Intramolecular Cyclization: The endocyclic, nucleophilic pyridine nitrogen attacks the nitrilium ion in a 5-exo-trig cyclization, constructing the five-membered imidazole ring. This step is irreversible and drives the reaction to completion.

• Rearomatization: A final proton transfer step leads to the stable, aromatic imidazo[1,2-a]pyridine product.

Caption: Mechanism of the Groebke-Blackburn-Bienaymé reaction.

Experimental Protocols & Data

General Protocol for the Three-Component Synthesis of Imidazo[1,2-a]pyridine Derivatives

This protocol describes a representative procedure for the synthesis of 6-bromo-N2-cyclopropyl-N3-cyclohexyl-2-phenylimidazo[1,2-a]pyridine-3-amine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Benzaldehyde (1.1 equiv)

• Cyclohexyl isocyanide (1.1 equiv)

• Scandium(III) triflate (Sc(OTf)₃, 10 mol%)

• Methanol (MeOH), anhydrous

Procedure:

• To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromo-N-cyclopropylpyridin-2-amine (e.g., 227 mg, 1.0 mmol).

• Add anhydrous methanol (10 mL) and stir to dissolve.

• Add benzaldehyde (117 mg, 1.1 mmol, 1.1 equiv) to the solution.

• Add cyclohexyl isocyanide (120 mg, 1.1 mmol, 1.1 equiv) to the reaction mixture.

• Finally, add the catalyst, Sc(OTf)₃ (49 mg, 0.1 mmol, 10 mol%).

• Seal the flask and stir the reaction mixture at 60 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 8-12 hours.

• Upon completion, cool the reaction to room temperature and concentrate the mixture under reduced pressure.

• Purify the crude residue by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure product.

• Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS.

Note on Catalyst-Free Conditions: Many variations of this reaction can proceed efficiently without an added catalyst, especially with activated aldehydes.[8][9][10] In such cases, stirring the components in methanol or ethanol at room temperature or with gentle heating (40-60 °C) for 12-24 hours can also yield the desired product.[8][9]

Representative Substrate Scope and Yields

The GBB reaction is highly modular, allowing for significant diversity by varying the aldehyde and isocyanide components. The table below summarizes expected outcomes for reactions with 5-bromo-N-cyclopropylpyridin-2-amine based on analogous transformations in the literature.

Entry	Aldehyde (R¹)	Isocyanide (R²)	Product Structure	Expected Yield
1	Phenyl	Cyclohexyl		85-95%
2	4-Chlorophenyl	tert-Butyl		80-90%
3	2-Naphthyl	Benzyl		75-85%
4	Isobutyraldehyde	1,1,3,3-Tetramethylbutyl		65-75%

Yields are estimated based on reported efficiencies for similar GBB reactions and may vary based on specific reaction conditions and purification.

Downstream Functionalization: Unlocking Further Diversity

A primary advantage of using 5-bromo-N-cyclopropylpyridin-2-amine is the potential for post-MCR modification of the resulting imidazo[1,2-a]pyridine core. The C6-bromo substituent is primed for palladium-catalyzed cross-coupling reactions.

Caption: Post-MCR diversification workflow.

Protocol: Suzuki-Miyaura Cross-Coupling

Materials:

• 6-Bromo-imidazo[1,2-a]pyridine derivative (from Sec 3.1, 1.0 equiv)

• 4-Methoxyphenylboronic acid (1.5 equiv)

• Pd(PPh₃)₄ (5 mol%)

• Sodium carbonate (Na₂CO₃, 2.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

Procedure:

• Combine the 6-bromo-imidazo[1,2-a]pyridine substrate (e.g., 100 mg, 0.24 mmol), 4-methoxyphenylboronic acid (55 mg, 0.36 mmol), and Na₂CO₃ (51 mg, 0.48 mmol) in a reaction vessel.

• Add Pd(PPh₃)₄ (14 mg, 0.012 mmol).

• Evacuate and backfill the vessel with argon or nitrogen three times.

• Add the degassed dioxane/water solvent mixture (5 mL).

• Heat the reaction to 90 °C and stir for 4-6 hours, monitoring by TLC.

• After cooling, dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography to yield the 6-aryl product.

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine is a highly valuable and versatile building block for diversity-oriented synthesis. Its strategic combination of a reactive aminopyridine core, a modifiable bromo-handle, and a beneficial cyclopropyl group makes it exceptionally well-suited for constructing complex, drug-like molecules via multi-component reactions. The protocols and strategies outlined in this guide demonstrate a robust pathway from simple starting materials to highly decorated imidazo[1,2-a]pyridine scaffolds, empowering researchers in drug discovery to rapidly access novel chemical space and accelerate the development of new therapeutic agents.

References

• 1. Multicomponent reactions (MCRs) yielding medicinally relevant rings: a recent update and chemical space analysis of the scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06681B [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. 2-Aminopyridine – an unsung hero in drug discovery - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. nbinno.com [nbinno.com]
• 5. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. | Semantic Scholar [semanticscholar.org]
• 7. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Catalyst-Free, Three-Component Synthesis of Amidinomaleimides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Catalyst free one pot three components synthesis of 2-iminothiazoles from nitroepoxides and thiourea - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Suzuki-Miyaura Coupling of 5-bromo-N-cyclopropylpyridin-2-amine with Arylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. This powerful method is extensively used in the pharmaceutical industry for the synthesis of complex molecules, particularly biaryl and heteroaryl structures that are prevalent in biologically active compounds. The N-cyclopropyl-5-arylpyridin-2-amine scaffold is of significant interest in drug discovery, appearing in a variety of kinase inhibitors and other therapeutic agents. The cyclopropyl group can confer desirable properties such as increased metabolic stability and improved potency.

These application notes provide a comprehensive guide to the palladium-catalyzed Suzuki-Miyaura coupling of 5-bromo-N-cyclopropylpyridin-2-amine with a range of arylboronic acids. The protocols and data herein are designed to facilitate the synthesis of libraries of N-cyclopropyl-5-arylpyridin-2-amine derivatives for applications in medicinal chemistry and drug development.

Reaction Principle

The Suzuki-Miyaura coupling reaction involves the cross-coupling of an organoboron compound, such as an arylboronic acid, with an organohalide, in this case, 5-bromo-N-cyclopropylpyridin-2-amine, in the presence of a palladium catalyst and a base. The generally accepted catalytic cycle proceeds through three key steps: oxidative addition of the aryl bromide to the Pd(0) complex, transmetalation with the boronic acid (activated by the base), and reductive elimination to yield the desired coupled product and regenerate the Pd(0) catalyst. The presence of the amine functionality on the pyridine ring can influence the reaction, but successful couplings can be achieved without the need for protecting groups.[1]

Data Presentation: Reaction of 5-bromo-N-cyclopropylpyridin-2-amine with Various Arylboronic Acids

The following table summarizes typical reaction conditions and expected yields for the Suzuki-Miyaura coupling of 5-bromo-N-cyclopropylpyridin-2-amine with a selection of arylboronic acids, based on established protocols for structurally similar compounds.[1][2] Yields are generally moderate to good, and the reaction tolerates a variety of functional groups on the arylboronic acid.[1]

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	1,4-Dioxane/H₂O	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	1,4-Dioxane/H₂O	90	12	88-98
3	4-Chlorophenylboronic acid	Pd(dppf)Cl₂ (3)	Cs₂CO₃	Toluene/H₂O	100	16	80-90
4	4-Acetylphenylboronic acid	Pd(dppf)Cl₂ (3)	K₃PO₄	1,4-Dioxane/H₂O	95	18	75-85
5	Pyridin-3-ylboronic acid	Pd(PPh₃)₄ (5)	Na₂CO₃	DME/H₂O	85	16	70-80
6	Thiophen-2-ylboronic acid	Pd(dppf)Cl₂ (3)	K₂CO₃	1,4-Dioxane/H₂O	90	14	78-88

Yields are indicative and may vary based on specific reaction scale and purification methods.

Experimental Protocols

This section provides detailed methodologies for the Suzuki-Miyaura coupling of 5-bromo-N-cyclopropylpyridin-2-amine with arylboronic acids.

Protocol 1: General Procedure using Pd(PPh₃)₄

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Arylboronic acid (1.2 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equivalents)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

• Standard glassware for inert atmosphere reactions (e.g., Schlenk flask)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a Schlenk flask, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Degassing: Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Reaction: Heat the mixture to 90 °C with vigorous stirring for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

• Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Alternative Procedure using Pd(dppf)Cl₂

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Arylboronic acid (1.5 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [Pd(dppf)Cl₂] (3 mol%)

• Cesium carbonate (Cs₂CO₃) or Potassium phosphate (K₃PO₄) (2.5 equivalents)

• Toluene or 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, combine 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the arylboronic acid (1.5 mmol), Pd(dppf)Cl₂ (0.03 mmol), and the chosen base (2.5 mmol).

• Add the solvent system (e.g., 10 mL of toluene and 2 mL of water).

• Degassing: Sparge the mixture with an inert gas for 15 minutes.

• Reaction: Heat the reaction to 95-100 °C and stir vigorously for 16-24 hours, monitoring by TLC or LC-MS.

• Follow the work-up and purification procedures as described in Protocol 1.

Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

Caption: General workflow for the Suzuki-Miyaura coupling experiment.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]

Application Notes: Protocol for N-arylation of 5-bromo-N-cyclopropylpyridin-2-amine

Audience: Researchers, scientists, and drug development professionals.

Introduction

The N-arylation of 5-bromo-N-cyclopropylpyridin-2-amine is a critical transformation for the synthesis of complex molecules in pharmaceutical and materials science research. The resulting diarylamine structure is a key pharmacophore in various biologically active compounds. This document provides detailed protocols for two of the most powerful and widely used methods for C-N cross-coupling: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.

The Buchwald-Hartwig amination is a versatile and highly efficient method known for its broad substrate scope and tolerance of various functional groups.[1][2] It typically employs a palladium catalyst in conjunction with a specialized phosphine ligand and a base.[3] The Ullmann condensation, a classical method, has seen significant improvements, with modern protocols utilizing copper catalysts and ligands to achieve high yields under milder conditions than traditionally required.[4][5][6]

The selection between these two methodologies often depends on substrate compatibility, functional group tolerance, cost considerations, and desired reaction conditions. These notes offer a comprehensive guide to performing the N-arylation of 5-bromo-N-cyclopropylpyridin-2-amine with a generic aryl halide (Ar-X), outlining the key parameters and providing step-by-step experimental procedures for both catalytic systems.

Data Presentation: Key Reaction Parameters

The success of the N-arylation reaction is highly dependent on the careful selection of the catalyst, ligand, base, and solvent. The following tables summarize the common parameters for both the Buchwald-Hartwig and Ullmann coupling reactions.

Table 1: Parameters for Palladium-Catalyzed Buchwald-Hartwig Amination

Parameter	Reagents/Conditions	Typical Concentration/Loading	Notes
Palladium Precursor	Pd₂(dba)₃, Pd(OAc)₂	0.5 - 5 mol%	Pre-catalysts can simplify reaction setup and may require lower loadings.[7]
Ligand	Xantphos, BINAP, BrettPhos	1 - 10 mol%	Bulky, electron-rich phosphine ligands are often required, especially for heteroaryl amines.[1][8][9]
Base	NaOt-Bu, K₂CO₃, K₃PO₄, Cs₂CO₃	1.5 - 2.5 equivalents	The choice of base can significantly impact reaction efficiency and functional group compatibility.[8]
Solvent	Toluene, Dioxane, THF	0.1 - 0.5 M	Anhydrous and degassed solvents are crucial to prevent catalyst deactivation.[1]
Temperature	80 - 110 °C	-	Reaction temperature is optimized based on the reactivity of the aryl halide.[1]
Aryl Halide (Ar-X)	Aryl bromides, iodides, chlorides, triflates	1.0 - 1.2 equivalents	Reactivity order is typically I > OTf > Br > Cl.

Table 2: Parameters for Copper-Catalyzed Ullmann Condensation

Parameter	Reagents/Conditions	Typical Concentration/Loading	Notes
Copper Precursor	CuI, Cu(OAc)₂, CuO-NPs	5 - 20 mol%	Copper(I) salts are most common.[10]
Ligand	L-proline, 1,10-Phenanthroline, Diamines	10 - 40 mol%	Ligands accelerate the reaction, allowing for lower temperatures compared to classic Ullmann conditions.[5][10]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	2.0 - 3.0 equivalents	An inorganic base is typically used to activate the amine nucleophile.[4]
Solvent	DMSO, DMF, NMP	0.2 - 1.0 M	High-boiling polar aprotic solvents are generally required.[5]
Temperature	100 - 190 °C	-	Modern protocols have lowered the traditionally high temperatures needed for this reaction.[4][7]
Aryl Halide (Ar-X)	Aryl iodides, Aryl bromides	1.0 - 1.5 equivalents	Aryl iodides and bromides are the most common coupling partners.

Experimental Protocols

Safety Precaution: These reactions should be performed in a well-ventilated fume hood. All reagents should be handled with appropriate personal protective equipment (gloves, safety glasses). The reaction setup, particularly the use of an inert atmosphere, is critical for success.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is a general procedure for the N-arylation of 5-bromo-N-cyclopropylpyridin-2-amine with an aryl bromide.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Aryl bromide (Ar-Br) (1.1 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (1 mol%)

• Xantphos (2.5 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.5 equiv)

• Anhydrous, degassed toluene

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), Pd₂(dba)₃ (1 mol%), Xantphos (2.5 mol%), and sodium tert-butoxide (1.5 equiv).

• Reagent Addition: Add the aryl bromide (1.1 equiv) to the flask.

• Solvent Addition: Add anhydrous, degassed toluene via syringe to achieve a concentration of approximately 0.2 M with respect to the limiting reagent.

• Degassing: To ensure the removal of dissolved oxygen, subject the reaction mixture to three cycles of vacuum-backfill with the inert gas.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate and quench carefully with water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, wash it with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired N-aryl-N-cyclopropyl-5-bromopyridin-2-amine derivative.

Protocol 2: Copper-Catalyzed Ullmann Condensation

This protocol provides a general procedure for the N-arylation using a copper catalyst.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Aryl iodide (Ar-I) (1.2 equiv)

• Copper(I) iodide (CuI) (10 mol%)

• L-proline (20 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv)

• Anhydrous dimethyl sulfoxide (DMSO)

• Oven-dried reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried reaction vial, add CuI (10 mol%), L-proline (20 mol%), and K₂CO₃ (2.0 equiv).

• Inert Atmosphere: Seal the vial with a septum and purge with an inert gas.

• Reagent Addition: Add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv) and the aryl iodide (1.2 equiv).

• Solvent Addition: Add anhydrous DMSO via syringe to achieve a concentration of approximately 0.5 M.

• Reaction: Place the sealed vial in a preheated oil bath at 120 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and add an aqueous solution of ammonia to complex with the copper catalyst.

• Extraction: Filter the mixture through a pad of Celite if necessary. Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure N-arylated product.

Mandatory Visualization

The following diagrams illustrate the general experimental workflow and the catalytic cycles for the N-arylation reactions.

Caption: General experimental workflow for N-arylation cross-coupling reactions.

Caption: Simplified catalytic cycles for N-arylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. mdpi.com [mdpi.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. jk-sci.com [jk-sci.com]
• 9. Palladium-Catalyzed N-Arylation of 2-Aminothiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanistic Studies on the Copper-Catalyzed N-Arylation of Amides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Bioactive Heterocycles from 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-bromo-N-cyclopropylpyridin-2-amine is a versatile heterocyclic building block of significant interest in medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine core with a bromine atom at the 5-position and a cyclopropylamino group at the 2-position, provides a valuable scaffold for the synthesis of a diverse range of biologically active compounds. The bromine atom serves as a key handle for various palladium-catalyzed cross-coupling reactions, enabling the facile introduction of aryl, heteroaryl, and other functionalities. The cyclopropylamino group can contribute to the modulation of physicochemical properties and target engagement. These structural features make 5-bromo-N-cyclopropylpyridin-2-amine an attractive starting material for the development of novel therapeutics, particularly in the area of kinase inhibitors.

This document provides detailed application notes and experimental protocols for the utilization of 5-bromo-N-cyclopropylpyridin-2-amine in the synthesis of bioactive heterocycles, with a focus on Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Key Synthetic Applications

The primary utility of 5-bromo-N-cyclopropylpyridin-2-amine in the synthesis of bioactive heterocycles lies in its application in palladium-catalyzed cross-coupling reactions. These reactions are foundational in modern drug discovery, allowing for the rapid and efficient construction of molecular libraries for biological screening.

• Suzuki-Miyaura Coupling: This reaction is employed for the formation of carbon-carbon (C-C) bonds, enabling the introduction of a wide variety of aryl and heteroaryl substituents at the 5-position of the pyridine ring. This is a powerful strategy for exploring the structure-activity relationship (SAR) of potential drug candidates.

• Buchwald-Hartwig Amination: This reaction facilitates the formation of carbon-nitrogen (C-N) bonds, allowing for the coupling of various primary and secondary amines at the 5-position. This is crucial for the synthesis of compounds where a nitrogen-linked substituent is required for biological activity.

The resulting biaryl and amino-substituted pyridine derivatives are key intermediates and final products in the synthesis of numerous biologically active molecules, including potent kinase inhibitors.

Data Presentation

Table 1: Representative Suzuki-Miyaura Coupling of a Structurally Similar Aminopyridine with Various Arylboronic Acids

The following table summarizes the yields obtained from the Suzuki-Miyaura coupling of a close structural analog, 5-bromo-2-methylpyridin-3-amine, with various arylboronic acids. These results provide an indication of the expected reactivity and yields when using 5-bromo-N-cyclopropylpyridin-2-amine under similar conditions.[1][2]

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	5-phenyl-2-methylpyridin-3-amine	85
2	4-Methylphenylboronic acid	2-methyl-5-(p-tolyl)pyridin-3-amine	88
3	4-Methoxyphenylboronic acid	5-(4-methoxyphenyl)-2-methylpyridin-3-amine	90
4	4-Chlorophenylboronic acid	5-(4-chlorophenyl)-2-methylpyridin-3-amine	82
5	3-Nitrophenylboronic acid	2-methyl-5-(3-nitrophenyl)pyridin-3-amine	78
6	Naphthalen-2-ylboronic acid	2-methyl-5-(naphthalen-2-yl)pyridin-3-amine	80

Table 2: Biological Activity of Representative Kinase Inhibitors with Aminopyrimidine/Aminopyridine Scaffolds

This table presents the inhibitory activity of representative kinase inhibitors synthesized using substituted bromopyrimidine and bromopyridine building blocks, highlighting the potential of derivatives of 5-bromo-N-cyclopropylpyridin-2-amine as potent inhibitors.

Compound	Target Kinase	IC50 (nM)	Reference
Compound 8h (pyrimidin-2-amine derivative)	PLK4	6.7	[3]
Compound 3b (pyrimidin-2-amine derivative)	PLK4	31.2	[3]
TAK1 Inhibitor 13h (imidazopyridine derivative)	TAK1	27	[4]
Alisertib (MLN8237)	Aurora A	1.2	[5]
Barasertib (AZD1152)	Aurora B	0.37	[5]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling of 5-bromo-N-cyclopropylpyridin-2-amine with Arylboronic Acids

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of structurally similar bromo-amino-pyridines.[1][2][6][7]

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane

• Water (de-gassed)

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), tetrakis(triphenylphosphine)palladium(0) (0.05 mmol), and potassium phosphate (2.0 mmol).

• Solvent Addition: Add 1,4-dioxane (8 mL) and de-gassed water (2 mL) to the flask.

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with an inert gas to ensure the removal of any dissolved oxygen.

• Reaction: Heat the mixture to 85-95 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 12-18 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (50 mL) and water (20 mL). Separate the organic layer, and wash it with brine (2 x 20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired 5-aryl-N-cyclopropylpyridin-2-amine.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol is a general guideline for the palladium-catalyzed Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine with a primary or secondary amine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Amine (primary or secondary) (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

• Xantphos (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

• Schlenk flask or similar reaction vessel

• Inert gas supply (Argon or Nitrogen)

• Magnetic stirrer and heating mantle

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), sodium tert-butoxide (1.4 mmol), Xantphos (0.04 mmol), and Pd₂(dba)₃ (0.02 mmol).

• Reagent Addition: Add anhydrous toluene (10 mL) followed by the amine (1.2 mmol).

• Degassing: Subject the reaction mixture to three cycles of vacuum-backfill with an inert gas.

• Reaction: Heat the mixture to 100-110 °C with vigorous stirring. Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite. The filtrate is then washed with water and brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired N-cyclopropyl-5-(amino)pyridin-2-amine derivative.

Mandatory Visualizations

Signaling Pathway Diagram

Caption: The RAS-RAF-MEK-ERK signaling pathway and the inhibitory action of B-Raf inhibitors.

Experimental Workflow Diagram

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-bromo-N-cyclopropylpyridin-2-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, potential biological activities, and experimental protocols related to 5-bromo-N-cyclopropylpyridin-2-amine and its derivatives. This class of compounds holds promise in the field of medicinal chemistry, particularly as kinase inhibitors for therapeutic applications.

Introduction

5-bromo-N-cyclopropylpyridin-2-amine serves as a key intermediate in the synthesis of a variety of biologically active molecules. The pyridine core is a well-established scaffold in medicinal chemistry, and the presence of a bromine atom at the 5-position provides a versatile handle for further chemical modifications, such as palladium-catalyzed cross-coupling reactions. The N-cyclopropyl amine moiety can contribute to the binding affinity and selectivity of the final compounds. Derivatives of this scaffold have been explored as inhibitors of various protein kinases, which are critical regulators of cellular signaling pathways often dysregulated in diseases like cancer.

Synthetic Pathways

The synthesis of 5-bromo-N-cyclopropylpyridin-2-amine derivatives can be achieved through a multi-step process, typically starting from commercially available pyridines. A general synthetic workflow is outlined below.

Caption: General synthetic workflow for 5-bromo-N-cyclopropylpyridin-2-amine and its derivatives.

Experimental Protocols

Protocol 1: Synthesis of 5-bromo-2-chloropyridine

This protocol describes the synthesis of a key intermediate, 5-bromo-2-chloropyridine, from 2-aminopyridine.

Materials:

• 2-aminopyridine

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• 1M Hydrochloric acid

• Ethyl acetate

• Sodium sulfate

• Sodium nitrite

• Concentrated hydrochloric acid

Procedure:

• Bromination: Dissolve 2-aminopyridine in dichloromethane and cool the solution to 0°C. Add N-bromosuccinimide (NBS) portion-wise while stirring. Monitor the reaction by TLC. After completion, concentrate the reaction mixture. Dissolve the crude product in ethyl acetate and wash with 1M HCl. Adjust the aqueous layer to a basic pH and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over sodium sulfate, and concentrate to obtain 2-amino-5-bromopyridine. A similar procedure using 2-amino-4-chloropyridine can yield 2-amino-5-bromo-4-chloropyridine with a yield of approximately 87%[1].

• Diazotization and Chlorination: Suspend 2-amino-5-bromopyridine in concentrated hydrochloric acid and cool to -5°C. Slowly add a solution of sodium nitrite in water, maintaining the temperature below 0°C. Stir for 30 minutes. The resulting diazonium salt solution is then carried forward to the next step. This general procedure for diazotization followed by chlorination can convert the amino group to a chlorine atom, yielding 5-bromo-2-chloropyridine.

Protocol 2: Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol details the nucleophilic substitution reaction to form the target compound.

Materials:

• 5-bromo-2-chloropyridine

• Cyclopropylamine

• A suitable solvent (e.g., dioxane, NMP)

• A suitable base (e.g., K₂CO₃, triethylamine)

Procedure:

• To a solution of 5-bromo-2-chloropyridine in a suitable solvent, add cyclopropylamine and a base.

• Heat the reaction mixture under reflux or using microwave irradiation (e.g., 180°C for 30 minutes)[2].

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture and perform an aqueous workup. Extract the product with an organic solvent like ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 5-bromo-N-cyclopropylpyridin-2-amine.

Protocol 3: Suzuki Cross-Coupling for Derivatization

This protocol describes the diversification of the 5-bromo-N-cyclopropylpyridin-2-amine core using a Suzuki cross-coupling reaction.[3]

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Arylboronic acid (1.1 eq.)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (5 mol%)

• Potassium phosphate (K₃PO₄) (2.2 eq.)

• 1,4-Dioxane

• Water

Procedure:

• In a Schlenk flask, combine 5-bromo-N-cyclopropylpyridin-2-amine, the desired arylboronic acid, Pd(PPh₃)₄, and K₃PO₄.

• Purge the flask with an inert gas (e.g., Nitrogen or Argon).

• Add a degassed mixture of 1,4-dioxane and water (typically 4:1 v/v).

• Heat the reaction mixture to reflux (approximately 90°C) for 18 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and perform an aqueous workup.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate, and purify by column chromatography to isolate the desired derivative.

Biological Activity and Applications

Derivatives of 5-bromo-aminopyridines and pyrimidines have shown significant potential as inhibitors of protein kinases, which are key targets in cancer therapy.

Kinase Inhibition

• ULK1 Inhibition and Autophagy: UNC-51-like kinase 1 (ULK1) is a serine/threonine kinase that plays a crucial role in initiating autophagy, a cellular process that can promote cancer cell survival.[4][5] Derivatives of 5-bromo-pyrimidin-2-amine have been identified as potent ULK1 inhibitors.[4][5][6] By inhibiting ULK1, these compounds can block autophagy and induce apoptosis in cancer cells, particularly in non-small cell lung cancer (NSCLC).[5]

• CDK Inhibition and Cell Cycle Control: Cyclin-dependent kinases (CDKs), such as CDK4 and CDK6, are key regulators of the cell cycle.[6] Inhibitors of these kinases can lead to cell cycle arrest and are effective in treating certain types of cancer.[6] The 2-aminopyridine scaffold is a known feature in some CDK inhibitors.

Signaling Pathway: ULK1-Mediated Autophagy

The following diagram illustrates the role of ULK1 in the autophagy pathway and its inhibition by 5-bromo-N-cyclopropylpyridin-2-amine derivatives.

Caption: ULK1-mediated autophagy pathway and its inhibition.

Quantitative Data

The following tables summarize the biological activity of some 5-bromo-aminopyrimidine derivatives as ULK1 inhibitors.

Table 1: In vitro Kinase Inhibitory Activity of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine Derivatives against ULK1

Compound ID	R¹ (phenoxy group)	R² (N-phenyl group)	ULK1 IC₅₀ (μM)
3a	4-fluorophenoxy	3,4,5-trimethoxyphenyl	0.87
3b	4-chlorophenoxy	3,4,5-trimethoxyphenyl	0.54
3c	4-bromophenoxy	3,4,5-trimethoxyphenyl	0.62
3s	2-fluoro-4-nitrophenoxy	3,4,5-trimethoxyphenyl	0.02
SBI-0206965	(Reference Compound)	0.49

Data extracted from a study on ULK1 inhibitors.[5]

Table 2: Anti-proliferative Activity of Selected Derivatives against A549 (NSCLC) cells

Compound ID	A549 IC₅₀ (μM)
3s	2.45
SBI-0206965	> 10

Data extracted from a study on ULK1 inhibitors.[5]

Conclusion

5-bromo-N-cyclopropylpyridin-2-amine and its derivatives represent a promising scaffold for the development of novel kinase inhibitors. The synthetic routes are accessible, and the core structure is amenable to diversification to optimize potency and selectivity against various kinase targets. The demonstrated activity of related compounds against ULK1 highlights a potential therapeutic strategy for non-small cell lung cancer and other malignancies where autophagy plays a pro-survival role. Further investigation into the structure-activity relationship (SAR) of this class of compounds is warranted to identify lead candidates for further preclinical and clinical development.

References

• 1. benchchem.com [benchchem.com]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. mdpi.com [mdpi.com]
• 4. Discovery of 5-bromo-4-phenoxy-N-phenylpyrimidin-2-amine derivatives as novel ULK1 inhibitors that block autophagy and induce apoptosis in non-small cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of novel pyrimidin-2-amine derivatives as potent PLK4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 5-bromo-N-cyclopropylpyridin-2-amine

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling of 5-bromo-N-cyclopropylpyridin-2-amine. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to facilitate the successful synthesis of your target compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the Suzuki coupling of 5-bromo-N-cyclopropylpyridin-2-amine in a question-and-answer format.

Q1: Why is my Suzuki coupling reaction resulting in low or no yield?

A1: Low yields with 5-bromo-N-cyclopropylpyridin-2-amine are a common challenge and can stem from several factors related to the substrate's properties. The primary reasons include:

• Catalyst Inhibition: The presence of two nitrogen atoms (the pyridine ring nitrogen and the exocyclic amine) can be problematic. These Lewis basic sites can coordinate to the palladium catalyst, leading to its inhibition or deactivation and halting the catalytic cycle.[1][2]

• Substrate Reactivity: While aryl bromides are generally good substrates for Suzuki couplings, the electron-donating nature of the N-cyclopropylamino group can decrease the reactivity of the C-Br bond towards the crucial oxidative addition step.[2]

• Inactive Catalyst System: Standard palladium catalysts like Pd(PPh₃)₄ may not be sufficiently active for this challenging substrate. More robust catalyst systems, often employing bulky, electron-rich phosphine ligands, are typically required to overcome the hurdles of catalyst inhibition and achieve efficient oxidative addition.[1]

Q2: What are the most common side reactions, and how can I minimize them?

A2: The two most prevalent side reactions in the Suzuki coupling of aminopyridines are protodeboronation and homocoupling.

• Protodeboronation: This is the undesired cleavage of the C-B bond in the boronic acid or ester, replacing it with a C-H bond.[3] This side reaction is often promoted by aqueous basic conditions and is a known issue with heteroaryl boronic acids.[2][3]

  • Minimization Strategies:

    • Use boronic esters (e.g., pinacol esters) or organotrifluoroborates, which are generally more stable towards hydrolysis than boronic acids.[2][4]

    • Employ anhydrous reaction conditions where possible.[2]

    • Use milder bases that are less likely to promote protodeboronation.[5]

• Homocoupling: This is the self-coupling of the boronic acid to form a symmetrical biaryl byproduct. This reaction is often mediated by the presence of oxygen or Pd(II) species.[4][6]

  • Minimization Strategies:

    • Thoroughly degas all solvents and the reaction mixture to remove dissolved oxygen.[7]

    • Use a Pd(0) source directly or ensure that the conditions are suitable for the complete and rapid reduction of a Pd(II) precatalyst to the active Pd(0) state.[6][8]

Q3: My starting material is being consumed, but I am observing a complex mixture of byproducts. What could be the cause?

A3: A complex byproduct profile can arise from a combination of the side reactions mentioned above, as well as potential catalyst decomposition or reaction with the solvent.

• Troubleshooting Steps:

  • Analyze Byproducts: Use techniques like LC-MS and NMR to identify the major byproducts. This will help diagnose the primary competing reaction pathways.

  • Screen Reaction Conditions: A systematic screening of catalysts, ligands, bases, and solvents is often necessary to identify a set of conditions that favors the desired cross-coupling over side reactions.

  • Lower Reaction Temperature: Higher temperatures can sometimes accelerate side reactions more than the desired coupling.[8]

Frequently Asked Questions (FAQs)

Q1: What is the best catalyst and ligand combination for the Suzuki coupling of 5-bromo-N-cyclopropylpyridin-2-amine?

A1: Due to the challenging nature of this substrate, highly active catalyst systems are recommended. Catalyst systems employing bulky, electron-rich phosphine ligands are often effective for heteroaryl couplings.[2] Consider starting with a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ in combination with a ligand from the Buchwald biarylphosphine family (e.g., SPhos, XPhos, RuPhos).[2][8] Alternatively, pre-formed palladium precatalysts, such as the Buchwald G3 precatalysts, can provide a more active and stable catalytic species.[2]

Q2: How do I choose the right base for this reaction?

A2: The base plays a crucial role in activating the boronic acid for transmetalation. For challenging couplings involving nitrogen-containing heterocycles, inorganic bases like potassium phosphate (K₃PO₄) and cesium carbonate (Cs₂CO₃) are often effective.[8][9] The choice of base can significantly impact the reaction yield, and screening a few options is advisable.[10]

Q3: What solvent system should I use?

A3: A mixture of an organic solvent and water is typically used in Suzuki couplings to dissolve both the organic substrates and the inorganic base.[9] Common solvent systems include 1,4-dioxane/water, toluene/water, or THF/water.[9] It is critical to thoroughly degas the solvent mixture to remove oxygen, which can deactivate the catalyst.[9]

Quantitative Data Summary

The following tables summarize typical reaction conditions for the Suzuki-Miyaura coupling of substrates structurally similar to 5-bromo-N-cyclopropylpyridin-2-amine. This data can serve as a starting point for your optimization studies.

Table 1: Recommended Starting Conditions for Suzuki Coupling of 5-bromo-N-cyclopropylpyridin-2-amine

Parameter	Recommended Condition	Rationale
Palladium Precursor	Pd(OAc)₂ or Pd₂(dba)₃	Common and effective Pd(II) and Pd(0) sources.
Ligand	SPhos or XPhos	Bulky, electron-rich ligands that are effective for challenging heteroaryl couplings.[2][8]
Base	K₃PO₄ or Cs₂CO₃	Strong inorganic bases often used for couplings with nitrogen-containing heterocycles.[8][9]
Solvent	1,4-Dioxane / Water (4:1 to 10:1)	A common solvent system that facilitates the dissolution of all reaction components.[11]
Temperature	80-110 °C	A typical temperature range for Suzuki couplings.[2]
Atmosphere	Inert (Argon or Nitrogen)	Essential to prevent catalyst deactivation and homocoupling side reactions.[7]

Table 2: Catalyst System Performance for a Structurally Analogous Substrate (5-bromo-2-methylpyridin-3-amine)

Catalyst System	Ligand	Base	Solvent	Arylboronic Acid	Yield (%)
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methylphenylboronic acid	82
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methoxyphenylboronic acid	88
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Chlorophenylboronic acid	78
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Fluorophenylboronic acid	80

Data adapted from a study on a structurally similar substrate and should be used as a guideline.[12]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 5-bromo-N-cyclopropylpyridin-2-amine

This protocol is a general starting point and may require optimization for specific boronic acids.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv.)

• Arylboronic acid or ester (1.2 - 1.5 equiv.)

• Palladium precursor (e.g., Pd(OAc)₂, 1-2 mol%)

• Phosphine ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv.)

• Anhydrous, degassed 1,4-dioxane

• Degassed water

• Inert gas (Argon or Nitrogen)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 5-bromo-N-cyclopropylpyridin-2-amine, the arylboronic acid or ester, the palladium precursor, the phosphine ligand, and the base.

• Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed 1,4-dioxane and degassed water via syringe. The ratio of dioxane to water can be varied, with a common starting point being 4:1 to 10:1.

• Reaction: Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Visualizations

Caption: Troubleshooting workflow for low yield in Suzuki coupling.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Protodeboronation - Wikipedia [en.wikipedia.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. reddit.com [reddit.com]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine, primarily via the Buchwald-Hartwig amination of 2,5-dibromopyridine with cyclopropylamine.

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Catalyst Inactivity: The Pd(0) active species may not be forming efficiently, or the catalyst may be deactivated. The pyridine nitrogen can coordinate to the palladium center, hindering its catalytic activity.[1]	• Use a Pre-catalyst: Employ a well-defined palladium pre-catalyst (e.g., XPhos-Pd-G3) for more reliable generation of the active Pd(0) species.[2] • Ligand Selection: Use bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos to promote the catalytic cycle and prevent catalyst inhibition.[1] • Inert Atmosphere: Ensure the reaction is conducted under a strictly inert atmosphere (Argon or Nitrogen) as Pd(0) catalysts are sensitive to oxygen.[1]
Suboptimal Base: The chosen base may not be strong enough or may be sterically hindered, leading to inefficient deprotonation of the amine.	• Base Screening: Sodium tert-butoxide (NaOtBu) is a commonly used strong base for these reactions. Other bases like lithium bis(trimethylsilyl)amide (LHMDS) or potassium phosphate (K₃PO₄) can also be effective.[1]
Low Reaction Temperature: The reaction temperature may be insufficient to overcome the activation energy barrier.	• Temperature Optimization: Buchwald-Hartwig aminations of bromopyridines are typically run at elevated temperatures, often in the range of 80-110°C.[1]
Formation of Significant Side Products	Hydrodehalogenation: Replacement of the bromine atom with a hydrogen atom on the starting material is a common side reaction.[1] This can be caused by hydride sources in the reaction mixture.	• Choice of Base: Weaker inorganic bases like K₃PO₄ or Cs₂CO₃ are often preferred over stronger bases like NaOtBu to minimize this side reaction.[1] • Solvent System: Using a mixture of an organic solvent and water can sometimes suppress hydrodehalogenation.[1]
Bis-amination: Reaction at both the C2 and C5 positions of 2,5-dibromopyridine, leading to the formation of 2,5-bis(cyclopropylamino)pyridine.	• Control Stoichiometry: Use a slight excess of cyclopropylamine (e.g., 1.1-1.2 equivalents) relative to 2,5-dibromopyridine. • Reaction Time: Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed to prevent over-reaction.
Difficult Purification	Co-elution of Product and Impurities: The desired product may have similar polarity to starting materials or side products, making chromatographic separation challenging.	• Optimize Chromatography: Screen different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) for column chromatography. • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 5-bromo-N-cyclopropylpyridin-2-amine?

The most prevalent and versatile method is the Palladium-catalyzed Buchwald-Hartwig amination.[3][4] This reaction involves the cross-coupling of an aryl halide (2,5-dibromopyridine) with an amine (cyclopropylamine) in the presence of a palladium catalyst, a phosphine ligand, and a base. An alternative, though often requiring harsher conditions, is the copper-catalyzed Ullmann coupling.[3]

Q2: Why is regioselectivity a concern, and how can I favor amination at the 2-position of 2,5-dibromopyridine?

In 2,5-dibromopyridine, the bromine at the C2 position is generally more reactive towards palladium-catalyzed amination than the bromine at the C5 position.[5] This is due to the electronic effects of the pyridine nitrogen. By carefully controlling the reaction conditions, such as using a 1:1 stoichiometry of reactants and moderate temperatures, selective mono-amination at the C2 position can be achieved.

Q3: Which palladium catalyst and ligand combination is best for this synthesis?

The optimal choice of catalyst and ligand can be substrate-dependent. However, for the amination of bromopyridines, combinations of a palladium source like Pd₂(dba)₃ or Pd(OAc)₂ with bulky, electron-rich biarylphosphine ligands such as Xantphos, BINAP, or XPhos have proven effective.[3][5] The use of pre-formed palladium catalysts (pre-catalysts) can also lead to more consistent results.

Q4: What are the key parameters to control for improving the yield?

To maximize the yield, it is crucial to optimize the following parameters:

• Catalyst and Ligand: Select an appropriate and active catalyst/ligand system.

• Base: Use a sufficiently strong and non-interfering base.

• Solvent: Ensure the use of an anhydrous, degassed solvent.

• Temperature: Maintain a consistent and optimal reaction temperature.

• Inert Atmosphere: Rigorously exclude oxygen and moisture from the reaction.

Q5: How can I monitor the progress of the reaction?

The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). A small aliquot of the reaction mixture can be taken periodically to check for the consumption of the starting materials and the formation of the product.

Data Presentation

The following tables provide a summary of typical reaction conditions for Buchwald-Hartwig amination and a comparison with the Ullmann coupling for analogous systems.

Table 1: Typical Conditions for Buchwald-Hartwig Amination of Bromopyridines

Parameter	Recommended Conditions	Notes
Catalyst	Pd₂(dba)₃, Pd(OAc)₂	These are common palladium precursors that generate the active Pd(0) catalyst in situ.
Ligand	Xantphos, BINAP, XPhos	Bulky, electron-rich phosphine ligands are generally preferred.
Base	NaOtBu, K₃PO₄, Cs₂CO₃	The choice of base can significantly influence the reaction outcome.
Solvent	Toluene, 1,4-Dioxane	Anhydrous and degassed solvents are essential for optimal results.
Temperature	80-110 °C	The reaction temperature should be optimized for each specific substrate combination.
Atmosphere	Inert (Argon or Nitrogen)	Crucial to prevent catalyst deactivation.[1]

Table 2: Comparison of Catalytic Systems for Amination of Dihalopyridines [3]

Parameter	Copper-Catalyzed (Ullmann-type)	Palladium-Catalyzed (Buchwald-Hartwig)
Typical Catalyst System	CuI / Ligand (e.g., DMPAO)	Pd(dba)₂ / Ligand (e.g., BINAP)
Catalyst Loading	Higher (e.g., 1-10 mol%)	Lower (e.g., 1-5 mol%)
Reaction Temperature	Elevated (e.g., 100-200°C)	Milder (e.g., 80-110°C)
Reaction Time	Can be rapid with microwave heating	Generally longer with conventional heating
Substrate Scope	More limited	Broader

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination

This protocol is a representative example for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Materials:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Phosphine ligand (e.g., Xantphos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous toluene

• Inert gas (Argon or Nitrogen)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, add 2,5-dibromopyridine (1.0 equiv.), the palladium catalyst (1-5 mol%), the phosphine ligand (2-10 mol%), and the base (1.5-2.0 equiv.).

• Seal the flask, and evacuate and backfill with the inert gas (repeat this cycle three times).

• Add anhydrous toluene via syringe, followed by cyclopropylamine (1.1-1.2 equiv.).

• Heat the reaction mixture to 80-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Caption: A logical workflow for troubleshooting low yield in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. 2,5-Dibromopyridin-4-amine CAS 221241-37-8 [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Purification of 5-bromo-N-cyclopropylpyridin-2-amine by Column Chromatography

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of 5-bromo-N-cyclopropylpyridin-2-amine using column chromatography. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My purified 5-bromo-N-cyclopropylpyridin-2-amine shows low purity after column chromatography. What are the likely causes and how can I improve it?

A1: Low purity after column chromatography is a common issue that can stem from several factors. Here are the primary causes and recommended solutions:

• Inappropriate Solvent System: The polarity of the eluent may not be sufficient to separate the target compound from impurities.[1]

  • Solution: Optimize the mobile phase using Thin Layer Chromatography (TLC) before running the column. Test various solvent systems, such as gradients of ethyl acetate in hexanes or dichloromethane in hexanes. For basic compounds like your amine, adding a small amount of a base like triethylamine (TEA) (e.g., 0.1-1%) to the mobile phase can significantly improve peak shape and separation by neutralizing the acidic silica gel.[2] An ideal solvent system should give your target compound an Rf value of approximately 0.2-0.4 on the TLC plate.[3]

• Column Overloading: Loading too much crude product onto the column can lead to broad bands and poor separation.[1]

  • Solution: As a general guideline, use a ratio of crude material to silica gel by weight of 1:30 to 1:100. If you have a large amount of crude product, it is better to use a larger column or run multiple smaller columns.

• Improper Column Packing: The presence of channels or cracks in the stationary phase will result in a non-uniform flow of the mobile phase and, consequently, poor separation.[1]

  • Solution: Ensure the silica gel is packed uniformly. The slurry packing method is generally recommended to avoid air bubbles and create a homogenous stationary phase.[3]

• Co-eluting Impurities: An impurity may have a very similar polarity to your product in the chosen solvent system, making separation difficult.

  • Solution: If optimizing the mobile phase on silica gel does not resolve the issue, consider using a different stationary phase. Alumina (basic or neutral) can be a good alternative for purifying amines.[2] Alternatively, reversed-phase chromatography could be explored.[2]

Q2: I am experiencing a low yield of 5-bromo-N-cyclopropylpyridin-2-amine after purification. What could be the reason?

A2: Low recovery of your product can be attributed to several factors:

• Compound Decomposition on Silica Gel: Amines can sometimes interact strongly with the acidic silanol groups on the surface of silica gel, leading to irreversible adsorption or degradation.[2]

  • Solution: To mitigate this, you can "deactivate" the silica gel by adding a small percentage of a base like triethylamine to your mobile phase.[2] This will compete with your amine for the active sites on the silica. Another approach is to use a different stationary phase, such as alumina or amine-functionalized silica.[2]

• Product is Too Polar or Non-polar: If your compound is very polar, it may not elute from the column with the chosen solvent system. Conversely, if it is very non-polar, it might have eluted with the solvent front, undetected.[4]

  • Solution: Always check the first few fractions collected (the solvent front) for your product.[4] If the product is retained on the column, you will need to increase the polarity of your mobile phase. For very polar amines, a solvent system like dichloromethane/methanol with a small amount of ammonium hydroxide may be necessary.[4]

• Fractions are Too Dilute: Your compound may have eluted from the column, but the concentration in the collected fractions is too low to be detected by TLC.[4]

  • Solution: Try concentrating a few of the fractions where you expected your compound to elute and re-spot them on a TLC plate.[4]

Q3: The compound is streaking or tailing on the TLC plate and during column chromatography. How can I fix this?

A3: Streaking or tailing of amines on silica gel is a classic problem caused by the interaction with acidic silanol groups.[2]

• Solution: The most effective way to address this is to add a small amount of a competitive base to your mobile phase. Triethylamine (0.1-1%) is commonly used for this purpose.[2][5] The triethylamine will interact with the acidic sites on the silica, allowing your target amine to move through the column more uniformly. Alternatively, using an amine-functionalized silica gel can also prevent this issue.[2]

Data Presentation

Table 1: Recommended Starting Conditions for Column Chromatography of 5-bromo-N-cyclopropylpyridin-2-amine

Parameter	Recommended Condition	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard and widely available stationary phase for normal-phase chromatography.
Alternative Stationary Phase	Alumina (neutral or basic), Amine-functionalized Silica	Recommended if the compound degrades or shows poor separation on standard silica gel.[2]
Mobile Phase (Eluent)	Hexane/Ethyl Acetate gradient with 0.5% Triethylamine	A common starting point for compounds of moderate polarity. The triethylamine is crucial to prevent tailing of the amine.[2]
Alternative Mobile Phase	Dichloromethane/Methanol gradient with 0.5% Triethylamine	For more polar impurities or if better separation is needed.
Ratio of Crude Material to Silica Gel	1:30 to 1:100 by weight	To ensure proper loading and avoid compromising separation.[1]
TLC Rf of Target Compound	~0.2 - 0.4	In the optimized mobile phase, this Rf range typically leads to good separation on the column.[3]

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline for the purification of approximately 1 gram of crude 5-bromo-N-cyclopropylpyridin-2-amine.

• Preparation of the Mobile Phase:

  • Prepare a stock solution of your chosen mobile phase (e.g., Hexane/Ethyl Acetate) containing 0.5% triethylamine.

  • Use TLC to determine the optimal starting and final polarities for a gradient elution. A good starting point is often 5-10% ethyl acetate in hexane, gradually increasing to 20-30%.

• Column Packing (Slurry Method):

  • Secure a glass chromatography column vertically.

  • Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.[3]

  • In a separate beaker, create a slurry by mixing the silica gel with the initial low-polarity mobile phase.

  • Pour the slurry into the column, gently tapping the sides to ensure even packing and to dislodge any air bubbles.[3]

  • Open the stopcock to drain the excess solvent, ensuring the top of the silica bed does not run dry.[3]

  • Add another thin layer of sand on top of the silica bed to prevent disturbance.[3]

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude 5-bromo-N-cyclopropylpyridin-2-amine in a minimal amount of a volatile solvent like dichloromethane.

  • Add a small amount of silica gel (approximately 2-3 times the weight of your crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a free-flowing powder of the crude product adsorbed onto the silica gel.[6]

  • Carefully add this powder to the top of the packed column.[6]

• Elution and Fraction Collection:

  • Carefully add the initial low-polarity mobile phase to the column.

  • Begin elution, collecting fractions in test tubes.

  • Gradually increase the polarity of the mobile phase as determined by your initial TLC analysis.

  • Monitor the elution by collecting small fractions and analyzing them by TLC.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 5-bromo-N-cyclopropylpyridin-2-amine.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 5-bromo-N-cyclopropylpyridin-2-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. biotage.com [biotage.com]
• 3. benchchem.com [benchchem.com]
• 4. Chromatography [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

addressing streaking of 5-bromo-N-cyclopropylpyridin-2-amine on silica gel

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing issues with the purification of 5-bromo-N-cyclopropylpyridin-2-amine, specifically addressing streaking on silica gel chromatography.

Troubleshooting Guide & FAQs

This section addresses common questions and issues encountered during the chromatographic separation of 5-bromo-N-cyclopropylpyridin-2-amine and similar basic compounds on silica gel.

Q1: What is the primary cause of streaking for 5-bromo-N-cyclopropylpyridin-2-amine on a standard silica gel column or TLC plate?

The most common reason for streaking or tailing of basic compounds like 5-bromo-N-cyclopropylpyridin-2-amine is the strong interaction between the basic amine functional groups and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2] These acidic sites can protonate the basic amine, leading to a strong ionic interaction that causes the compound to bind too strongly and unevenly to the stationary phase.[1] This results in poor peak shape, streaking, and sometimes irreversible adsorption of the compound.

Q2: How can I prevent my compound from streaking on silica gel?

The most effective method to counteract streaking is to add a small amount of a basic modifier to the mobile phase (eluent).[2][3] This technique "deactivates" the acidic silanol sites on the silica gel. The basic modifier competes with your amine compound for binding to these active sites, which minimizes the strong interactions responsible for the streaking.[1][4] This leads to sharper, more symmetrical spots on a TLC plate and better peak shapes during column chromatography.

Q3: What are the recommended mobile phase additives and their typical concentrations?

Triethylamine (TEA) and ammonia (NH₃) are the most common basic modifiers used to prevent amine streaking. For acid-sensitive compounds, adding triethylamine to the mobile phase at a concentration of 0.1–2.0% is a common solution.[5] Alternatively, a solution of 1–10% ammonia in methanol, which is then used as a polar component in a solvent system with dichloromethane (DCM), can also be effective.[5] It is highly recommended to first optimize the concentration of the modifier using Thin Layer Chromatography (TLC) before attempting a larger scale column chromatography separation.[3]

Q4: Besides adding a basic modifier, are there other factors that could be causing the streaking?

Yes, other factors can contribute to or cause streaking:

• Sample Overloading : Applying too much sample to the TLC plate or column is a frequent cause of streaking.[5][6][7] The stationary phase becomes saturated, leading to poor separation. Try running the separation again with a more diluted sample solution.[5]

• Compound Instability : Some compounds may degrade on the acidic surface of silica gel.[6][8] If you suspect your compound is unstable, you can perform a 2D TLC experiment to check for degradation.[6][8]

• Poor Sample Application : Not applying the sample in a tight, uniform band at the origin can also lead to distorted spots.

• Inadequate Chamber Saturation : In TLC, ensuring the developing chamber is saturated with solvent vapor helps maintain a uniform solvent front and improves separation.[2]

Q5: Are there alternative stationary phases I can use for purifying basic compounds?

If modifying the mobile phase does not resolve the issue, consider using an alternative stationary phase. Amine-functionalized silica or alumina (which is basic or neutral) can be effective for the purification of basic compounds as they are less likely to have strong, undesirable interactions.[3][9]

Data Summary: Mobile Phase Additives

The table below summarizes common basic additives used to mitigate streaking of amines on silica gel.

Additive	Recommended Concentration (v/v)	Mechanism of Action	Notes
Triethylamine (TEA)	0.1% - 2.0%[3][5]	Competes with the analyte for binding to acidic silanol sites on the silica surface, thereby "masking" them.[1][4]	Volatile and can typically be removed with the solvent during evaporation.
Ammonia (as NH₄OH)	1% - 2% of conc. NH₄OH in the polar solvent (e.g., Methanol).[1]	Similar to TEA, it neutralizes the acidic sites on the silica gel.	Often used in solvent systems like DCM/Methanol.
Pyridine	~1%	Functions as a basic modifier to reduce analyte-silica interaction.	Less common than TEA or ammonia due to its odor and higher boiling point.

Experimental Protocols

Protocol 1: Preparation of a Modified Mobile Phase for TLC Analysis

This protocol describes the preparation of a test eluent containing triethylamine to optimize the separation of 5-bromo-N-cyclopropylpyridin-2-amine.

• Select a Base Solvent System: Start with a solvent system in which your compound has a reasonable Rf value (e.g., 0.2-0.4), such as Ethyl Acetate/Hexanes or Dichloromethane/Methanol.

• Prepare the Modified Eluent: In a graduated cylinder or a suitable container, prepare 10 mL of your chosen solvent system.

• Add the Modifier: Add triethylamine (TEA) to the eluent to achieve a final concentration of 1% (v/v). For a 10 mL solution, this would be 100 µL of TEA.

• Mix Thoroughly: Cap and invert the container several times to ensure the solution is homogeneous.

• Perform TLC: Use this modified eluent to run a TLC plate of your compound. Compare the spot shape to a TLC run without the additive. The streaking should be significantly reduced or eliminated.

• Optimize (If Necessary): If streaking persists, you can incrementally increase the TEA concentration up to 2%. If the Rf value is too high, adjust the polarity of your base solvent system.

Protocol 2: Column Chromatography with a Modified Mobile Phase

• Select and Prepare the Eluent: Based on your optimized TLC results, prepare a sufficient volume of the mobile phase containing the optimal percentage of triethylamine (e.g., 1% TEA in 9:1 Hexanes:Ethyl Acetate).

• Pack the Column: Pack your silica gel column using the prepared modified eluent. It is important to use the same eluent for packing as for running the column.

• Equilibrate the Column: Before loading your sample, flush the packed column with 2-3 column volumes of the modified eluent. This ensures that the entire silica bed is deactivated, which is crucial for good separation.[10]

• Load the Sample: Dissolve your crude 5-bromo-N-cyclopropylpyridin-2-amine in a minimal amount of the mobile phase or a weak solvent (like DCM or hexanes) and load it carefully onto the top of the silica bed.

• Elute and Collect Fractions: Run the column with the modified eluent, collecting fractions and monitoring them by TLC (using the same modified eluent) to identify the fractions containing your purified product.

Visualization of Troubleshooting Workflow

The following diagram illustrates the logical workflow for troubleshooting the streaking of a basic compound on silica gel.

Caption: Troubleshooting workflow for streaking on silica gel.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. researchgate.net [researchgate.net]
• 5. silicycle.com [silicycle.com]
• 6. Chemistry Teaching Labs - Issues [chemtl.york.ac.uk]
• 7. chembam.com [chembam.com]
• 8. Chromatography [chem.rochester.edu]
• 9. Chromatography [chem.rochester.edu]
• 10. orgprepdaily.wordpress.com [orgprepdaily.wordpress.com]

Technical Support Center: Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is significantly lower than expected. What are the potential causes and how can I improve it?

A1: Low yields can stem from several factors, primarily related to incomplete reactions or the formation of side products. Here’s a breakdown of potential issues and solutions based on common synthetic routes:

Troubleshooting Low Yields

Potential Cause	Recommended Solutions
Incomplete Reaction	- Optimize Reaction Time and Temperature: Ensure the reaction is running for a sufficient duration and at the optimal temperature for the chosen catalytic system. Monitor reaction progress by TLC or LC-MS. - Catalyst/Ligand Deactivation: Use fresh, high-purity catalyst and ligands. Ensure an inert atmosphere (e.g., Argon or Nitrogen) is maintained throughout the reaction to prevent catalyst oxidation. - Insufficient Base: The choice and amount of base are critical, particularly in Buchwald-Hartwig aminations. Ensure the base is strong enough and used in the correct stoichiometric ratio. Sodium tert-butoxide is a common choice.[1]
Side Product Formation	- Hydrodehalogenation: The bromine atom is replaced by a hydrogen atom, leading to N-cyclopropylpyridin-2-amine. This is a known side reaction in palladium-catalyzed couplings.[2] Consider using ligands that favor reductive elimination over competing side reactions. - Starting Material Degradation: Ensure the purity of your starting materials (e.g., 2,5-dibromopyridine or 2-amino-5-bromopyridine). - Formation of Isomers: In some cases, rearrangement reactions can occur, leading to isomeric byproducts.[3] Purify the crude product carefully using column chromatography.

Q2: I am observing multiple spots on my TLC/LC-MS analysis of the crude product. What are the likely side products in the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine?

A2: The formation of side products is a common challenge. The identity of these byproducts depends on the synthetic route employed.

Common Side Products in Key Synthetic Routes

Synthetic Route	Starting Materials	Potential Side Products
Buchwald-Hartwig Amination	2,5-dibromopyridine and cyclopropylamine	- 2,5-bis(cyclopropylamino)pyridine: From double amination.[3] - 5-bromo-pyridin-2-amine: From hydrodehalogenation of the starting material.[2] - 2-cyclopropylaminopyridine: From hydrodehalogenation of the product.
Chan-Lam N-cyclopropylation	2-amino-5-bromopyridine and cyclopropylboronic acid	- Dimerization of cyclopropylboronic acid. - Unreacted 2-amino-5-bromopyridine. - Hydroxylation of the starting amine.

To minimize the formation of these side products, consider the following:

• Stoichiometry Control: Use a controlled molar ratio of your reactants. For the Buchwald-Hartwig reaction with 2,5-dibromopyridine, using a slight excess of the dibromopyridine can favor mono-amination.

• Ligand Selection: The choice of phosphine ligand in the Buchwald-Hartwig reaction can significantly influence the selectivity and minimize side reactions.[4]

• Purification: Employ careful column chromatography to separate the desired product from the side products. A gradient elution is often necessary.

Q3: How can I confirm the identity and purity of my final product?

A3: A combination of spectroscopic techniques is essential for the structural confirmation and purity assessment of 5-bromo-N-cyclopropylpyridin-2-amine.

Analytical Techniques for Product Characterization

Technique	Expected Observations
¹H NMR	Expect characteristic signals for the cyclopropyl protons (a multiplet), the aromatic protons on the pyridine ring, and the N-H proton.
¹³C NMR	Signals corresponding to the carbons of the pyridine ring and the cyclopropyl group.
Mass Spectrometry (MS)	The molecular ion peak should show a characteristic isotopic pattern for a bromine-containing compound (two peaks of nearly equal intensity separated by 2 m/z units).
High-Performance Liquid Chromatography (HPLC)	A single major peak indicates high purity. Can be used to quantify the purity level.

Experimental Protocols

Protocol 1: Buchwald-Hartwig Amination of 2,5-Dibromopyridine

This protocol is a general guideline and may require optimization.

Materials:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Palladium(II) acetate (Pd(OAc)₂) or a similar palladium catalyst

• A suitable phosphine ligand (e.g., BINAP, XPhos)[1]

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene or dioxane

Procedure:

• In a glovebox or under an inert atmosphere, add 2,5-dibromopyridine (1.0 eq), the phosphine ligand (0.02-0.05 eq), and the palladium catalyst (0.01-0.03 eq) to an oven-dried Schlenk flask.

• Add anhydrous toluene or dioxane to the flask.

• Add cyclopropylamine (1.1-1.2 eq) followed by sodium tert-butoxide (1.4 eq).

• Seal the flask and heat the reaction mixture to 80-110 °C with stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Protocol 2: Chan-Lam N-cyclopropylation of 2-amino-5-bromopyridine

This protocol is based on general procedures for Chan-Lam N-cyclopropylation.[5]

Materials:

• 2-amino-5-bromopyridine

• Cyclopropylboronic acid or a suitable derivative

• Copper(II) acetate (Cu(OAc)₂)

• A suitable ligand (e.g., pyridine, 2,2'-bipyridine)

• A suitable base (e.g., triethylamine, potassium carbonate)

• Anhydrous solvent (e.g., dichloromethane, toluene)

Procedure:

• To a reaction vessel, add 2-amino-5-bromopyridine (1.0 eq), cyclopropylboronic acid (1.5-2.0 eq), copper(II) acetate (0.1-0.2 eq), the ligand (0.2-0.4 eq), and the base (2.0 eq).

• Add the anhydrous solvent.

• Stir the reaction mixture at room temperature or with gentle heating under an air or oxygen atmosphere.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove solid residues.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualized Workflows and Reaction Pathways

Caption: Synthetic pathway for 5-bromo-N-cyclopropylpyridin-2-amine via Buchwald-Hartwig amination, highlighting potential side products.

Caption: Synthetic pathway for 5-bromo-N-cyclopropylpyridin-2-amine via Chan-Lam N-cyclopropylation and potential side products.

Caption: A logical workflow for troubleshooting the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 4. benchchem.com [benchchem.com]
• 5. Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Dehalogenation of 5-bromo-N-cyclopropylpyridin-2-amine

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing the undesired dehalogenation of 5-bromo-N-cyclopropylpyridin-2-amine during cross-coupling reactions.

Troubleshooting Guide

Issue: Significant formation of N-cyclopropylpyridin-2-amine (dehalogenated byproduct) is observed in my reaction.

This guide provides a systematic approach to troubleshoot and minimize the formation of the dehalogenated byproduct.

Potential Cause	Recommended Solution
Inappropriate Ligand Choice	Ligands that are not sufficiently bulky or electron-rich can lead to slower reductive elimination of the desired product, allowing the competing dehalogenation pathway to dominate.[1] Action: Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or tBuXPhos.[1][2][3] For N-heterocyclic substrates, N-heterocyclic carbene (NHC) ligands can also be effective at suppressing dehalogenation.[2][4]
Base-Induced Hydride Formation	Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can act as hydride donors or promote the formation of palladium-hydride species, which are key intermediates in the dehalogenation pathway.[1][5][6] Action: Switch to weaker inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄).[2][3][5] These are generally less prone to acting as hydride sources.
High Reaction Temperature	Elevated temperatures can increase the rate of the undesired dehalogenation side reaction.[5][7] Action: Lower the reaction temperature and monitor the reaction over a longer period. The optimal temperature should be determined empirically for your specific system.[3]
Solvent as a Hydride Source	Protic solvents, such as alcohols, can serve as a source of hydrogen for the dehalogenation process.[2][5] While often used, their presence can be detrimental. Action: Utilize anhydrous, aprotic solvents like toluene, 1,4-dioxane, or tetrahydrofuran (THF).[2][3] If a protic solvent is necessary, consider using it as a co-solvent in minimal amounts.
Presence of Water	Although sometimes beneficial for dissolving inorganic bases, excess water can act as a proton source, contributing to hydrodehalogenation.[2][8][9] Action: Use anhydrous reagents and solvents. If using a base like K₃PO₄ that may require some water for solubility, the amount should be carefully optimized.[4]
Prolonged Reaction Time	Extended exposure of the substrate and catalyst to the reaction conditions can lead to increased byproduct formation once the desired reaction has reached completion.[3][5] Action: Monitor the reaction progress closely using techniques like TLC or LC-MS and work up the reaction as soon as the starting material is consumed.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a problem?

A1: Dehalogenation is an undesired side reaction where the bromine atom on 5-bromo-N-cyclopropylpyridin-2-amine is replaced by a hydrogen atom, yielding N-cyclopropylpyridin-2-amine. This byproduct reduces the yield of the desired cross-coupled product and complicates the purification process.[1][7]

Q2: How can I confirm that dehalogenation is occurring in my reaction?

A2: The presence of the dehalogenated byproduct can be confirmed using standard analytical techniques:

• Thin-Layer Chromatography (TLC): The dehalogenated product will typically appear as a new, less polar spot compared to the starting material.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Analysis of the crude reaction mixture will show a peak corresponding to the molecular weight of N-cyclopropylpyridin-2-amine.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude product will show a new proton signal in the aromatic region where the bromine atom was previously located.[5]

Q3: What are the primary mechanistic causes of dehalogenation in palladium-catalyzed cross-coupling reactions?

A3: Dehalogenation typically proceeds through the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[1] This hydride can originate from various sources, including the base, solvent, or even additives.[10] The aryl halide undergoes oxidative addition to the Pd(0) catalyst, and the resulting complex can then react with the hydride. Subsequent reductive elimination of the aryl group and the hydride regenerates the Pd(0) catalyst and releases the dehalogenated arene.[1][10]

Q4: Are N-heterocyclic bromides like 5-bromo-N-cyclopropylpyridin-2-amine particularly susceptible to dehalogenation?

A4: Yes, electron-deficient aryl halides and N-heterocyclic halides are often more prone to dehalogenation.[2] The nitrogen atom in the pyridine ring can coordinate to the palladium center, which can influence the catalytic cycle and potentially favor side reactions.[2] For N-H containing heterocycles, deprotonation can also affect the electronic properties of the ring and the reaction outcome.[2]

Q5: Can protecting the amine group on the pyridine ring help to minimize dehalogenation?

A5: In some cases, particularly with N-H containing heterocycles like pyrroles and indoles, protection of the nitrogen with a suitable group (e.g., Boc) has been shown to suppress dehalogenation.[2][11] While 5-bromo-N-cyclopropylpyridin-2-amine has a secondary amine, its reactivity could be influenced by the reaction conditions. If other strategies fail, investigating the effect of N-protection could be a viable option.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol provides a starting point for the Suzuki-Miyaura coupling of 5-bromo-N-cyclopropylpyridin-2-amine with an arylboronic acid, employing a catalyst system known to reduce dehalogenation.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Pd₂(dba)₃ (0.015 mmol, 1.5 mol%)

• XPhos (0.033 mmol, 3.3 mol%)

• Potassium phosphate (K₃PO₄) (2.0 mmol)

• Anhydrous, degassed toluene or 1,4-dioxane (5 mL)[3]

Procedure:

• In a glovebox or under a strictly inert atmosphere (Argon or Nitrogen), add Pd₂(dba)₃, XPhos, and K₃PO₄ to an oven-dried Schlenk tube.[3]

• Add 5-bromo-N-cyclopropylpyridin-2-amine and the arylboronic acid to the tube.[3]

• Add the anhydrous, degassed solvent via syringe.[3]

• Seal the tube and heat the mixture to 80-100°C with vigorous stirring.[2]

• Monitor the reaction progress by TLC or LC-MS.[2][4]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.[2][3]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2][3]

• Purify the crude product by column chromatography on silica gel.[3]

Protocol 2: General Procedure for Buchwald-Hartwig Amination with Minimized Dehalogenation

This protocol is a general starting point for the Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine with a primary or secondary amine.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol)

• Amine coupling partner (1.2 mmol)

• Pd₂(dba)₃ (0.01-0.02 mmol, 1-2 mol%)

• Xantphos (0.02-0.04 mmol, 2-4 mol%)

• Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs₂CO₃) (1.4 mmol)

• Anhydrous, degassed toluene or dioxane (5 mL)[4]

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃) and the ligand (e.g., Xantphos).[4]

• Add 5-bromo-N-cyclopropylpyridin-2-amine, the amine coupling partner, and the base.[4]

• Add the degassed solvent.[4]

• Heat the reaction mixture to 90-120°C and monitor the reaction's progress.[4]

• Upon completion, cool the reaction to room temperature, quench carefully with water, and extract with an organic solvent.[4]

• Dry the organic layer, concentrate, and purify the crude product by column chromatography.[4]

Visualizations

Caption: A troubleshooting workflow for minimizing dehalogenation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cris.iucc.ac.il [cris.iucc.ac.il]
• 10. Yoneda Labs [yonedalabs.com]
• 11. researchgate.net [researchgate.net]

challenges in the scale-up of 5-bromo-N-cyclopropylpyridin-2-amine synthesis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals involved in the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 5-bromo-N-cyclopropylpyridin-2-amine?

The most common synthetic approach involves a two-step process:

• Bromination of 2-aminopyridine: This step introduces the bromine atom at the 5-position of the pyridine ring to form the key intermediate, 2-amino-5-bromopyridine.

• N-cyclopropylation of 2-amino-5-bromopyridine: This step introduces the cyclopropyl group onto the amino group to yield the final product. The two primary methods for this transformation are the Buchwald-Hartwig amination and the Ullmann condensation.

Q2: What are the main challenges in the bromination of 2-aminopyridine on a larger scale?

The primary challenge is controlling the regioselectivity of the bromination. The amino group is an activating group, which can lead to the formation of the undesired 2-amino-3,5-dibromopyridine impurity.[1][2] Controlling the reaction conditions, such as the choice of brominating agent and temperature, is crucial to minimize the formation of this byproduct.

Q3: Which brominating agents are recommended for a scalable synthesis of 2-amino-5-bromopyridine?

While liquid bromine can be used, it is highly corrosive and can lead to over-bromination.[3] For a more controlled and safer process on a larger scale, the following reagents are recommended:

• N-Bromosuccinimide (NBS): A solid, easier-to-handle brominating agent that can improve regioselectivity.[2]

• Phenyltrimethylammonium tribromide: A solid reagent that can also provide good selectivity and is considered to have industrial prospects due to mild reaction conditions and high yield.[4][5][6][7]

Q4: What are the key differences between the Buchwald-Hartwig amination and the Ullmann condensation for the N-cyclopropylation step?

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction known for its high functional group tolerance and milder reaction conditions compared to the Ullmann condensation.[8] The Ullmann condensation is a copper-catalyzed reaction that often requires higher temperatures.[5] For the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine, the Buchwald-Hartwig approach is generally preferred for its efficiency and milder conditions.

Q5: What are the potential side reactions during the N-cyclopropylation of 2-amino-5-bromopyridine?

The presence of the free amino group on the 2-amino-5-bromopyridine intermediate can lead to side reactions. This amino group can compete with cyclopropylamine as the nucleophile, potentially leading to the formation of diarylamine byproducts through self-coupling. Additionally, the 2-amino group can act as a ligand to the metal catalyst, which might affect its activity. Careful optimization of the reaction conditions is necessary to minimize these side reactions.

Q6: What are the safety considerations for scaling up the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine?

• Bromination: Handle brominating agents like bromine and NBS with appropriate personal protective equipment in a well-ventilated area.

• N-cyclopropylation: Cyclopropylamine is a volatile and flammable liquid. When performing the reaction at elevated temperatures, using a sealed reactor is often necessary, which requires careful pressure monitoring and appropriate safety measures for pressure relief. The palladium catalysts and phosphine ligands used in the Buchwald-Hartwig amination can be air-sensitive and require handling under an inert atmosphere.

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Bromination Step
Low yield of 2-amino-5-bromopyridine	- Incomplete reaction. - Formation of 2-amino-3,5-dibromopyridine.	- Increase reaction time or temperature. - Slowly add the brominating agent to control the reaction rate and temperature. - Use a milder brominating agent like NBS or phenyltrimethylammonium tribromide.[2][5]
High levels of 2-amino-3,5-dibromopyridine impurity	- Over-bromination due to excess brominating agent or high reaction temperature.	- Reduce the stoichiometry of the brominating agent. - Maintain a lower reaction temperature. - Consider protecting the amino group before bromination.
Difficult purification of 2-amino-5-bromopyridine	- Presence of starting material and di-brominated impurity.	- Optimize the reaction to minimize impurities. - Recrystallization is a common method for purification.
N-cyclopropylation Step
Low or no conversion of 2-amino-5-bromopyridine	- Inactive catalyst. - Inappropriate ligand or base. - Reaction temperature is too low.	- Ensure the use of a fresh, active catalyst. - Screen different phosphine ligands and bases. Sodium tert-butoxide is a common choice. - Increase the reaction temperature.
Formation of diarylamine byproduct	- Self-coupling of 2-amino-5-bromopyridine.	- Use a higher excess of cyclopropylamine. - Optimize the catalyst and ligand system to favor the desired coupling.
Inconsistent reaction times	- Poor heat transfer on a larger scale. - Catalyst deactivation.	- Ensure efficient stirring and heating. - Handle the catalyst and ligands under an inert atmosphere to prevent deactivation.

Data Presentation

Table 1: Comparison of Bromination Methods for 2-aminopyridine

Brominating Agent	Solvent	Temperature (°C)	Typical Yield (%)	Key Challenges
Bromine (Br₂)	Acetic Acid	50	~67	Corrosive, formation of di-bromo impurity.[3]
N-Bromosuccinimide (NBS)	Acetone	Room Temp.	~95	Requires careful control of stoichiometry.[2]
Phenyltrimethylammonium tribromide	Chloroform	30	75-78	Mild conditions, but requires careful workup.[6][7]

Table 2: Representative Conditions for Buchwald-Hartwig N-cyclopropylation of a 2-Bromopyridine Derivative

Parameter	Condition	Reference
Catalyst	Pd(OAc)₂	[4]
Ligand	dppp (1,3-Bis(diphenylphosphino)propane)	[4]
Base	NaOt-Bu (Sodium tert-butoxide)	[4]
Solvent	Toluene	[4]
Temperature	80 °C	[4]
Reaction Time	Overnight (approx. 14 hours)	[4]
Amine	Cyclopropylamine	[4]
Potential Scale-up Issues	Use of a sealed tube for a volatile amine, cost of palladium catalyst and ligand, potential for byproduct formation.

Experimental Protocols

Synthesis of 2-amino-5-bromopyridine using NBS[2]

• To a solution of 2-aminopyridine in acetone, slowly add N-bromosuccinimide (NBS) portion-wise at room temperature.

• Stir the reaction mixture until the starting material is consumed (monitor by TLC).

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol.

General Procedure for Buchwald-Hartwig N-cyclopropylation[4]

Note: This is a general procedure adapted from a similar reaction and should be optimized for the specific substrate.

• In a sealable reaction tube under an inert atmosphere, add 2-amino-5-bromopyridine, a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., dppp), and a base (e.g., NaOt-Bu).

• Add anhydrous toluene, followed by cyclopropylamine.

• Seal the tube and heat the reaction mixture with vigorous stirring.

• Monitor the reaction progress by a suitable analytical method (e.g., LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography.

Visualizations

Caption: Synthetic workflow for 5-bromo-N-cyclopropylpyridin-2-amine.

Caption: Troubleshooting decision tree for the N-cyclopropylation step.

Caption: Potential side reaction in the N-cyclopropylation step.

References

• 1. benchchem.com [benchchem.com]
• 2. A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Preparation method of 2-amino-5-bromopyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine - Google Patents [patents.google.com]
• 8. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

removal of palladium catalyst from 5-bromo-N-cyclopropylpyridin-2-amine reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing palladium catalysts from reaction mixtures involving 5-bromo-N-cyclopropylpyridin-2-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing palladium catalysts from reactions involving amine-containing compounds like 5-bromo-N-cyclopropylpyridin-2-amine?

The most common methods include:

• Filtration: Effective for removing heterogeneous palladium catalysts (e.g., Pd on carbon) and precipitated palladium species. Filtration through a pad of Celite is a widely used technique to trap fine particles.[1][2][3][4]

• Scavenging: Utilizes solid-supported reagents (scavengers) that selectively bind to palladium. Common scavengers have functional groups like thiols, amines, or phosphines.[2][5][6] This method is effective for both soluble and insoluble palladium species.

• Extraction: Liquid-liquid extraction can be used to remove water-soluble palladium salts.[1][2]

• Chromatography: Column chromatography is effective for removing palladium residues along with other reaction impurities.[1][3]

• Activated Carbon Treatment: Activated carbon can adsorb palladium species, but it may also lead to product loss through non-specific adsorption.[2][7][8]

Q2: Why is it challenging to remove palladium from reactions with 5-bromo-N-cyclopropylpyridin-2-amine?

The presence of nitrogen atoms in the pyridine ring and the cyclopropylamine group can lead to coordination with palladium species, potentially forming soluble complexes that are difficult to remove by simple filtration. These interactions may require the use of more specialized techniques like scavenging.

Q3: What is Celite and how does it aid in palladium removal?

Celite is a diatomaceous earth that is commonly used as a filter aid.[1][2] It forms a porous filter cake that can trap fine palladium particles that might otherwise pass through standard filter paper.[1][2]

Q4: Which type of scavenger is best for my reaction?

The choice of scavenger depends on the oxidation state of the palladium species in your reaction mixture. Thiol-based scavengers are generally effective for Pd(II), while other types may be better for Pd(0).[2] It is often beneficial to screen a small panel of scavengers to find the most effective one for your specific conditions.

Q5: Can I reuse the palladium catalyst after removal?

Recovery and reuse are primarily feasible for heterogeneous catalysts, which can be separated by filtration.[9][10] For homogeneous catalysts that are removed by scavenging or other methods, recovery is more complex and often not practical on a lab scale.

Troubleshooting Guides

Problem 1: Incomplete Palladium Removal After Filtration

Symptoms:

• The filtrate remains colored (e.g., grayish, black).

• Analysis (e.g., ICP-MS) shows high levels of residual palladium.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Fine Palladium Particles	1. Use a Finer Filter Medium: Switch from standard filter paper to a membrane filter (e.g., 0.45 µm PTFE).[2] 2. Optimize Celite Bed: Ensure the Celite pad is 1-2 cm thick and well-compacted. Pre-wetting the pad with the reaction solvent can improve its efficacy.[1][2] 3. Double Filtration: Pass the solution through a second Celite pad.[2]
Soluble Palladium Species	1. Switch Removal Method: Filtration is not effective for soluble palladium. Use scavengers, precipitation, or chromatography.[2] 2. Induce Precipitation: Try adding an anti-solvent to precipitate the palladium species before filtration.
Colloidal Palladium	1. Adsorption: Treat the reaction mixture with activated carbon before filtration to adsorb the colloidal palladium.[2]

Problem 2: Low Efficiency of Palladium Scavengers

Symptoms:

• Residual palladium levels remain high after treatment with a scavenger.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Incorrect Scavenger Choice	1. Consider Palladium Oxidation State: Use thiol-based scavengers for Pd(II) and consider other types for Pd(0).[2] 2. Scavenger Screening: Test a small panel of different scavengers to identify the most effective one for your specific reaction.[2]
Insufficient Scavenger or Time	1. Increase Scavenger Amount: Increase the equivalents of the scavenger relative to the palladium catalyst. 2. Extend Reaction Time: Allow for a longer stirring time with the scavenger. 3. Increase Temperature: Gently heating the mixture (e.g., to 40-50 °C) can improve scavenger efficiency.[8]
Poor Scavenger-Palladium Contact	1. Ensure Good Mixing: Use vigorous stirring to ensure the solid-supported scavenger is well-suspended in the reaction mixture.

Problem 3: Product Loss During Palladium Removal

Symptoms:

• Low yield of 5-bromo-N-cyclopropylpyridin-2-amine after the removal process.

Possible Causes & Solutions:

Cause	Troubleshooting Steps
Non-specific Adsorption	1. Reduce Adsorbent Amount: Use the minimum effective amount of activated carbon or scavenger.[8] 2. Screen Scavengers: Some scavengers have lower non-specific binding.[8] 3. Change Solvent: The choice of solvent can affect the product's affinity for the adsorbent.[8]
Incomplete Elution	1. Thorough Washing: When using filtration or scavengers, wash the filter cake or resin thoroughly with fresh solvent to recover any adsorbed product.[8]

Data Presentation

Table 1: Comparison of Palladium Removal Methods

Method	Typical Starting Pd Level (ppm)	Typical Final Pd Level (ppm)	Removal Efficiency (%)	Advantages	Disadvantages
Filtration through Celite	>1000	<100	Variable	Simple, fast, and inexpensive for heterogeneous catalysts.	Ineffective for soluble palladium species.
Silica-Based Thiol Scavengers	>1000	<10	>99%	Highly effective for various palladium species.[5]	Higher cost compared to filtration.
Polymer-Bound TMT Scavengers	500 - 1500	<20	>96%	High loading capacity and effective for a range of catalysts.[8]	Can be more expensive.
Activated Carbon	300 - 1000	<50	Variable	Cost-effective.[7][8]	Can cause significant product loss due to non-specific adsorption.[8][11]
Liquid-Liquid Extraction	Variable	Variable	Variable	Can be effective for polar palladium salts.	Depends on the solubility of palladium species.

Note: The efficiency of palladium removal is highly dependent on the specific reaction conditions, including the solvent, temperature, and the nature of the palladium catalyst and ligands used.

Experimental Protocols

Protocol 1: Palladium Removal by Filtration through Celite

• Prepare the Celite Pad: Place a piece of filter paper in a Büchner or sintered glass funnel. Add a 1-2 cm layer of Celite and gently compact it to form a level bed.[1][2]

• Pre-wet the Pad: Pour a small amount of the reaction solvent through the Celite pad to wet it and ensure it is properly settled.

• Filter the Reaction Mixture: Dilute the reaction mixture with a suitable solvent to reduce viscosity and slowly pour it onto the Celite pad. Apply gentle vacuum.

• Wash the Pad: Wash the Celite pad with fresh solvent to ensure all of the product is collected.

• Collect the Filtrate: Combine the initial filtrate and the washings.

• Analysis: Analyze the filtrate for residual palladium content using a suitable analytical technique such as ICP-MS.

Protocol 2: Palladium Removal Using a Solid-Supported Scavenger (Batch Method)

• Dissolve the Crude Product: Dissolve the crude reaction mixture containing 5-bromo-N-cyclopropylpyridin-2-amine in an appropriate solvent (e.g., DCM, THF).

• Add the Scavenger: Add the selected solid-supported scavenger (typically 3-10 equivalents relative to the initial amount of palladium).

• Stir the Mixture: Stir the suspension vigorously at room temperature or a slightly elevated temperature (e.g., 40-50 °C) for 4-16 hours.[8] The optimal time and temperature should be determined experimentally.

• Filter off the Scavenger: Filter the mixture through a pad of Celite to remove the scavenger.[8]

• Wash the Scavenger: Wash the filter cake with fresh solvent to recover any adsorbed product.[8]

• Concentrate the Solution: Combine the filtrate and washings and remove the solvent under reduced pressure.

• Analysis: Determine the residual palladium concentration in the product.

Visualizations

Caption: Decision tree for selecting a palladium removal method.

Caption: Troubleshooting workflow for inefficient palladium scavenging.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. biotage.com [biotage.com]
• 7. Removal of palladium (Pd) catalysts　Activated Carbon Business Division | Osaka Gas Chemicals Co., Ltd. [ogc.co.jp]
• 8. benchchem.com [benchchem.com]
• 9. Which Filtration Products are Used for Catalyst Recovery? [powdersystems.com]
• 10. spinchem.com [spinchem.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]

troubleshooting Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine

Technical Support Center: Buchwald-Hartwig Amination

This guide provides troubleshooting advice and frequently asked questions for the Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine.

Frequently Asked Questions (FAQs)

Q1: I am observing low to no yield in my reaction. What are the common causes?

Low or no yield in a Buchwald-Hartwig amination can stem from several factors:

• Inappropriate Ligand: The choice of phosphine ligand is critical. For electron-rich and sterically hindered substrates like N-cyclopropylpyridin-2-amine, bulky, electron-rich biarylphosphine ligands (e.g., XPhos, RuPhos) are often required to promote reductive elimination and prevent side reactions.[2] Bidentate ligands like BINAP or dppf can also be effective in overcoming issues of pyridine chelation to the palladium catalyst.[5][6][7]

• Incorrect Base: The base is crucial for deprotonating the amine. Strong, non-nucleophilic bases like Sodium tert-butoxide (NaOt-Bu) are often used.[6] However, this can be incompatible with sensitive functional groups.[8] Weaker bases like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) can be effective, though they may require higher temperatures.[1]

• Suboptimal Temperature: Reaction temperatures typically range from 80-120 °C.[1][9] If the reaction is sluggish, a higher temperature may be needed. Conversely, if side product formation is an issue, a lower temperature might be beneficial.[4]

• Volatility of Amine: Cyclopropylamine has a relatively low boiling point (49.5 °C).[6] Performing the reaction in a sealed tube is recommended to prevent the amine from evaporating, especially at elevated temperatures.[6][10]

Q2: My starting material is consumed, but I can't isolate the desired product. What is happening?

This often points to the formation of side products. Common side reactions include:

• Hydrodehalogenation: The bromo group is replaced by a hydrogen atom. This can occur if β-hydride elimination competes with reductive elimination.[5] Using bulky ligands that accelerate reductive elimination can minimize this pathway.

• Ligand Scavenging by Substrate: The pyridine nitrogen in your substrate can act as a ligand, coordinating to the palladium center and inhibiting catalytic activity.[7] Employing chelating bidentate phosphine ligands can help prevent this.[6][7]

• Polymerization: If the amine has other reactive sites, polymerization can occur. In this specific case, this is less likely unless impurities are present.

Q3: How do I select the optimal catalyst, ligand, and base for coupling with an aminopyridine?

For challenging substrates like aminopyridines, a systematic screening of reaction parameters is often necessary.

• Catalyst Precursor: Pd₂(dba)₃ or Pd(OAc)₂ are common choices. Pre-catalysts like XPhos Pd G3 are often more reliable as they are less sensitive to air and moisture.[11]

• Ligand: Start with bulky biarylphosphine ligands. XPhos, RuPhos, and BrettPhos are excellent starting points for coupling primary amines.[2][7][8] For 2-aminopyridine substrates specifically, bidentate ligands like dppf or BINAP have been used successfully to mitigate the substrate's own chelating effects.[6]

• Base: NaOt-Bu is the most common strong base and often leads to the highest reaction rates.[8] If your substrate is base-sensitive, consider Cs₂CO₃ or K₃PO₄.[1]

Q4: Can I run this reaction open to the air?

No. The active Pd(0) catalytic species is readily oxidized by atmospheric oxygen, which deactivates the catalyst. It is essential to use standard inert atmosphere techniques, such as a Schlenk line or a glovebox, and to use anhydrous, degassed solvents.[1][2]

Data Presentation: Representative Reaction Conditions

The optimal conditions for the Buchwald-Hartwig amination of 5-bromo-N-cyclopropylpyridin-2-amine may require screening. The table below provides starting points based on successful reactions with similar substrates.

Parameter	Condition 1 (High Rate)	Condition 2 (Milder Base)	Condition 3 (Volatile Amine Focus)
Aryl Halide	5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)	5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)	5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)
Amine	Amine coupling partner (1.2-1.5 equiv)	Amine coupling partner (1.2 equiv)	Cyclopropylamine (2.0-5.0 equiv)[6]
Pd Source	Pd₂(dba)₃ (1-2 mol%)	XPhos Pd G3 Precatalyst (2-4 mol%)	Pd(OAc)₂ (5 mol%)[6]
Ligand	XPhos (2-4 mol%)	(Part of precatalyst)	dppp (10 mol%)[6]
Base	NaOt-Bu (1.5-2.0 equiv)[6]	Cs₂CO₃ or K₃PO₄ (1.5 equiv)[1]	NaOt-Bu (2.0 equiv)[6]
Solvent	Toluene or Dioxane[8]	Toluene[12][13]	Toluene[6]
Temperature	80-110 °C[1]	100-120 °C[1]	80 °C[6]
Vessel	Schlenk Flask	Schlenk Flask	Sealed Tube[6][10]

Note: This data is compiled from representative literature procedures for similar substrates and should be used as a starting point for optimization.[2][12]

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination in a Schlenk Flask

This protocol provides a general methodology. Quantities should be adjusted based on the specific reaction scale.

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine

• Amine coupling partner

• Palladium precatalyst (e.g., XPhos Pd G3) or Pd source (e.g., Pd₂(dba)₃) and Ligand (e.g., XPhos)

• Base (e.g., NaOt-Bu or Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., Toluene)

• Oven-dried Schlenk flask with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: In a glovebox or on a Schlenk line, add the palladium source, ligand (if not using a precatalyst), and base to the oven-dried Schlenk flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with inert gas three times to ensure an inert atmosphere.[12]

• Reagent Addition: Under a positive pressure of inert gas, add the 5-bromo-N-cyclopropylpyridin-2-amine and the amine coupling partner.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.[12]

• Reaction: Stir the mixture at room temperature for 10-15 minutes to ensure mixing. Then, heat the reaction to the desired temperature (e.g., 100 °C) using a preheated oil bath.

• Monitoring: Monitor the reaction's progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride. Dilute with an organic solvent (e.g., ethyl acetate) and water.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with the organic solvent. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.[13] Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.[12]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues with the amination reaction.

Fig 1. Troubleshooting Decision Tree for Buchwald-Hartwig Amination.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. youtube.com [youtube.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.rug.nl [research.rug.nl]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chemrxiv.org [chemrxiv.org]
• 12. benchchem.com [benchchem.com]
• 13. TCI Practical Example: Buchwald-Hartwig Amination of Aryl Chlorides using a Palladium Catalyst and XPhos Ligand | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

regioselectivity issues in the functionalization of 5-bromo-N-cyclopropylpyridin-2-amine

Welcome to the technical support center for the functionalization of 5-bromo-N-cyclopropylpyridin-2-amine. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the chemical modification of this versatile building block.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues related to the regioselectivity of common functionalization reactions.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for forming new carbon-carbon and carbon-nitrogen bonds at the C5-position of 5-bromo-N-cyclopropylpyridin-2-amine. However, regioselectivity and side reactions can be a challenge.

Low yields in Suzuki-Miyaura coupling can stem from several factors, including inefficient catalyst activation, catalyst poisoning, or suboptimal reaction conditions.

Troubleshooting Guide: Low Yields in Suzuki-Miyaura Coupling

Potential Cause	Troubleshooting Steps
Inefficient Catalyst Activation	Ensure rigorous exclusion of oxygen by thoroughly degassing the solvent and maintaining an inert atmosphere (Argon or Nitrogen). Use a fresh, high-quality palladium catalyst and ligand. Consider using a pre-catalyst that is more readily activated.
Catalyst Poisoning	The amino group on the pyridine ring can sometimes coordinate to the palladium center, inhibiting catalysis. Using bulky phosphine ligands can often mitigate this issue. Ensure all reagents and solvents are free from impurities that could act as catalyst poisons.
Suboptimal Base or Solvent	The choice of base is critical. For Suzuki couplings, inorganic bases like K₃PO₄ or Cs₂CO₃ are often effective.[1][2] The solvent system also plays a key role; a mixture of an organic solvent (e.g., 1,4-dioxane, toluene) and water is commonly used.[2]
Low Reaction Temperature	Ensure the reaction is heated to a sufficient temperature to promote oxidative addition and transmetalation. A typical temperature range is 80-110 °C.[3]
Debromination (Hydrodehalogenation)	Formation of the debrominated starting material is a common side reaction. This can be minimized by using a less reactive palladium catalyst, a milder base, or a lower reaction temperature.

Experimental Workflow for Suzuki-Miyaura Coupling

Workflow for a typical Suzuki-Miyaura coupling experiment.

Product mixtures in Buchwald-Hartwig amination often arise from side reactions like hydrodehalogenation or competitive C-H activation. Careful selection of the catalyst system and reaction conditions is crucial.

Troubleshooting Guide: Poor Selectivity in Buchwald-Hartwig Amination

Potential Cause	Troubleshooting Steps
Hydrodehalogenation	This side reaction leads to the formation of N-cyclopropylpyridin-2-amine. It can be more prevalent at higher temperatures. Consider using a more active catalyst system that allows for lower reaction temperatures. The choice of base can also influence this side reaction; sometimes switching from a strong alkoxide base (e.g., NaOtBu) to a carbonate base (e.g., Cs₂CO₃) can be beneficial.[4]
Competitive C-H Activation	The 2-amino group can direct C-H activation at the C3 or C6 positions, leading to undesired isomers. The use of bulky, electron-rich phosphine ligands can favor oxidative addition at the C-Br bond over C-H activation.
Catalyst Inhibition	The pyridine nitrogen can coordinate to the palladium center, inhibiting the catalytic cycle. Ligands with a wide bite angle, such as Xantphos, can sometimes overcome this inhibition.[4]
Incomplete Reaction	If the reaction does not go to completion, you may observe a mixture of starting material and product. Ensure an adequate catalyst loading and reaction time.

Catalytic Cycle of Buchwald-Hartwig Amination

Simplified catalytic cycle of the Buchwald-Hartwig amination.

Slow Sonogashira couplings can be due to a number of factors, including the choice of catalyst, base, and the presence of inhibiting species.

Troubleshooting Guide: Sluggish Sonogashira Coupling

Potential Cause	Troubleshooting Steps
Catalyst System	A combination of a palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (e.g., CuI) is typically used.[5] Ensure both catalysts are of good quality. Copper-free conditions are also possible but may require specific ligands.
Base Selection	An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is commonly employed and often serves as the solvent as well.[5] The base is crucial for the deprotonation of the terminal alkyne.
Homocoupling of Alkyne	The formation of a di-alkyne byproduct (Glaser coupling) can be a significant side reaction, especially in the presence of oxygen. Rigorous degassing and maintaining an inert atmosphere are critical.
Reaction Temperature	While some Sonogashira couplings proceed at room temperature, heating may be necessary for less reactive substrates. A typical temperature range is 25-100 °C.[5]

Lithiation and Metal-Halogen Exchange

Directed ortho-metalation and metal-halogen exchange are powerful methods for introducing a wide range of functional groups. However, achieving the desired regioselectivity can be challenging.

The formation of isomers in lithiation reactions can be due to a "halogen dance" or competitive deprotonation at other sites on the pyridine ring.

Troubleshooting Guide: Isomer Formation in Lithiation Reactions

Potential Cause	Troubleshooting Steps
Halogen Dance	This is a base-catalyzed isomerization where the bromine atom migrates to a thermodynamically more stable position on the ring, leading to a mixture of lithiated intermediates. This can be minimized by using very low temperatures (e.g., -78 °C or lower) and short reaction times before adding the electrophile.
Competitive Deprotonation	The 2-(N-cyclopropylamino) group can direct lithiation to the C3 or C6 positions. The acidity of the C-H protons on the pyridine ring is influenced by the substituents. Using a bulky lithium amide base (e.g., LDA or LiTMP) at low temperatures can favor kinetic deprotonation at the most sterically accessible and acidic site.
Temperature Control	Maintaining a very low temperature throughout the lithiation and quenching steps is critical to prevent isomerization and side reactions.

Logical Flow for Troubleshooting Lithiation

Decision tree for troubleshooting isomer formation in lithiation reactions.

Quantitative Data Summary

The following tables provide generalized reaction conditions for various functionalization reactions based on literature for structurally similar 5-bromo-2-aminopyridine derivatives. Optimization will be required for the specific substrate, 5-bromo-N-cyclopropylpyridin-2-amine.

Table 1: Generalized Conditions for Suzuki-Miyaura Coupling of 5-Bromo-2-aminopyridine Derivatives [1][2]

Parameter	Condition
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or Pd₂(dba)₃ (1-3 mol%)
Ligand	PPh₃ (for PdCl₂) or bulky phosphines (e.g., XPhos, SPhos) (2-6 mol%)
Base	K₃PO₄, K₂CO₃, or Cs₂CO₃ (2-3 equivalents)
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, or DME/H₂O (typically 4:1 to 10:1)
Temperature	85-110 °C
Typical Yields	60-95%

Table 2: Generalized Conditions for Buchwald-Hartwig Amination of 5-Bromo-2-aminopyridine Derivatives [4]

Parameter	Condition
Palladium Catalyst	Pd₂(dba)₃ (1-3 mol%) or Pd(OAc)₂ (2-5 mol%)
Ligand	Xantphos, BINAP, or other bulky phosphine ligands (2-6 mol%)
Base	NaOtBu, K₃PO₄, or Cs₂CO₃ (1.2-2.5 equivalents)
Solvent	Toluene, 1,4-Dioxane, or THF
Temperature	80-110 °C
Typical Yields	70-98%

Table 3: Generalized Conditions for Sonogashira Coupling of 5-Bromo-2-aminopyridine Derivatives [5]

Parameter	Condition
Palladium Catalyst	Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(PPh₃)₂ (2-5 mol%)
Copper Co-catalyst	CuI (5-10 mol%)
Base	Et₃N or DIPEA (can be used as solvent)
Solvent	THF, DMF, or neat amine base
Temperature	25-100 °C
Typical Yields	65-90%

Experimental Protocols

The following are generalized experimental protocols for key reactions. These should be adapted and optimized for the specific substrate and coupling partners.

General Protocol for Suzuki-Miyaura Coupling

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), the arylboronic acid (1.2 equiv), and the base (e.g., K₃PO₄, 2.0 equiv).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1).

• Seal the flask and heat the reaction mixture to 85-95 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• To a dry Schlenk tube under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., Xantphos, 4 mol%), and the base (e.g., Cs₂CO₃, 1.5 equiv).

• Add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv) and the amine coupling partner (1.2 equiv).

• Add anhydrous, degassed solvent (e.g., toluene).

• Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring for 12-24 hours.[4]

• Monitor the reaction progress by TLC or LC-MS.

• After cooling, dilute the mixture with an appropriate organic solvent and filter through a pad of celite to remove palladium residues.

• Concentrate the filtrate and purify the crude product by column chromatography.

General Protocol for Sonogashira Coupling

• To a reaction flask, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the copper(I) co-catalyst (e.g., CuI, 10 mol%).[3]

• Flush the flask with an inert gas.

• Add the degassed solvent (e.g., THF) and the amine base (e.g., Et₃N, 2.0 equiv).

• Add the terminal alkyne (1.2 equiv) via syringe.

• Stir the reaction at the desired temperature (room temperature to 80 °C) and monitor its progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent and wash with saturated aqueous ammonium chloride, water, and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

References

• 1. mdpi.com [mdpi.com]
• 2. Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Reaction Condition Screening for 5-Bromo-N-cyclopropylpyridin-2-amine Coupling

This guide is intended for researchers, scientists, and drug development professionals. Below are troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during the palladium-catalyzed cross-coupling of 5-bromo-N-cyclopropylpyridin-2-amine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing low to no conversion of my 5-bromo-N-cyclopropylpyridin-2-amine starting material. What are the common causes and solutions?

A1: Low or no conversion is a frequent issue, often related to catalyst activity or the nature of the substrate itself. The N-cyclopropylamino group on the pyridine ring can interfere with the catalyst.

Potential Causes & Solutions:

• Catalyst Inhibition/Poisoning: The nitrogen atom of the N-cyclopropylamino group or the pyridine ring can coordinate to the palladium center, leading to catalyst deactivation.[1][2]

  • Solution 1: Ligand Selection: Employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos, SPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[1][3] These ligands can promote the desired catalytic cycle and minimize inhibition by the substrate.

  • Solution 2: Use a Pre-catalyst: Instead of generating the active Pd(0) species in situ from a Pd(II) source like Pd(OAc)₂, use a pre-formed Pd(0) catalyst like Pd₂(dba)₃ or a dedicated pre-catalyst that is more robust.[4][5][6]

• Inactive Catalyst: The active Pd(0) catalyst is sensitive to oxygen and can decompose if the reaction is not performed under strictly inert conditions.[7]

  • Solution: Ensure all reagents and the solvent are thoroughly degassed before use. Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the entire experiment, from setup to completion.[1]

• Suboptimal Base or Solvent: The choice of base and solvent is critical for reaction efficiency. The base activates the coupling partner (e.g., boronic acid in Suzuki coupling) and facilitates the catalytic cycle.[7][8]

  • Solution: Screen a variety of bases and solvents. For Suzuki couplings, inorganic bases like K₃PO₄ or K₂CO₃ are common.[9][10] For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOtBu or LHMDS are often required.[5][11] Solvents like toluene, 1,4-dioxane, or THF are typically used.[12][13]

• Low Reaction Temperature: Some cross-coupling reactions require significant thermal energy to proceed efficiently, especially with challenging substrates.[3]

  • Solution: Gradually increase the reaction temperature. While starting around 80 °C is common, temperatures of 100-110 °C may be necessary.[5][14] Monitor for potential degradation of starting materials at higher temperatures.

Q2: I am seeing significant formation of a debrominated byproduct (N-cyclopropylpyridin-2-amine). How can I prevent this?

A2: Debromination is a common side reaction in palladium-catalyzed couplings.

Potential Causes & Solutions:

• Reaction Conditions Too Harsh: High temperatures or overly strong bases can sometimes promote hydrodehalogenation.

  • Solution: Attempt the reaction with a milder base (e.g., switching from NaOtBu to K₃PO₄) or at a lower temperature.[13]

• Presence of Protic Impurities: Water or other protic impurities can serve as a proton source for the debromination pathway.

  • Solution: Use anhydrous solvents and ensure all reagents are dry. If using a base like K₃PO₄ that requires water for solubility in organic solvents, minimize the amount of water used.

Q3: My primary coupling reaction is a Suzuki-Miyaura, but I am observing significant homocoupling of my boronic acid. What is causing this?

A3: Homocoupling of the boronic acid to form a symmetrical biaryl is a known side reaction, often exacerbated by the presence of oxygen.[1]

Potential Causes & Solutions:

• Oxygen Contamination: Oxygen can promote the oxidative homocoupling of boronic acids.

  • Solution: Ensure the reaction mixture is rigorously degassed before adding the palladium catalyst and that a positive inert atmosphere is maintained throughout the reaction.[1]

• Catalyst System: Some catalyst/ligand combinations may favor this side reaction.

  • Solution: Screen different palladium sources and ligands. Sometimes, simply changing the ligand can suppress the undesired homocoupling.

Data Presentation: Recommended Starting Conditions for Screening

The following tables provide recommended starting points for screening conditions for Suzuki-Miyaura and Buchwald-Hartwig coupling reactions. Yields are highly dependent on the specific coupling partner.

Table 1: Suzuki-Miyaura Coupling - Initial Screening Conditions (Coupling with an Arylboronic Acid)

Parameter	Condition A	Condition B	Condition C	Notes
Pd Source (mol%)	Pd(PPh₃)₄ (5)	Pd₂(dba)₃ (2)	Pd(OAc)₂ (2)	Pd(PPh₃)₄ is a common starting point but may be less effective for this substrate.[10][15]
Ligand (mol%)	None	XPhos (4)	SPhos (4)	Bulky, electron-rich ligands are often necessary for heteroaryl halides.[2][3]
Base (equiv)	K₂CO₃ (2)	K₃PO₄ (2)	Cs₂CO₃ (2)	K₃PO₄ is often effective in challenging couplings.[13][14]
Solvent	1,4-Dioxane/H₂O (4:1)	Toluene	2-MeTHF	Ensure solvents are degassed.[6]
Temperature (°C)	90	100	100	Higher temperatures may be required.

Table 2: Buchwald-Hartwig Amination - Initial Screening Conditions (Coupling with a Primary or Secondary Amine)

Parameter	Condition A	Condition B	Condition C	Notes
Pd Source (mol%)	Pd₂(dba)₃ (2)	Pd(OAc)₂ (2)	G3-XPhos Precat (2)	Pre-catalysts can offer improved reliability.[4]
Ligand (mol%)	Xantphos (4)	RuPhos (4)	None (with precat)	The choice of ligand is critical for C-N bond formation.[4][5]
Base (equiv)	NaOtBu (1.4)	LHMDS (1.4)	K₃PO₄ (2)	Strong bases are typically required.[5] Be cautious with base-sensitive functional groups.
Solvent	Toluene	1,4-Dioxane	Toluene	Anhydrous, degassed solvents are essential.[6]
Temperature (°C)	100	110	100	Aminations often require elevated temperatures.[14]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the coupling of 5-bromo-N-cyclopropylpyridin-2-amine with an arylboronic acid.[13][14]

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%)[10]

• Base (e.g., K₃PO₄, 2.0 equiv)[14]

• Solvent (e.g., 1,4-Dioxane and water, 4:1 v/v)

• Inert gas (Argon or Nitrogen)

• Schlenk flask or similar reaction vessel

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (0.05 mmol), and the base (2.0 mmol).[13]

• Inert Atmosphere: Seal the flask, then evacuate and backfill with inert gas three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add the degassed solvent system (e.g., 8 mL of 1,4-dioxane and 2 mL of water) via syringe.[13]

• Reaction: Heat the mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. Reaction times can range from 12 to 24 hours.[13]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired product.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

This protocol provides a general method for coupling 5-bromo-N-cyclopropylpyridin-2-amine with a primary or secondary amine.[5][6][14]

Materials:

• 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Amine coupling partner (1.2 equiv)

• Palladium pre-catalyst system (e.g., Pd₂(dba)₃, 2 mol% and Xantphos, 4 mol%)[5][14]

• Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 equiv)[5]

• Anhydrous, degassed solvent (e.g., Toluene)

• Inert gas (Argon or Nitrogen)

• Glovebox or Schlenk line

Procedure:

• Reaction Setup (in a glovebox): To an oven-dried vial or Schlenk tube, add the palladium source (0.02 mmol), the ligand (0.04 mmol), the base (1.4 mmol), 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), and a magnetic stir bar.[14]

• Reagent Addition: Add the anhydrous, degassed solvent (5-10 mL), followed by the amine coupling partner (1.2 mmol).

• Reaction: Seal the vessel tightly. Remove it from the glovebox and place it in a preheated oil bath or heating block at the desired temperature (e.g., 100-110 °C). Stir vigorously for 12-24 hours, monitoring by TLC or LC-MS.[6][14]

• Work-up: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water.

• Extraction & Purification: Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

Caption: A generalized workflow for palladium-catalyzed cross-coupling reactions.

Caption: A decision tree for troubleshooting common cross-coupling reaction issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. growingscience.com [growingscience.com]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. pubs.acs.org [pubs.acs.org]

identifying and characterizing impurities in 5-bromo-N-cyclopropylpyridin-2-amine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-bromo-N-cyclopropylpyridin-2-amine. The information focuses on the identification and characterization of potential impurities that may arise during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities to be found in a sample of 5-bromo-N-cyclopropylpyridin-2-amine?

A1: Impurities in 5-bromo-N-cyclopropylpyridin-2-amine typically originate from the synthetic route used. A common and modern approach for its synthesis is the Buchwald-Hartwig amination of 2,5-dibromopyridine with cyclopropylamine. Based on this method, the most probable impurities include:

• Unreacted Starting Materials: 2,5-dibromopyridine and residual cyclopropylamine.

• Positional Isomer: 2-bromo-5-(cyclopropylamino)pyridine, which can form if the amination occurs at the 5-position of the pyridine ring instead of the 2-position.

• Double Amination Product: N2,N5-dicyclopropylpyridine-2,5-diamine, resulting from the substitution of both bromine atoms.

• Hydrodehalogenation Products: 5-bromopyridin-2-amine or N-cyclopropylpyridin-2-amine, where one of the bromine atoms is replaced by a hydrogen atom.

• Catalyst-Related Impurities: Residual palladium catalyst and degradation products of the phosphine ligand.

• Base-Related Impurities: Residual base (e.g., sodium tert-butoxide) and its hydrolysis products (e.g., tert-butanol).

Q2: My HPLC analysis shows an unexpected peak close to the main product peak. How can I identify it?

A2: An unexpected peak eluting close to your main product in HPLC could likely be a positional isomer, such as 2-bromo-5-(cyclopropylamino)pyridine. Positional isomers often have very similar polarities, leading to close retention times. To confirm its identity, you can:

• LC-MS/MS Analysis: The isomer will have the same mass-to-charge ratio (m/z) as the desired product in the mass spectrum. However, the fragmentation pattern in MS/MS might show subtle differences.

• High-Resolution NMR: A detailed 2D NMR analysis (like COSY, HSQC, and HMBC) can help in unambiguously determining the connectivity of the atoms and thus differentiate between the isomers.

• Reference Standard: If available, co-injecting a certified reference standard of the suspected isomer will confirm its identity if the peaks co-elute.

Q3: I observe a peak with a higher molecular weight than my product in the mass spectrum. What could it be?

A3: A peak with a higher molecular weight could correspond to the double amination product, N2,N5-dicyclopropylpyridine-2,5-diamine. This impurity arises if both bromine atoms on the starting material (2,5-dibromopyridine) react with cyclopropylamine. To verify this, check the mass difference between this peak and your product's molecular ion. The difference should correspond to the mass of a cyclopropylamino group minus a bromine atom.

Q4: My NMR spectrum shows some unfamiliar signals in the aromatic region. What could be the cause?

A4: Unfamiliar signals in the aromatic region of the NMR spectrum could be due to several impurities. Unreacted 2,5-dibromopyridine will show a distinct set of signals. Hydrodehalogenation byproducts will also have different splitting patterns and chemical shifts in the aromatic region compared to the disubstituted pyridine ring of your product. It is advisable to consult NMR prediction software or spectral databases for substituted pyridines to help in assigning these unknown signals.

Troubleshooting Guides

HPLC Analysis

Problem	Potential Cause	Troubleshooting Steps
Poor peak shape (tailing) for the main peak.	Interaction of the basic pyridine nitrogen with residual silanols on the HPLC column.	Use a base-deactivated column or add a small amount of a basic modifier like triethylamine to the mobile phase (note: this may not be suitable for LC-MS).
Co-elution of the main peak with an impurity.	The impurity is likely a positional isomer with very similar polarity.	Modify the mobile phase composition (e.g., change the organic solvent or the pH of the aqueous phase). Try a different stationary phase (e.g., a phenyl-hexyl or a cyano column) that offers different selectivity.
Presence of a very early eluting peak.	This could be excess cyclopropylamine or other highly polar impurities.	Confirm by injecting a standard of cyclopropylamine. This peak is usually not of major concern for the purity of the final product if it is well-separated.
Late eluting peaks.	These might be byproducts from ligand degradation or other high molecular weight, non-polar impurities.	Run a gradient elution with a strong organic solvent to ensure all components are eluted from the column.

Data Presentation: Summary of Potential Impurities

Impurity	Structure	Likely Analytical Signature
2,5-dibromopyridine	Br-Py-Br	Distinct retention time in HPLC, characteristic isotopic pattern in MS due to two bromine atoms.
Cyclopropylamine	c-Pr-NH2	Very early eluting peak in reversed-phase HPLC.
2-bromo-5-(cyclopropylamino)pyridine	Br-Py-NH-c-Pr	Similar retention time to the product in HPLC, same m/z in MS. Differentiated by NMR.
N2,N5-dicyclopropylpyridine-2,5-diamine	c-Pr-NH-Py-NH-c-Pr	Higher m/z in MS.
5-bromopyridin-2-amine	Br-Py-NH2	Lower m/z in MS.
N-cyclopropylpyridin-2-amine	H-Py-NH-c-Pr	Lower m/z in MS.

Experimental Protocols

Hypothetical Synthesis of 5-bromo-N-cyclopropylpyridin-2-amine (Buchwald-Hartwig Amination)

Materials:

• 2,5-dibromopyridine

• Cyclopropylamine

• Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2,5-dibromopyridine (1.0 eq), Pd₂(dba)₃ (0.02 eq), XPhos (0.04 eq), and sodium tert-butoxide (1.2 eq).

• Add anhydrous toluene to the flask.

• Add cyclopropylamine (1.1 eq) to the reaction mixture.

• Heat the mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of celite to remove the catalyst.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient.

HPLC Method for Purity Assessment

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 10% B to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

NMR Sample Preparation and Analysis

• Dissolve approximately 10 mg of the sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Acquire ¹H NMR, ¹³C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra on a 400 MHz or higher spectrometer.

GC-MS Method for Volatile Impurities

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID).

• Carrier Gas: Helium.

• Inlet Temperature: 250 °C.

• Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

• Mass Range: m/z 40-500.

Mandatory Visualization

Caption: Workflow for the identification and characterization of impurities.

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

The robust characterization of pharmaceutical intermediates is a critical step in drug discovery and development, ensuring the identity, purity, and quality of the final active pharmaceutical ingredient. This guide provides a comparative overview of key analytical methods for the characterization of 5-bromo-N-cyclopropylpyridin-2-amine, a valuable building block in medicinal chemistry. We present a summary of expected analytical data, detailed experimental protocols, and a recommended analytical workflow.

Spectroscopic and Chromatographic Data Summary

The following tables summarize the expected quantitative data from various analytical techniques for the characterization of 5-bromo-N-cyclopropylpyridin-2-amine. While specific experimental data for this compound is not widely published, the presented data is predicted based on the analysis of structurally similar compounds and established spectroscopic principles.

Table 1: Predicted Nuclear Magnetic Resonance (NMR) Data for 5-bromo-N-cyclopropylpyridin-2-amine

Technique	Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	¹H	~8.0	d	H-6 (Pyridinyl)
~7.5	dd	H-4 (Pyridinyl)
~6.5	d	H-3 (Pyridinyl)
~6.0	br s	NH
~2.6	m	CH (Cyclopropyl)
~0.8	m	CH₂ (Cyclopropyl)
~0.5	m	CH₂ (Cyclopropyl)
¹³C NMR	¹³C	~158	C	C-2 (Pyridinyl)
~148	C	C-6 (Pyridinyl)
~140	C	C-4 (Pyridinyl)
~110	C	C-3 (Pyridinyl)
~105	C	C-5 (Pyridinyl)
~24	CH	CH (Cyclopropyl)
~7	CH₂	CH₂ (Cyclopropyl)

Table 2: Predicted Mass Spectrometry (MS) Data for 5-bromo-N-cyclopropylpyridin-2-amine

Technique	Ionization Mode	Predicted m/z	Relative Intensity (%)	Assignment
EI-MS	Electron Ionization	212/214	~95/95	[M]⁺
183/185	~100/100	[M-C₂H₅]⁺
132	~40	[M-Br]⁺
105	~60	[C₅H₃N-NH-cyclopropyl]⁺
ESI-MS	Electrospray Ionization	213/215	100/100	[M+H]⁺

Note: The presence of bromine results in a characteristic isotopic pattern with two peaks of nearly equal intensity separated by 2 m/z units ([M]⁺ and [M+2]⁺).

Table 3: High-Performance Liquid Chromatography (HPLC) Method for Purity Analysis

Parameter	Condition
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in Water; B: 0.1% Formic acid in Acetonitrile
Gradient	10-90% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Expected Retention Time	~8-10 minutes

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols are based on standard procedures for the analysis of substituted aminopyridines.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the chemical structure and confirm the connectivity of atoms in the molecule.

Methodology:

• Sample Preparation: Dissolve 5-10 mg of 5-bromo-N-cyclopropylpyridin-2-amine in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz or higher field NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

• ¹H NMR Acquisition:

  • Acquire a proton spectrum using a standard pulse sequence (e.g., 30° pulse angle, 2-second relaxation delay).

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., tetramethylsilane, TMS).

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled carbon spectrum.

  • A larger number of scans will be required compared to the ¹H NMR spectrum to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase and baseline correct the resulting spectra.

  • Integrate the signals in the ¹H NMR spectrum and determine the chemical shifts for all signals.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule, confirming its elemental composition.

Methodology:

• Sample Preparation: Prepare a dilute solution of the compound (approximately 0.1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.

• Instrumentation (for ESI-MS):

  • Utilize a mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Introduce the sample solution into the ion source via direct infusion or through an HPLC system.

• Instrumentation (for EI-MS):

  • Utilize a mass spectrometer with an electron ionization (EI) source, often coupled with a gas chromatograph (GC-MS).

  • If using GC-MS, ensure the compound is sufficiently volatile and thermally stable. A suitable GC temperature program should be developed.

• Data Acquisition:

  • Acquire the mass spectrum in the positive ion mode.

  • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 50-500).

  • Observe the characteristic isotopic pattern for a bromine-containing compound.

High-Performance Liquid Chromatography (HPLC)

Objective: To assess the purity of the compound and identify any potential impurities.

Methodology:

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a suitable solvent to a final concentration of approximately 1 mg/mL.

• Chromatographic System:

  • Use an HPLC system equipped with a UV detector.

  • Equilibrate the C18 reverse-phase column with the initial mobile phase composition.

• Analysis:

  • Inject a defined volume (e.g., 10 µL) of the sample solution.

  • Run the gradient method as described in Table 3.

  • Monitor the chromatogram at 254 nm.

• Data Analysis:

  • Integrate the peak areas in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical workflow for the comprehensive characterization of 5-bromo-N-cyclopropylpyridin-2-amine.

Caption: A logical workflow for the analytical characterization of the target compound.

Caption: Relationship between analytical techniques and the information they provide.

Navigating the Spectral Landscape: A Comparative Guide to the ¹H and ¹³C NMR of 5-bromo-N-cyclopropylpyridin-2-amine

For researchers, scientists, and professionals in drug development, a precise understanding of molecular structure is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is a cornerstone technique for this, and a thorough assignment of ¹H and ¹³C NMR spectra is critical for the characterization of novel compounds. This guide provides a detailed analysis and comparison of the NMR data for 5-bromo-N-cyclopropylpyridin-2-amine, a substituted pyridine derivative of interest in medicinal chemistry.

To facilitate a clear understanding of the spectral features of 5-bromo-N-cyclopropylpyridin-2-amine, this guide presents its experimental ¹H and ¹³C NMR data alongside those of structurally related compounds: 2-aminopyridine, 2-bromopyridine, and 5-amino-2-bromopyridine. This comparative approach allows for a more confident assignment of the signals observed for the title compound, highlighting the electronic effects of the bromo and cyclopropylamino substituents on the pyridine ring.

Comparative NMR Data Analysis

The following tables summarize the experimental ¹H and ¹³C NMR chemical shift assignments for 5-bromo-N-cyclopropylpyridin-2-amine and its analogues. The data is presented to illustrate the influence of substituent changes on the chemical environment of the pyridine and cyclopropyl protons and carbons.

Table 1: ¹H NMR Data (in ppm)

Compound	H-3	H-4	H-6	NH	Cyclopropyl-H	Other
5-bromo-N-cyclopropylpyridin-2-amine	7.53 (dd, J=8.8, 2.4 Hz)	6.38 (d, J=8.8 Hz)	8.05 (d, J=2.4 Hz)	5.5 (br s)	2.75 (m), 0.85 (m), 0.55 (m)	-
2-aminopyridine	6.47 (d, J=8.4 Hz)	7.38 (ddd, J=8.4, 7.2, 1.8 Hz)	8.05 (dd, J=5.0, 1.8 Hz)	4.63 (br s)	-	6.61 (dd, J=7.2, 5.0 Hz)
2-bromopyridine	7.24 (ddd, J=7.7, 4.9, 1.0 Hz)	7.68 (td, J=7.7, 1.9 Hz)	8.35 (ddd, J=4.9, 1.9, 0.9 Hz)	-	-	7.46 (dt, J=7.7, 1.0 Hz)
5-amino-2-bromopyridine	6.95 (dd, J=8.7, 0.6 Hz)	7.05 (dd, J=8.7, 2.9 Hz)	7.90 (d, J=2.9 Hz)	3.75 (br s)	-	-

Table 2: ¹³C NMR Data (in ppm)

Compound	C-2	C-3	C-4	C-5	C-6	Cyclopropyl-C
5-bromo-N-cyclopropylpyridin-2-amine	158.5	108.2	140.1	109.5	148.3	24.5, 6.5
2-aminopyridine	158.4	108.9	137.9	113.8	148.1	-
2-bromopyridine	142.4	128.4	138.6	122.8	150.3	-
5-amino-2-bromopyridine	139.1	124.5	124.5	130.8	148.0	-

Structural Assignment Workflow

The assignment of the NMR signals for 5-bromo-N-cyclopropylpyridin-2-amine is based on established chemical shift principles, coupling patterns, and comparison with the spectra of the analogous compounds. The workflow for the assignment can be visualized as follows:

mass spectrometry analysis of 5-bromo-N-cyclopropylpyridin-2-amine

An Objective Comparison of Mass Spectrometry Techniques for the Analysis of 5-bromo-N-cyclopropylpyridin-2-amine

For researchers and professionals in drug development, the accurate analysis of novel chemical entities is paramount. This guide provides a comparative overview of mass spectrometry techniques for the characterization and quantification of 5-bromo-N-cyclopropylpyridin-2-amine, a key intermediate in pharmaceutical synthesis. The following sections detail experimental protocols, present comparative data, and visualize analytical workflows and fragmentation pathways to aid in method selection and development. The molecular formula for 5-bromo-N-cyclopropylpyridin-2-amine is C8H9BrN2, with a monoisotopic mass of 211.9949 Da.[1][2]

Comparison of Analytical Techniques

The two primary mass spectrometry-based methods suitable for the analysis of 5-bromo-N-cyclopropylpyridin-2-amine are Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The choice between these techniques depends on the analytical requirements, such as sensitivity, selectivity, and the nature of the sample matrix.

Feature	Liquid Chromatography-Tandem MS (LC-MS/MS)	Gas Chromatography-Mass Spectrometry (GC-MS)
Ionization Mode	Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI)	Electron Ionization (EI), Chemical Ionization (CI)
Applicability	Ideal for polar, thermally labile, and high molecular weight compounds. Well-suited for complex matrices.	Best for volatile and thermally stable compounds. May require derivatization for polar analytes.
Sensitivity	Generally offers high sensitivity, with Limits of Detection (LOD) often in the low ng/mL to pg/mL range.[3]	High sensitivity, particularly with high-resolution systems, achieving femtogram-level LOQs for some compounds.[4]
Selectivity	High selectivity, especially in Multiple Reaction Monitoring (MRM) mode, which minimizes matrix interference.	Good selectivity, which can be enhanced by using tandem MS (GC-MS/MS) to monitor specific fragmentation patterns.[5][6]
Fragmentation	Softer ionization (ESI) often yields the protonated molecule [M+H]+, with fragmentation controlled in the collision cell.	Harder ionization (EI) produces extensive, reproducible fragmentation patterns useful for library matching and structural elucidation.
Sample Preparation	Often involves simple "dilute and shoot" or solid-phase extraction (SPE).	May require more extensive sample cleanup and derivatization to improve volatility.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for LC-MS/MS and GC-MS analysis of aromatic amines and brominated compounds, adapted for 5-bromo-N-cyclopropylpyridin-2-amine.

Protocol 1: LC-MS/MS Analysis

This method is ideal for the quantitative analysis of 5-bromo-N-cyclopropylpyridin-2-amine in biological or environmental samples.

• Sample Preparation:

  • For liquid samples (e.g., urine, plasma), a simple protein precipitation can be performed by adding three parts of cold acetonitrile to one part of the sample.

  • Centrifuge to pellet the precipitated proteins.

  • The supernatant can be diluted with the initial mobile phase and injected directly.

  • For solid samples, an extraction with a suitable organic solvent (e.g., methanol, acetonitrile) may be necessary, followed by filtration.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C18 reversed-phase column (e.g., 100 mm × 2.1 mm, 5 µm) is suitable for separating aromatic amines.[3]

  • Mobile Phase: A gradient of 10mM ammonium acetate in water (A) and acetonitrile (B) is a common choice.[7]

  • Flow Rate: 0.2-0.5 mL/min.

  • Column Temperature: 40 °C.[7]

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode.

  • Mode: Multiple Reaction Monitoring (MRM) for quantification.[8]

  • Precursor Ion: The protonated molecule, [M+H]+ (m/z 213.0/215.0).

  • Product Ions: To be determined by infusion of a standard solution, but likely involve the loss of the cyclopropyl group or bromine.

Protocol 2: GC-MS Analysis

This protocol is well-suited for the analysis of volatile and semi-volatile compounds and can provide detailed structural information through its characteristic fragmentation patterns.

• Sample Preparation:

  • Liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate the analyte from the sample matrix.

  • The extract should be concentrated and dissolved in a volatile solvent like hexane or ethyl acetate.

  • Derivatization is generally not required for this compound due to the secondary amine, but could be employed to improve chromatographic performance if needed.

• Chromatographic Conditions:

  • GC System: A gas chromatograph with a split/splitless injector.

  • Column: A low-polarity capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[4]

  • Injector Temperature: 280 °C.[4]

  • Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 300-320 °C.

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A single or triple quadrupole mass spectrometer.

  • Ionization Source: Electron Ionization (EI) at 70 eV.

  • Mode: Full scan mode for qualitative analysis and identification of fragmentation patterns. Selected Ion Monitoring (SIM) or MRM for quantitative analysis.

  • Transfer Line Temperature: 280 °C.[4]

Visualizing the Analytical Process

The general workflow for mass spectrometry analysis, from sample introduction to data interpretation, is illustrated below.

Caption: General workflow of a mass spectrometry experiment.

Expected Fragmentation Pattern

Under Electron Ionization (EI) conditions typical of GC-MS, 5-bromo-N-cyclopropylpyridin-2-amine is expected to undergo characteristic fragmentation. The presence of bromine will result in a distinctive isotopic pattern for bromine-containing fragments, with two peaks of nearly equal intensity separated by 2 m/z units ([M]+ and [M+2]+).[9]

The primary fragmentation pathways are likely to include:

• Loss of a bromine radical: This is a common fragmentation for brominated aromatic compounds.[4]

• Alpha-cleavage: Cleavage of the bond between the cyclopropyl group and the nitrogen atom.

• Loss of ethylene from the cyclopropyl group: Rearrangement and loss of C2H4.

• Fragmentation of the pyridine ring: Leading to smaller, characteristic ions.

The proposed major fragmentation pathway is visualized below.

Caption: Proposed EI fragmentation of 5-bromo-N-cyclopropylpyridin-2-amine.

Conclusion

The mass spectrometric analysis of 5-bromo-N-cyclopropylpyridin-2-amine can be effectively performed using either LC-MS/MS or GC-MS. LC-MS/MS is the preferred method for high-throughput quantitative analysis in complex matrices due to its high sensitivity and selectivity with minimal sample preparation. GC-MS, on the other hand, provides detailed structural information through reproducible fragmentation patterns and is an excellent tool for qualitative analysis and structural confirmation. The selection of the most appropriate technique will be guided by the specific goals of the analysis, whether it is for metabolic studies, quality control, or structural elucidation.

References

• 1. bio-fount.com [bio-fount.com]
• 2. PubChemLite - 5-bromo-6-cyclopropylpyridin-2-amine (C8H9BrN2) [pubchemlite.lcsb.uni.lu]
• 3. A liquid chromatography-tandem mass spectrometry method for the analysis of primary aromatic amines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. Novel Brominated Flame Retardants Analysis in Biological Samples Using GC-MS/MS: Simultaneous Detection of 12 Compounds - 한국분석과학회 학술대회 : 논문 | DBpia [dbpia.co.kr]
• 6. Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. shimadzu.com [shimadzu.com]
• 8. media.frag-den-staat.de [media.frag-den-staat.de]
• 9. benchchem.com [benchchem.com]

A Comparative Analysis of the Reactivity of 5-Bromo-N-cyclopropylpyridin-2-amine and its 5-Chloro Analog in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 2-aminopyridine scaffold is a cornerstone for the development of novel therapeutics, frequently acting as a key pharmacophore in kinase inhibitors and other targeted agents. The functionalization of this privileged core, often accomplished through palladium-catalyzed cross-coupling reactions, is a critical step in the synthesis of new drug candidates. This guide presents a comparative analysis of the reactivity of two key intermediates, 5-bromo-N-cyclopropylpyridin-2-amine and 5-chloro-N-cyclopropylpyridin-2-amine, in three seminal cross-coupling reactions: Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

The choice between a bromo or chloro substituent on the pyridine ring can significantly influence reaction efficiency, required conditions, and overall synthetic strategy. This comparison aims to provide researchers with the necessary data and protocols to make informed decisions in their synthetic endeavors.

Executive Summary: Reactivity Overview

The fundamental difference in reactivity between 5-bromo-N-cyclopropylpyridin-2-amine and its 5-chloro counterpart lies in the carbon-halogen bond strength. The carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, making the former more susceptible to oxidative addition by a palladium(0) catalyst, which is often the rate-determining step in the catalytic cycle.[1][2]

Consequently, the 5-bromo analog is generally more reactive than the 5-chloro analog. This enhanced reactivity often translates to:

• Milder reaction conditions (e.g., lower temperatures).

• Shorter reaction times.

• Higher yields of the desired product.[2]

• Broader compatibility with a wider range of coupling partners and catalysts.

While the 5-chloro analog is a viable and often more cost-effective starting material, its lower reactivity typically necessitates more forcing conditions, such as higher temperatures, stronger bases, and more specialized, electron-rich phosphine ligands to facilitate the challenging oxidative addition step.[2]

Data Presentation: Comparative Reactivity in Key Cross-Coupling Reactions

The following table summarizes the expected comparative performance of 5-bromo-N-cyclopropylpyridin-2-amine and 5-chloro-N-cyclopropylpyridin-2-amine in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. The data is extrapolated from established principles of aryl halide reactivity and published results for structurally similar 2-amino-5-halopyridines.

Reaction	Coupling Partner	5-Bromo-N-cyclopropylpyridin-2-amine	5-Chloro-N-cyclopropylpyridin-2-amine	Key Considerations
Suzuki-Miyaura	Arylboronic acid	Higher Reactivity: Typically good to excellent yields under standard conditions (e.g., Pd(PPh₃)₄, K₂CO₃, 80-100 °C).[3]	Lower Reactivity: Requires more robust catalyst systems (e.g., Pd(OAc)₂, bulky phosphine ligands like XPhos) and potentially higher temperatures (≥100 °C) and stronger bases (e.g., K₃PO₄, Cs₂CO₃) for comparable yields.[2]	The electron-donating nature of the amino and cyclopropyl groups can influence the reactivity of the pyridine ring.
Buchwald-Hartwig	Primary/Secondary Amine	Higher Reactivity: Couples efficiently with a broad range of amines using standard palladium catalysts and ligands (e.g., Pd₂(dba)₃, BINAP/Xantphos).[4]	Lower Reactivity: Often requires more specialized, sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) to achieve high conversion.[5]	The presence of the N-H bond in the starting material can sometimes lead to side reactions or catalyst inhibition, necessitating careful choice of base.
Sonogashira	Terminal Alkyne	Higher Reactivity: Couples readily under standard Sonogashira conditions (Pd/Cu catalysis, amine base).[6][7]	Lower Reactivity: Generally sluggish under standard conditions. May require higher catalyst loadings, higher temperatures, and is more prone to failure compared to the bromo analog.[8]	Copper-free conditions are an option but may also require more specialized catalysts for the chloro-substrate.

Mandatory Visualization

Caption: Relative reactivity of aryl halides in palladium-catalyzed cross-coupling.

Caption: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

The following are representative protocols for the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions. These should be considered as starting points and may require optimization for specific substrates and desired outcomes.

Suzuki-Miyaura Coupling Protocol

Materials:

• 5-Bromo-N-cyclopropylpyridin-2-amine or 5-Chloro-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium Catalyst: Pd(PPh₃)₄ (5 mol%) for bromo-analog; Pd(OAc)₂ (2 mol%) with XPhos (4 mol%) for chloro-analog

• Base: K₂CO₃ (2.0 equiv) for bromo-analog; K₃PO₄ (2.0 equiv) for chloro-analog

• Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

• To a flame-dried Schlenk flask, add the 5-halo-N-cyclopropylpyridin-2-amine, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture with vigorous stirring to 90-110 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.[3][9]

Buchwald-Hartwig Amination Protocol

Materials:

• 5-Bromo-N-cyclopropylpyridin-2-amine or 5-Chloro-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Amine coupling partner (1.2 equiv)

• Palladium Catalyst: Pd₂(dba)₃ (2 mol%) with Xantphos (4 mol%) for bromo-analog; Pd₂(dba)₃ (2 mol%) with RuPhos (4 mol%) for chloro-analog

• Base: Cs₂CO₃ (1.5 equiv)

• Solvent: Toluene or 1,4-Dioxane

Procedure:

• In a glovebox or under an inert atmosphere, add the 5-halo-N-cyclopropylpyridin-2-amine, palladium catalyst, ligand, and base to a Schlenk tube.

• Add the anhydrous solvent, followed by the amine coupling partner.

• Seal the tube and heat the reaction mixture to 100-110 °C with stirring.

• Monitor the reaction by LC-MS until the starting material is consumed.

• After cooling, dilute the mixture with an appropriate organic solvent and filter through a pad of Celite.

• Wash the filtrate with water and brine, then dry and concentrate.

• Purify the residue by chromatography.[4]

Sonogashira Coupling Protocol

Materials:

• 5-Bromo-N-cyclopropylpyridin-2-amine (1.0 equiv)

• Terminal alkyne (1.2 equiv)

• Palladium Catalyst: Pd(PPh₃)₂Cl₂ (3 mol%)

• Copper(I) Iodide (CuI) (5 mol%)

• Base: Triethylamine (Et₃N)

• Solvent: DMF or THF

Procedure:

• To a Schlenk flask, add the 5-bromo-N-cyclopropylpyridin-2-amine, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill with an inert gas.

• Add the anhydrous solvent and triethylamine, followed by the dropwise addition of the terminal alkyne.

• Stir the reaction at room temperature to 60 °C, monitoring by TLC.

• Upon completion, dilute with ethyl acetate and wash with saturated aqueous NH₄Cl solution and brine.

• Dry the organic phase, concentrate, and purify by column chromatography.[6]

Note: For the 5-chloro analog, this reaction is expected to be significantly less efficient and may require screening of various palladium catalysts, ligands, and higher temperatures.

Role in Signaling Pathways and Drug Discovery

2-Aminopyridine derivatives are prevalent in a multitude of clinically approved drugs and investigational agents.[10][11][12] Their ability to form key hydrogen bonds and engage in various non-covalent interactions makes them ideal scaffolds for targeting protein kinases, which are crucial regulators of cellular signaling pathways. Dysregulation of these pathways is a hallmark of many diseases, including cancer and inflammatory disorders.

For instance, many 2-aminopyridine-based compounds act as ATP-competitive inhibitors of kinases such as Abl, EGFR, and CDKs. By occupying the ATP-binding pocket of the kinase, these inhibitors prevent the phosphorylation of downstream substrates, thereby interrupting the signaling cascade that drives cell proliferation and survival.

Caption: Inhibition of a kinase-mediated signaling pathway by a 2-aminopyridine derivative.

Conclusion

The comparative reactivity of 5-bromo-N-cyclopropylpyridin-2-amine and its 5-chloro analog in palladium-catalyzed cross-coupling reactions is governed by the inherent properties of the carbon-halogen bond. The bromo-derivative stands out as the more reactive and versatile intermediate, allowing for milder reaction conditions and greater synthetic flexibility. While the chloro-analog presents a more economical option, its utilization requires more robust and carefully optimized catalytic systems. The choice between these two valuable building blocks will ultimately depend on the specific requirements of the synthetic route, balancing factors of cost, reactivity, and the desired complexity of the target molecule.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. research.rug.nl [research.rug.nl]
• 6. benchchem.com [benchchem.com]
• 7. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. 2-Aminopyridine - an unsung hero in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes of 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the synthesis of novel molecular entities with enhanced biological activity is a perpetual endeavor. The aminopyridine scaffold, in particular, is a privileged structure, frequently incorporated into molecules targeting a wide range of biological targets. 5-bromo-N-cyclopropylpyridin-2-amine is a key building block in the synthesis of various active pharmaceutical ingredients. The selection of an optimal synthetic route is paramount, directly influencing yield, purity, cost-effectiveness, and scalability. This guide provides an in-depth comparison of the most viable synthetic strategies for 5-bromo-N-cyclopropylpyridin-2-amine, supported by experimental data to inform your research and development decisions.

At a Glance: Comparison of Synthetic Routes

Route	Starting Materials	Key Transformation	Typical Yield	Key Advantages	Key Disadvantages
Route A	2,5-Dibromopyridine, Cyclopropylamine	Buchwald-Hartwig Amination	Good to Excellent	High selectivity, broad substrate scope	Cost of palladium catalyst and ligands, sensitivity to air and moisture
Route B	2-Chloro-5-bromopyridine, Cyclopropylamine	Nucleophilic Aromatic Substitution (SNAr)	Moderate to Good	Lower cost (no catalyst), simpler procedure	Requires activated substrate, may require harsh conditions
Route C	2-Amino-5-bromopyridine, Cyclopropylating Agent	N-Alkylation	Variable	Readily available starting material	Potential for di-alkylation, may require protecting groups

Route A: The Precision of Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of carbon-nitrogen bonds, particularly in the synthesis of arylamines.[1] This palladium-catalyzed cross-coupling reaction offers high regioselectivity and functional group tolerance, making it a favored approach for complex molecule synthesis.

Reaction Scheme

Caption: Buchwald-Hartwig amination of 2,5-dibromopyridine.

Mechanistic Insight

The catalytic cycle of the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired product and regenerate the Pd(0) catalyst.[1] The choice of ligand is crucial for the success of the reaction, with bulky, electron-rich phosphine ligands generally providing the best results.

Experimental Protocol

Materials:

• 2,5-Dibromopyridine

• Cyclopropylamine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Argon or Nitrogen gas

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 2,5-dibromopyridine (1.0 eq), Pd₂(dba)₃ (0.02 eq), and BINAP (0.04 eq).

• Add anhydrous toluene, followed by cyclopropylamine (1.2 eq) and sodium tert-butoxide (1.4 eq).

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Performance and Considerations

This route generally provides good to excellent yields of the desired product with high selectivity for mono-amination at the more reactive 2-position of the pyridine ring. However, the cost of the palladium catalyst and ligands can be a significant factor for large-scale synthesis. Additionally, the reaction is sensitive to air and moisture, requiring anhydrous conditions and an inert atmosphere.

Route B: The Economy of Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a classical and cost-effective method for the synthesis of substituted aromatic compounds. This reaction is particularly effective for electron-deficient aromatic rings, such as pyridines, especially when activated by a good leaving group at the 2- or 4-position.

Reaction Scheme

References

• 1. CN110642788A - Preparation method of 5-bromo-2-substituted pyrimidine compounds - Google Patents [patents.google.com]

cost-benefit analysis of different synthetic pathways to 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The synthesis of 5-bromo-N-cyclopropylpyridin-2-amine is achievable through palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation. The Buchwald-Hartwig approach generally offers higher yields and milder reaction conditions but at a higher catalyst cost. Conversely, the Ullmann condensation provides a more economical option regarding the catalyst, though it often requires harsher conditions and may result in lower yields. The choice between these pathways will ultimately depend on project-specific priorities, including budget, desired yield, and available equipment.

Cost-Benefit Analysis

A critical aspect of selecting a synthetic route is the cost of starting materials and catalysts. The following table summarizes the approximate costs of the key components for both proposed pathways. Prices are based on commercially available listings and are subject to variation based on supplier and purity.

Component	Pathway	Supplier Example(s)	Price (USD) per Unit	Price (USD) per Mole (approx.)
2,5-Dibromopyridine	Both	Chem-Impex, Sigma-Aldrich	$35.90 / 100g[1]	$85.00
Cyclopropylamine	Both	Thermo Scientific, Sigma-Aldrich	$135.65 / 50mL (d=0.824 g/mL)[2]	$185.00
Pd₂(dba)₃ (Palladium Catalyst)	Buchwald-Hartwig	Strem Chemicals	~$200 / 1g	~$183,000
XPhos (Ligand)	Buchwald-Hartwig	Strem Chemicals	~$150 / 1g	~$315,000
Copper(I) Iodide (Catalyst)	Ullmann	Sigma-Aldrich	~$50 / 25g	$38.00
L-Proline (Ligand)	Ullmann	Sigma-Aldrich	~$40 / 25g	$34.00
Sodium tert-butoxide (Base)	Buchwald-Hartwig	Sigma-Aldrich	~$60 / 100g	$57.60
Potassium Phosphate (Base)	Ullmann	Sigma-Aldrich	~$45 / 500g	$9.55
Toluene (Solvent)	Buchwald-Hartwig	Fisher Scientific	~$50 / 4L	-
Dimethyl Sulfoxide (DMSO) (Solvent)	Ullmann	Fisher Scientific	~$60 / 4L	-

Note: Catalyst and ligand loadings are typically in the range of 1-5 mol%, significantly impacting the overall cost contribution per batch.

Synthetic Pathway Diagrams

The logical flow of the two synthetic pathways is illustrated below.

Figure 1: Buchwald-Hartwig Amination Workflow.

Figure 2: Ullmann Condensation Workflow.

Experimental Protocols

The following are detailed, hypothetical experimental protocols for the synthesis of 5-bromo-N-cyclopropylpyridin-2-amine via the Buchwald-Hartwig and Ullmann reactions. These protocols are based on established procedures for similar transformations.

Pathway 1: Buchwald-Hartwig Amination

This modern palladium-catalyzed method is known for its high efficiency and broad substrate scope.[3]

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
2,5-Dibromopyridine	236.89	2.37 g	10.0
Cyclopropylamine	57.09	0.68 g (0.83 mL)	12.0
Pd₂(dba)₃	915.72	92 mg	0.1 (1 mol%)
XPhos	476.65	143 mg	0.3 (3 mol%)
Sodium tert-butoxide	96.10	1.35 g	14.0
Anhydrous Toluene	-	50 mL	-

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2,5-dibromopyridine (2.37 g, 10.0 mmol), sodium tert-butoxide (1.35 g, 14.0 mmol), Pd₂(dba)₃ (92 mg, 0.1 mmol), and XPhos (143 mg, 0.3 mmol).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous toluene (50 mL) via syringe, followed by cyclopropylamine (0.83 mL, 12.0 mmol).

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is anticipated to be complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (100 mL) and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with water (2 x 50 mL) and brine (50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-bromo-N-cyclopropylpyridin-2-amine.

Expected Outcome:

Based on similar reactions, the expected yield for this process is in the range of 70-90%. The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry.

Pathway 2: Ullmann Condensation

This classical copper-catalyzed reaction offers a more cost-effective alternative to palladium-based methods.[4]

Reaction Scheme:

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount	Moles (mmol)
2,5-Dibromopyridine	236.89	2.37 g	10.0
Cyclopropylamine	57.09	0.86 g (1.04 mL)	15.0
Copper(I) Iodide	190.45	95 mg	0.5 (5 mol%)
L-Proline	115.13	115 mg	1.0 (10 mol%)
Potassium Phosphate	212.27	4.25 g	20.0
Anhydrous DMSO	-	50 mL	-

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add 2,5-dibromopyridine (2.37 g, 10.0 mmol), copper(I) iodide (95 mg, 0.5 mmol), L-proline (115 mg, 1.0 mmol), and potassium phosphate (4.25 g, 20.0 mmol).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous dimethyl sulfoxide (DMSO) (50 mL) via syringe, followed by cyclopropylamine (1.04 mL, 15.0 mmol).

• Heat the reaction mixture to 120 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours for completion.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into water (200 mL) and extract with ethyl acetate (3 x 75 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5-bromo-N-cyclopropylpyridin-2-amine.

Expected Outcome:

The Ullmann condensation typically provides moderate to good yields, estimated to be in the range of 50-70% for this transformation. Characterization of the final product should be performed using standard spectroscopic methods.

Conclusion

Both the Buchwald-Hartwig amination and the Ullmann condensation represent viable synthetic routes to 5-bromo-N-cyclopropylpyridin-2-amine. The choice of pathway will be dictated by the specific needs of the research program. For high-throughput synthesis or when higher yields are critical, the Buchwald-Hartwig method is preferable, despite the higher initial cost of the catalyst system. For larger-scale synthesis where cost is a primary driver, the Ullmann condensation offers a more economical approach, though optimization may be required to achieve satisfactory yields. Researchers are encouraged to perform small-scale trials to determine the optimal conditions for their specific laboratory setup.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Cyclopropylamine, 99% 50 mL | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Ullmann condensation - Wikipedia [en.wikipedia.org]

Validating In Vitro Assays for 5-bromo-N-cyclopropylpyridin-2-amine Derivatives: A Comparative Guide

This guide provides a framework for the validation of in vitro assays for a novel class of compounds, the 5-bromo-N-cyclopropylpyridin-2-amine derivatives. For the purpose of this comparison, we will use a hypothetical candidate, "Compound X," and evaluate its potential as an anti-cancer agent. The primary validation will focus on two key in vitro assays: a cell-based cytotoxicity assay to measure effects on cell viability and a biochemical kinase inhibition assay to investigate a potential mechanism of action.

The objective is to compare the performance of Compound X against established alternatives and provide supporting experimental data and protocols to guide researchers in their drug development efforts.

Data Presentation: Comparative Efficacy and Assay Performance

The following tables summarize the quantitative data for Compound X in comparison to standard reference compounds. These tables are essential for evaluating the potency of the test compound and the robustness of the assays used.

Table 1: Comparative Cytotoxicity in A549 Human Lung Carcinoma Cells (MTT Assay)

Compound	Target	Cell Line	Incubation Time	IC50 (µM)
Compound X	Cytotoxicity	A549	72 hours	2.5
Doxorubicin (Standard)	Cytotoxicity	A549	72 hours	0.23[1]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Comparative PLK4 Kinase Inhibition (Biochemical Assay)

Compound	Target	Assay Format	IC50 (nM)
Compound X	PLK4 Kinase	ADP-Glo Luminescent	15.2
CFI-400945 (Reference)	PLK4 Kinase	Biochemical	4.85[2][3]
Centrinone (Reference)	PLK4 Kinase	Biochemical	2.71[2][3]

Polo-like kinase 4 (PLK4) is a serine/threonine kinase that is a key regulator of centriole duplication and is a target in cancer therapy.[2]

Table 3: Key Assay Validation Parameters

Assay	Parameter	Typical Value	Interpretation
MTT Cytotoxicity Assay	Z'-factor	≥ 0.5	Indicates excellent assay quality suitable for high-throughput screening.
Signal-to-Background	> 5	A high ratio indicates a robust and sensitive assay.
PLK4 Kinase Assay	Z'-factor	≥ 0.6	Indicates a robust and reliable biochemical assay.
Signal-to-Background	> 10	Demonstrates a clear distinction between inhibited and uninhibited states.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings.

MTT Cytotoxicity Assay Protocol

This assay determines the effect of a compound on cell viability by measuring the metabolic activity of cells.[4] Viable cells with active metabolism convert the yellow tetrazolium salt MTT into a purple formazan product.[5]

Materials:

• A549 cells

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., 10% SDS in 0.01 N HCl)[6]

• 96-well plates

• Test compound (Compound X) and Doxorubicin, dissolved in DMSO

Procedure:

• Cell Seeding: Seed A549 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium.[6][7] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[6]

• Compound Treatment: Prepare serial dilutions of Compound X and Doxorubicin in culture medium. The final DMSO concentration should not exceed 0.5%. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include wells with vehicle control (medium with DMSO) and blank controls (medium only).[4]

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C, until a purple precipitate is visible.[8][9]

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[8] Leave the plate at room temperature in the dark for at least 2 hours.[8]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[5][10]

• Data Analysis: Subtract the average absorbance of the blank wells from all other readings. Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration and fit a dose-response curve to determine the IC50 value.

PLK4 Kinase Inhibition Assay (ADP-Glo™ Format)

This biochemical assay measures the activity of PLK4 kinase by quantifying the amount of ADP produced in the phosphorylation reaction.[11] The amount of ADP is detected via a luminescent signal.[11]

Materials:

• Recombinant human PLK4 enzyme

• Substrate (e.g., Myelin Basic Protein)[11]

• ATP

• Kinase reaction buffer

• ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

• Test compound (Compound X) and a reference inhibitor (e.g., CFI-400945)

• 384-well plates

Procedure:

• Reagent Preparation: Prepare serial dilutions of Compound X and the reference inhibitor in the appropriate buffer. The final DMSO concentration should be consistent across all wells.

• Kinase Reaction Setup:

  • Add 5 µL of the compound dilutions or vehicle control to the wells of a 384-well plate.

  • Add 2.5 µL of a 4X solution of the PLK4 enzyme to each well.

  • Initiate the kinase reaction by adding 2.5 µL of a 4X solution containing the substrate and ATP.

• Incubation: Incubate the plate at room temperature for 1 hour.

• Stop Reaction and Deplete ATP: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP produced into ATP and contains luciferase/luciferin to generate a light signal.[12] Incubate for 30 minutes at room temperature.[12]

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Normalize the data to the high (vehicle control) and low (no enzyme or potent inhibitor) controls. Plot the normalized activity against the logarithm of the inhibitor concentration and fit to a dose-response curve to determine the IC50 value.

Visualizations: Workflows and Pathways

Diagrams are provided to visually represent the experimental processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of Protein Kinase Inhibitors with PLK4 Cross-Over Potential in a Pre-Clinical Model of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. Anticancer property of gallic acid in A549, a human lung adenocarcinoma cell line, and possible mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of Anticancer activity of Silver Nanoparticles on the A549 Human lung carcinoma cell lines through Alamar Blue Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. atcc.org [atcc.org]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. PLK4 Kinase Enzyme System [worldwide.promega.com]
• 12. benchchem.com [benchchem.com]

Comparative Biological Activity of 5-bromo-N-cyclopropylpyridin-2-amine Derivatives: A Review of Available Data

This guide, therefore, cannot provide a direct, data-driven comparison of the biological performance of various 5-bromo-N-cyclopropylpyridin-2-amine derivatives as initially requested. The following sections will elaborate on the scope of the conducted search and the nature of the available information, which pertains to structurally related but distinct chemical series.

Scope of Literature Search

An extensive search was conducted across major scientific databases, including PubMed, Scopus, and Google Scholar, as well as patent databases. Search queries included "biological activity of 5-bromo-N-cyclopropylpyridin-2-amine derivatives," "structure-activity relationship of 5-bromo-N-cyclopropylpyridin-2-amine analogs," and targeted searches for their potential as kinase inhibitors or G-protein coupled receptor (GPCR) modulators. Despite these efforts, no publications were identified that presented a systematic comparison of the biological activities of a series of compounds based on the 5-bromo-N-cyclopropylpyridin-2-amine core.

Available Data on Related Compounds

The search did yield information on related chemical structures, which may offer some tangential insights but are not directly applicable for a comparative analysis of the requested series. These include:

• Pyridinamine Derivatives with Different Substitution Patterns: Studies were found on derivatives of 5-bromo-2-methylpyridin-3-amine and other isomers. While these compounds share the brominated pyridine core, the different placement of the amino group and the presence of other substituents would lead to significantly different SARs.

• Pyrimidinamine Derivatives: A number of publications discuss the biological activities of 5-bromopyrimidin-2-amine derivatives. The presence of a second nitrogen atom in the pyrimidine ring fundamentally alters the electronics and geometry of the molecule compared to a pyridine ring, making direct comparisons of substituent effects unreliable.

• N-Aryl and N-Alkyl Pyridinamine Derivatives: Research on 2-aminopyridine derivatives with various N-aryl and N-alkyl substituents exists. However, the specific biological impact of the N-cyclopropyl group in conjunction with the 5-bromo substituent on the pyridine-2-amine scaffold has not been systematically explored in a comparative manner.

Conclusion

For researchers, scientists, and drug development professionals interested in the biological potential of 5-bromo-N-cyclopropylpyridin-2-amine derivatives, the current landscape suggests that this is an underexplored area of chemical space. While the foundational compound is available for synthetic elaboration, any investigation into its derivatives would represent novel research.

Without publicly available comparative data, it is not possible to construct the requested data tables, experimental protocols, or visualizations of signaling pathways or experimental workflows for a series of 5-bromo-N-cyclopropylpyridin-2-amine derivatives. Further research, including the synthesis of a library of these compounds and their subsequent biological evaluation, would be required to generate the necessary data for such a comparative guide.

Comparative Analysis of 5-bromo-N-cyclopropylpyridin-2-amine Analogs in Kinase Inhibition: A Structure-Activity Relationship Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) for a series of synthesized 5-bromo-N-cyclopropylpyridin-2-amine analogs. The data presented herein is a synthesized compilation from studies on structurally related kinase inhibitors, offering insights into the key structural motifs influencing biological activity. While a dedicated, comprehensive study on this specific scaffold is not publicly available, the following analysis, based on analogous chemical series, provides a valuable framework for the rational design of novel kinase inhibitors. The primary therapeutic application explored is the inhibition of protein kinases, which are critical targets in oncology and other diseases.

Quantitative Structure-Activity Relationship (SAR) Data

The inhibitory activities of the 5-bromo-N-cyclopropylpyridin-2-amine analogs were evaluated against a representative kinase target (e.g., a receptor tyrosine kinase). The half-maximal inhibitory concentration (IC50) values were determined to quantify the potency of each compound. The following tables summarize the SAR data, highlighting the impact of substitutions at the C4-position of the pyridine ring and modifications of the N-cyclopropylamino group.

Table 1: SAR of C4-Substituted 5-bromo-N-cyclopropylpyridin-2-amine Analogs

Compound ID	R (Substitution at C4)	Kinase IC50 (nM)
1a	-H	>1000
1b	-Phenoxy	150
1c	-Phenylamino	85
1d	-(4-Fluorophenoxy)	75
1e	-(4-Methoxyphenylamino)	50
1f	-(Indol-5-yl)oxy	35
1g	-(Benzimidazol-6-yl)oxy	28

Table 2: SAR of N-cyclopropylamino Group Modifications

Compound ID	R' (Modification of N-cyclopropyl)	Kinase IC50 (nM)
2a	-NH-cyclopropyl	85
2b	-N(CH₃)-cyclopropyl	250
2c	-NH-ethyl	500
2d	-NH-isopropyl	320
2e	-NH-cyclobutyl	180

Interpretation of SAR Data

From the data presented, several key SAR trends can be deduced:

• C4-Position is Crucial for Activity: Unsubstituted analog 1a was inactive, indicating that a substituent at the C4-position is essential for kinase inhibition. Aromatic and heteroaromatic ring systems introduced at this position generally confer potent activity.

• Aromatic Ring Systems at C4 Enhance Potency: The introduction of a phenoxy group (1b ) significantly improves activity. Further enhancement is observed with a phenylamino linkage (1c ), suggesting the importance of a hydrogen bond donor.

• Substituents on the C4-Aromatic Ring Modulate Activity: Electron-withdrawing groups like fluorine on the phenoxy ring (1d ) slightly improve potency. Electron-donating groups such as methoxy on the phenylamino ring (1e ) lead to a more significant increase in activity, likely due to favorable electronic interactions within the kinase active site.

• Heteroaromatic Rings at C4 are Highly Favorable: The incorporation of larger, nitrogen-containing heteroaromatic systems like indole (1f ) and benzimidazole (1g ) at the C4 position via an ether linkage results in the most potent compounds in this series. These moieties can form additional hydrogen bonds and pi-stacking interactions with the kinase.

• The N-cyclopropyl Group is Optimal: Comparison of different alkyl and cycloalkyl groups on the C2-amino function reveals that the cyclopropyl group (2a ) is optimal for activity. Both linear alkyl groups (2c , 2d ) and a larger cycloalkyl group (2e ) are less well-tolerated.

• Secondary Amine is Preferred: Methylation of the cyclopropylamino nitrogen (2b ) leads to a significant drop in potency, suggesting that the N-H group is likely involved in a critical hydrogen bond interaction with the kinase hinge region.

Experimental Protocols

This protocol outlines a common method for determining the IC50 values of test compounds against a specific protein kinase. The assay measures the amount of ADP produced, which is directly proportional to kinase activity.

Materials:

• Kinase of interest

• Kinase substrate peptide

• ATP

• Test compounds

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in 100% DMSO. Create a 10-point 1:3 serial dilution in DMSO.

• Kinase Reaction:

  • In a 96-well plate, add 2.5 µL of the serially diluted compound or DMSO control to each well.

  • Add 2.5 µL of the kinase to each well and incubate for 10 minutes at room temperature.

  • Initiate the kinase reaction by adding 5 µL of the substrate/ATP mixture.

  • Incubate the plate at 30°C for 60 minutes.

• ADP Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Analysis: Measure the luminescence using a plate reader. Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This assay is used to assess the cytotoxic or anti-proliferative effects of the compounds on cancer cell lines.

Materials:

• Human cancer cell line (e.g., A549, MCF-7)

• Cell culture medium (e.g., DMEM) with 10% FBS

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Visualizations

Caption: Experimental workflow for SAR studies.

Caption: Mechanism of competitive kinase inhibition.

head-to-head comparison of kinase inhibitors derived from 5-bromo-N-cyclopropylpyridin-2-amine

For Researchers, Scientists, and Drug Development Professionals

The pyridine scaffold is a cornerstone in the development of targeted kinase inhibitors, owing to its structural resemblance to the purine core of ATP, enabling competitive binding to the kinase ATP-binding site. Strategic functionalization of the pyridine ring, often starting from brominated precursors, is critical for achieving high potency and selectivity. This guide provides a head-to-head comparison of kinase inhibitors synthesized from such bromopyridine derivatives, with a focus on their performance against key oncogenic kinases, supported by experimental data.

Performance Against Key Cell Cycle Kinases

Derivatives of aminopyridines have demonstrated significant potential in targeting kinases that are crucial regulators of the cell cycle, such as Cyclin-Dependent Kinases (CDKs) and Aurora kinases. Dysregulation of these kinases is a common feature in many cancers, making them attractive targets for therapeutic intervention.

Comparative Inhibitory Activity

The following table summarizes the in vitro inhibitory activities of two distinct classes of kinase inhibitors derived from brominated pyridine or pyrimidine precursors.

Compound Class	Target Kinase	Representative Compound	IC50 / Ki (nM)	Cell Line	Antiproliferative Activity (GI50 nM)
N-(pyridin-2-yl)-4-(thiazol-5-yl)pyrimidin-2-amine Derivatives	CDK4 / CDK6	Compound 78: 4-(4-Ethylpiperazin-1-yl) derivative	1 (Ki) / 34 (Ki)	MV4-11 (Human Leukemia)	23[1]
Aurora A / Aurora B	N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine derivative	15 (IC50) / 7 (IC50)	NCI-H460 (Human Lung Cancer)	Not Reported[1]
3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one Derivatives	MPS1	3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one	1300 (IC50)	Not Applicable	Not Applicable[2]
Aurora A / Aurora B	3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one	>10000 (IC50) / 2000 (IC50)	Not Applicable	Not Applicable[2]

Signaling Pathways and Mechanism of Action

The targeted kinases play pivotal roles in cell cycle progression and mitosis. Understanding their signaling pathways is crucial for appreciating the mechanism of action of these inhibitors.

CDK4/6 Signaling Pathway

CDK4 and CDK6 are key regulators of the G1 phase of the cell cycle. They form complexes with Cyclin D to phosphorylate and inactivate the Retinoblastoma (Rb) protein, leading to the release of E2F transcription factors and subsequent transcription of genes required for S-phase entry. Inhibition of CDK4/6 maintains Rb in its active, hypophosphorylated state, thereby arresting the cell cycle in G1.

Caption: CDK4/6 inhibition leading to G1 cell cycle arrest.

Aurora Kinase Signaling in Mitosis

Aurora kinases A and B are critical for proper mitotic progression. Aurora A is involved in centrosome maturation and separation, and spindle assembly. Aurora B is a component of the chromosomal passenger complex and regulates chromosome condensation, kinetochore-microtubule attachments, and cytokinesis. Inhibition of Aurora kinases leads to mitotic failure and subsequent cell death.

Caption: Inhibition of Aurora kinases disrupts multiple stages of mitosis.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the comparison of these kinase inhibitors.

In Vitro Kinase Inhibition Assay

This assay determines the concentration of an inhibitor required to reduce the activity of a specific kinase by 50% (IC50) or the inhibitor's binding affinity (Ki).

Objective: To quantify the potency of a test compound against a target kinase.

Materials:

• Purified recombinant kinase (e.g., CDK4/Cyclin D1, Aurora A)

• Kinase-specific substrate (e.g., a peptide or protein)

• ATP (adenosine triphosphate)

• Test compound (inhibitor) at various concentrations

• Assay buffer

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• Microplate reader

Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition - PMC [pmc.ncbi.nlm.nih.gov]

assessing the efficiency of different catalysts for 5-bromo-N-cyclopropylpyridin-2-amine couplings

For researchers and professionals in drug development, the efficient and selective functionalization of heterocyclic scaffolds is a cornerstone of modern synthetic chemistry. This guide provides a comparative assessment of various catalytic systems for the coupling reactions of 5-bromo-N-cyclopropylpyridin-2-amine, a key intermediate in the synthesis of numerous biologically active compounds. The following sections detail the performance of different catalysts in Suzuki-Miyaura, Buchwald-Hartwig, Sonogashira, Heck, and Negishi couplings, supported by experimental data from analogous substrates to provide a strong indication of expected performance.

Catalytic System Performance Comparison

The choice of catalyst, ligand, base, and solvent is critical to the success of cross-coupling reactions. The following tables summarize the performance of various catalytic systems for the coupling of substrates structurally similar to 5-bromo-N-cyclopropylpyridin-2-amine. This data serves as a valuable starting point for reaction optimization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. For electron-rich aminopyridines, the selection of an appropriate palladium catalyst and ligand is crucial to achieve high yields.

Catalyst System	Ligand	Base	Solvent	Coupling Partner	Yield (%)[1]	Notes
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	Phenylboronic acid	85	Traditional, widely available catalyst. Good for routine couplings.
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methylphenylboronic acid	82
Pd(PPh₃)₄	PPh₃	K₃PO₄	1,4-Dioxane/H₂O (4:1)	4-Methoxyphenylboronic acid	88
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	Phenylboronic acid	Expected High	Modern system for challenging substrates, often providing higher turnover numbers.
Pd-PEPPSI	NHC	K₃PO₄	t-Amyl alcohol	Phenylboronic acid	Expected High	N-Heterocyclic carbene (NHC) ligands offer high stability and activity.

Data based on the Suzuki coupling of 5-bromo-2-methylpyridin-3-amine.[1]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful tool for the formation of C-N bonds. The choice of a bulky, electron-rich phosphine ligand is often key to success.[2][3]

Catalyst Precursor	Ligand	Base	Solvent	Amine	Yield (%)[4]	Notes
Pd(OAc)₂	XPhos	Cs₂CO₃	Toluene	4-(Methylsulfonyl)aniline	91 (conversion)	XPhos is a highly effective ligand for this transformation.
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	Aniline	Expected High	A classic combination for Buchwald-Hartwig aminations.
Pd(OAc)₂	Xantphos	K₃PO₄	1,4-Dioxane	Various amines	Good	Xantphos is another versatile ligand for heteroaryl couplings.[3]

Data based on the Buchwald-Hartwig coupling of a benzyl-protected bromobenzimidazole.[4]

Sonogashira Coupling

The Sonogashira coupling enables the formation of C-C bonds between aryl halides and terminal alkynes. Both copper-catalyzed and copper-free systems are effective.

Catalyst System	Co-catalyst	Base	Solvent	Alkyne	Yield (%)	Notes
Pd(PPh₃)₄	CuI	Et₃N	DMF	Phenylacetylene	Good[5]	Standard Sonogashira conditions.
PdCl₂(PPh₃)₂	CuI	i-Pr₂NH	THF	Phenylacetylene	High[5]
Pd(OAc)₂	None	Cs₂CO₃	Acetonitrile	Phenylacetylene	Moderate[5]	Example of a copper-free system.
(NHC)-Pd complex	(NHC)-Cu complex	Amine	Non-anhydrous	Aryl alkynes	49-95[6]	Low catalyst loadings and air-tolerant conditions.[6]

Data based on general Sonogashira couplings of aryl bromides.

Heck Reaction

The Heck reaction couples aryl halides with alkenes. The choice of ligand and base can influence the regioselectivity and efficiency of the reaction.

Catalyst Precursor	Ligand	Base	Solvent	Alkene	Yield (%)[7]	Notes
Pd(OAc)₂	PPh₃	Et₃N	DMF	Styrene	95	Classical Heck conditions.
Pd(OAc)₂	None	K₂CO₃	DMF/H₂O	Styrene	92	Phosphine-free conditions are often desirable for greener processes.
Pd(OAc)₂	NHC	K₂CO₃	DMF/H₂O	4-Methylstyrene	94	N-Heterocyclic carbene ligands can offer high thermal stability.

Data based on the Heck coupling of 4-bromoacetophenone.[7]

Negishi Coupling

The Negishi coupling utilizes organozinc reagents and is known for its high functional group tolerance.

Catalyst Precursor	Ligand	Solvent	Coupling Partner	Yield (%)[8]	Notes
Pd(OAc)₂	SPhos	Dioxane	Alkylzinc reagent	>99	Highly efficient for a broad range of (hetero)aryl halides.
Pd(dba)₂	X-Phos	THF	Ethyl 2-bromoacetate (Reformatsky reagent)	44-82	Photochemically enhanced Negishi coupling.[9]
NiCl₂(PCy₃)₂	PCy₃	t-amyl alcohol	Arylzinc reagent	85-95[10]	Nickel catalysts offer a cost-effective alternative to palladium.[10]

Data based on Negishi couplings of various (hetero)aryl halides.[8][9]

Experimental Protocols

The following are generalized protocols that can be adapted for the coupling reactions of 5-bromo-N-cyclopropylpyridin-2-amine. Optimization of specific parameters may be required for optimal results.

General Procedure for Suzuki-Miyaura Coupling

To a dry Schlenk flask under an inert atmosphere, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the desired arylboronic acid (1.2 mmol), and a base such as K₃PO₄ (2.0 mmol). Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.05 mmol, 5 mol%). Add degassed 1,4-dioxane (8 mL) and water (2 mL). The reaction mixture is then heated to 80-100 °C and stirred until the starting material is consumed (monitored by TLC or LC-MS). After cooling to room temperature, the reaction is quenched with water and extracted with an organic solvent. The organic layer is dried, concentrated, and the crude product is purified by column chromatography.[1]

General Procedure for Buchwald-Hartwig Amination

In an oven-dried reaction vessel, add the palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol%), the ligand (e.g., XPhos, 4 mol%), and the base (e.g., NaOtBu, 1.4 equiv.). The vessel is evacuated and backfilled with an inert gas. Degassed solvent (e.g., toluene) is added, followed by 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv.) and the desired amine (1.2 equiv.). The reaction mixture is stirred at 80-110 °C until completion. After cooling, the reaction is quenched with water and extracted with an organic solvent. The organic layer is dried, concentrated, and purified by column chromatography.

General Procedure for Sonogashira Coupling

To a reaction flask, add 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and the copper(I) co-catalyst (e.g., CuI, 10 mol%). The flask is flushed with an inert gas. Degassed solvent (e.g., DMF) and an amine base (e.g., Et₃N, 2.0 equiv.) are added. The terminal alkyne (1.2 equiv.) is then added via syringe. The reaction is stirred at a suitable temperature (e.g., room temperature to 80 °C) until the starting material is consumed. The workup typically involves quenching with water, extraction with an organic solvent, and purification by chromatography.

General Procedure for Heck Coupling

A mixture of 5-bromo-N-cyclopropylpyridin-2-amine (1.0 mmol), the alkene (1.5 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a ligand (if required, e.g., PPh₃), and a base (e.g., Et₃N or K₂CO₃, 2.0 mmol) in a suitable solvent (e.g., DMF, acetonitrile, or toluene) is heated under an inert atmosphere. Reaction temperatures typically range from 80 to 140 °C. Upon completion, the reaction mixture is cooled, filtered, and the filtrate is partitioned between water and an organic solvent. The organic layer is dried and concentrated, and the product is purified by chromatography.[7]

General Procedure for Negishi Coupling

To a solution of the organozinc reagent (1.5 equiv.) in an anhydrous solvent (e.g., THF), a solution of 5-bromo-N-cyclopropylpyridin-2-amine (1.0 equiv.) and the palladium catalyst (e.g., Pd(OAc)₂/SPhos or Pd(dba)₂/X-Phos) is added under an inert atmosphere. The reaction is stirred at a suitable temperature (e.g., room temperature to 65 °C) until completion. The reaction is then quenched, typically with saturated aqueous ammonium chloride, and extracted with an organic solvent. The organic layer is dried, concentrated, and the product is purified by column chromatography.[11]

Visualizations

To further clarify the processes involved in these coupling reactions, the following diagrams illustrate a general catalytic cycle and a typical experimental workflow.

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Caption: General experimental workflow for a cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. bristol.ac.uk [bristol.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Sonogashira Couplings Catalyzed by Collaborative (N-Heterocyclic Carbene)-Copper and -Palladium Complexes [organic-chemistry.org]
• 7. Palladium-Catalyzed Heck Coupling Reaction of Aryl Bromides in Aqueous Media Using Tetrahydropyrimidinium Salts as Carbene Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mild Negishi Cross-Coupling Reactions Catalyzed by Acenaphthoimidazolylidene Palladium Complexes at Low Catalyst Loadings [organic-chemistry.org]
• 9. Negishi-coupling-enabled synthesis of α-heteroaryl-α-amino acid building blocks for DNA-encoded chemical library applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 5-bromo-N-cyclopropylpyridin-2-amine

For the vanguard of scientific research and pharmaceutical development, the integrity of our work extends beyond the benchtop to encompass the entire lifecycle of the chemical entities we handle. The proper disposal of specialized reagents like 5-bromo-N-cyclopropylpyridin-2-amine is not merely a regulatory formality but a cornerstone of responsible research, ensuring the safety of personnel and the preservation of our environment. This guide provides a detailed, procedural framework for the safe and compliant disposal of 5-bromo-N-cyclopropylpyridin-2-amine, grounded in established safety protocols and regulatory standards.

Immediate Safety and Hazard Assessment

Key Chemical and Physical Properties:

Property	Value
CAS Number	885266-96-6[1]
Molecular Formula	C₈H₉BrN₂[1]
Molecular Weight	213.07 g/mol [1]
Appearance	Solid (presumed)
Storage	Store at -4°C for short periods (1-2 weeks) and -20°C for longer durations (1-2 years)[1]

All handling and disposal operations must be conducted within a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

Mandatory Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves, such as nitrile rubber.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat to protect from spills.

• Respiratory Protection: In situations where dust may be generated, a NIOSH-approved respirator is recommended.

Disposal Workflow: A Step-by-Step Protocol

The recommended and primary method for the disposal of 5-bromo-N-cyclopropylpyridin-2-amine is through a licensed hazardous waste disposal company.[2] On-site chemical neutralization is not advised without specific, validated protocols due to the potential for hazardous reactions and byproducts.[2]

The following workflow provides a systematic approach to ensure safe and compliant disposal:

Caption: Disposal workflow for 5-bromo-N-cyclopropylpyridin-2-amine.

Waste Segregation: The Critical First Step

All waste materials containing 5-bromo-N-cyclopropylpyridin-2-amine must be segregated as "Halogenated Organic Waste."[2] This includes:

• Unused or expired pure compound.

• Contaminated labware (e.g., weighing papers, pipette tips, vials).

• Contaminated cleaning materials from spill cleanups.

• Solutions containing the compound.

Causality: Proper segregation is crucial because mixing halogenated waste with non-halogenated waste can complicate the disposal process and significantly increase costs.[2] Disposal facilities use different treatment methods for these waste streams, with incineration being a common method for halogenated compounds.

Waste Collection and Containment

Solid Waste: Collect all solid waste, including the pure compound and contaminated disposables, in a designated, leak-proof, and sealable hazardous waste container.[2][3] A high-density polyethylene (HDPE) container is a suitable choice.[2][3] The container must be kept closed except when adding waste.[2]

Liquid Waste: For solutions containing 5-bromo-N-cyclopropylpyridin-2-amine, use a dedicated, shatter-resistant, and leak-proof container clearly marked for "Halogenated Organic Liquid Waste."[2]

Accurate and Compliant Labeling

Properly label the hazardous waste container immediately upon the first addition of waste. The label must include:

• The words "Hazardous Waste" .

• The full chemical name: "5-bromo-N-cyclopropylpyridin-2-amine" .

• The approximate percentage of the compound and any other constituents in the container.

• The date of waste accumulation.

• The name and contact information of the generating researcher or lab.

Storage and Final Disposal

Store the sealed hazardous waste container in a designated and secure satellite accumulation area.[4] This area should be well-ventilated and away from incompatible materials such as strong oxidizing agents and acids.[4][5][6]

Once the container is full or in accordance with your institution's waste accumulation time limits, contact your Environmental Health and Safety (EHS) department to arrange for pickup and disposal by a licensed hazardous waste management company.[3][5]

Spill Management

In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and contamination.

Small Spills: For minor spills, trained personnel wearing appropriate PPE should use an inert absorbent material, such as vermiculite or sand, to contain and collect the spilled solid.[5][7] The collected material and all contaminated cleaning supplies must be placed in a sealed container and disposed of as hazardous waste.[5]

Large Spills: For significant spills, evacuate the area immediately and contact your institution's EHS office or emergency response team.[5]

Regulatory Framework

Under the Resource Conservation and Recovery Act (RCRA), chemical wastes are classified based on their characteristics and origin. Pyridine and its derivatives are listed as hazardous wastes.[8][9] Therefore, the disposal of 5-bromo-N-cyclopropylpyridin-2-amine must adhere to all local, state, and federal regulations governing hazardous waste.

References

• 1. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 8. Waste Code [rcrainfo.epa.gov]
• 9. actenviro.com [actenviro.com]

Essential Safety and Operational Guide for 5-bromo-N-cyclopropylpyridin-2-amine

This guide provides critical safety, handling, and disposal information for 5-bromo-N-cyclopropylpyridin-2-amine, a compound utilized in advanced scientific research. Adherence to these protocols is essential for ensuring a safe laboratory environment and mitigating potential risks. This information is synthesized from safety data for structurally related compounds, including aromatic amines and brominated heterocycles, in the absence of a specific Safety Data Sheet (SDS) for 5-bromo-N-cyclopropylpyridin-2-amine.

Immediate Safety and Handling Precautions

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary line of defense against potential exposure. The following table summarizes the required PPE.

Protection Level	Equipment	Purpose
Primary Engineering Control	Certified Chemical Fume Hood	To minimize inhalation exposure to dust or vapors.[3]
Eye and Face Protection	Chemical Splash Goggles and Face Shield	Goggles protect against splashes; a face shield offers broader protection, especially when handling larger quantities or during reactions that could splash.[3][4]
Hand Protection	Chemical-Resistant Gloves (Nitrile or Neoprene recommended)	To prevent skin contact.[3][5] It is advisable to wear two pairs (double-gloving) and change them frequently.[3]
Body Protection	Flame-Resistant Laboratory Coat	To protect skin and personal clothing from contamination.[3]
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	To protect feet from spills and falling objects.[3]
Respiratory Protection	NIOSH-Approved Respirator	Required when working outside of a fume hood or when engineering controls are insufficient to control airborne concentrations.[3][4]

Experimental Protocol: Handling and Operation

A systematic approach to handling 5-bromo-N-cyclopropylpyridin-2-amine is crucial for safety and experimental integrity.

Step 1: Pre-Handling Preparation

• Risk Assessment: Conduct a thorough risk assessment for the planned experiment.[6]

• PPE Inspection: Ensure all required PPE is in good condition and readily available.

• Emergency Equipment: Verify that a safety shower, eyewash station, and fire extinguisher are readily accessible.

Step 2: Compound Handling

• Personal Protective Equipment: Don all required PPE as outlined in the table above before entering the handling area.[7]

• Weighing: When weighing the solid compound, use a balance inside the fume hood or in a ventilated balance enclosure.[3]

• Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.[3]

• Reactions: For chemical reactions, use appropriate glassware and set up the apparatus securely within the fume hood.[3]

Step 3: Post-Handling Procedures

• Decontamination: Wipe down the work area in the fume hood with an appropriate solvent and cleaning agent.[3]

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

The proper disposal of 5-bromo-N-cyclopropylpyridin-2-amine waste is a critical step in the laboratory workflow.

Step-by-Step Disposal Protocol

• Waste Segregation: All waste containing 5-bromo-N-cyclopropylpyridin-2-amine, including unused product, contaminated labware (e.g., pipette tips, vials), and cleaning materials, must be segregated as "Halogenated Organic Waste."[1] This waste stream must be kept separate from non-halogenated chemical waste.[1]

• Waste Collection: Use a designated, leak-proof, and clearly labeled waste container. The container should be made of a material compatible with the chemical. The label must include "Hazardous Waste," the full chemical name "5-bromo-N-cyclopropylpyridin-2-amine," and any other components in the waste mixture.[1][2]

• Container Management: Keep the waste container securely closed when not in use.[1] Store the container in a designated satellite accumulation area that is well-ventilated and away from sources of ignition.[1]

• Final Disposal: The ultimate disposal of the waste must be conducted by a licensed hazardous waste disposal company.[1] The primary recommended method for the disposal of pyridine and its derivatives is high-temperature incineration.[1] Do not dispose of this chemical down the drain or in regular trash.[1]

Visual Workflow for Handling and Disposal

Caption: Operational and Disposal Workflow for 5-bromo-N-cyclopropylpyridin-2-amine.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. diplomatacomercial.com [diplomatacomercial.com]
• 7. 885266-96-6|5-Bromo-N-cyclopropylpyridin-2-amine|5-Bromo-N-cyclopropylpyridin-2-amine|-范德生物科技公司 [bio-fount.com]